Tetrahydro-2H-thiopyran-4-amine

• CAS: 21926-00-1

Core Science & Biosynthesis

An In-depth Technical Guide to Tetrahydro-2H-thiopyran-4-amine (CAS: 21926-00-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrahydro-2H-thiopyran-4-amine, with CAS number 21926-00-1, is a heterocyclic amine that serves as a valuable building block in medicinal chemistry and materials science. Its rigid thiopyran scaffold and the presence of a reactive primary amine group make it an attractive starting material for the synthesis of a diverse range of complex molecules. This technical guide provides a comprehensive overview of the physical and chemical properties of Tetrahydro-2H-thiopyran-4-amine, detailed experimental protocols for its synthesis, and a summary of its current and potential applications, particularly in the realm of drug discovery for neurological disorders.

Core Properties

Tetrahydro-2H-thiopyran-4-amine is a sulfur-containing heterocyclic compound. The endocyclic sulfur atom and the exocyclic amino group are key features that influence its chemical reactivity and physical properties.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Tetrahydro-2H-thiopyran-4-amine. It is important to note that some reported values, particularly melting and boiling points from commercial supplier databases, are inconsistent and may be placeholders. The data presented here is a consolidation of available information, with analogous compounds considered for more reliable estimations where direct experimental values are not consistently reported.

Property	Value	Source(s)
CAS Number	21926-00-1	-
Molecular Formula	C₅H₁₁NS	[1]
Molecular Weight	117.21 g/mol	[1]
Appearance	Colorless to yellow liquid/semi-solid	[2][3]
Boiling Point	~ 60 °C (Predicted)	[4]
Melting Point	~ 0 °C (Inconsistent reports, likely a placeholder)	[1][5]
Density	1.032 ± 0.06 g/cm³ (Predicted)	[5]
pKa	9.59 ± 0.20 (Predicted)	[5]
Flash Point	70.5 °C	[2]
Solubility	Soluble in water	[2]

Spectral Data

• ¹H NMR: Signals corresponding to the methylene protons of the thiopyran ring and the amine protons. The protons on the carbon bearing the amine group would likely appear as a multiplet.

• ¹³C NMR: Four distinct signals for the carbon atoms of the thiopyran ring and one for the carbon attached to the amino group.

• IR Spectroscopy: Characteristic peaks for N-H stretching of the primary amine, C-H stretching of the alkyl groups, and C-S stretching.

Synthesis and Experimental Protocols

The most common and practical synthesis of Tetrahydro-2H-thiopyran-4-amine involves a two-step process starting from readily available precursors. The first step is the synthesis of the key intermediate, Tetrahydro-4H-thiopyran-4-one, followed by reductive amination to yield the target amine.

Synthesis of Tetrahydro-4H-thiopyran-4-one

This procedure is adapted from a reliable method for the synthesis of the ketone precursor.[6]

Reaction Scheme:

Caption: Synthesis of Tetrahydro-4H-thiopyran-4-one.

Materials:

• Dimethyl 3,3'-thiodipropionate

• Sodium methoxide (NaOMe)

• Anhydrous Tetrahydrofuran (THF)

• 10% Aqueous Sulfuric Acid (H₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dieckmann Condensation: To a solution of dimethyl 3,3'-thiodipropionate in anhydrous THF, add sodium methoxide portion-wise at room temperature under an inert atmosphere. The reaction mixture is then heated to reflux for several hours until the starting material is consumed (monitored by TLC).

• Work-up and Isolation of Intermediate: After cooling to room temperature, the reaction is quenched by the slow addition of 1 M hydrochloric acid until the pH is neutral. The aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield crude methyl tetrahydro-4-oxo-2H-thiopyran-3-carboxylate.

• Decarboxylation: The crude intermediate is suspended in a 10% aqueous solution of sulfuric acid and heated to reflux for several hours.

• Final Work-up and Purification: After cooling, the reaction mixture is neutralized with a suitable base (e.g., sodium bicarbonate) and extracted with an organic solvent. The combined organic extracts are dried and concentrated. The crude product, Tetrahydro-4H-thiopyran-4-one, can be purified by vacuum distillation or column chromatography.

Reductive Amination to Tetrahydro-2H-thiopyran-4-amine

This is a general protocol for the reductive amination of a ketone to a primary amine.[7]

Reaction Scheme:

Caption: Synthesis of the target amine via reductive amination.

Materials:

• Tetrahydro-4H-thiopyran-4-one

• Ammonium acetate (NH₄OAc) or another ammonia source

• Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Methanol (MeOH) or another suitable solvent

• Acetic acid (optional, as a catalyst)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Imine Formation: In a round-bottom flask, dissolve Tetrahydro-4H-thiopyran-4-one and a suitable ammonia source (e.g., ammonium acetate, in excess) in methanol. A catalytic amount of acetic acid can be added to facilitate imine formation. The mixture is stirred at room temperature.

• Reduction: To the stirred solution, add the reducing agent (e.g., sodium cyanoborohydride) portion-wise. The reaction progress is monitored by TLC or GC-MS until the imine intermediate is fully converted to the amine.

• Work-up: The reaction is quenched by the addition of water or a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: The product is extracted into an organic solvent such as dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude Tetrahydro-2H-thiopyran-4-amine can be purified by vacuum distillation or by conversion to its hydrochloride salt followed by recrystallization.

Applications in Drug Discovery and Development

Tetrahydro-2H-thiopyran-4-amine is primarily utilized as a key building block in the synthesis of more complex molecules with potential therapeutic applications.[4] Its structural features are often incorporated to modulate the physicochemical properties of a lead compound, such as its lipophilicity and metabolic stability.

Neurological Disorders

A significant area of application for this compound is in the development of pharmaceuticals targeting neurological disorders.[4] The thiopyran ring can serve as a bioisostere for other cyclic systems, and the amine functionality provides a handle for further chemical modifications to interact with biological targets such as receptors and enzymes in the central nervous system. While specific targets for Tetrahydro-2H-thiopyran-4-amine itself are not well-documented, its derivatives are being investigated for their potential to modulate neurotransmitter systems.[4]

Other Potential Therapeutic Areas

Derivatives of thiopyrans have shown a broad range of biological activities, suggesting that Tetrahydro-2H-thiopyran-4-amine could be a valuable starting material for developing agents for other diseases. These activities include:

• Antibacterial and Antifungal Activity: Various thiopyran derivatives have demonstrated antimicrobial properties.[8][9]

• Anti-inflammatory and Analgesic Effects: The related tetrahydro-2H-pyran-4-amine scaffold has been incorporated into selective CB2 receptor agonists for the treatment of inflammatory pain.

• Antiparasitic Activity: Certain thiopyranones have been investigated for their activity against kinetoplastid parasites.[10]

Signaling Pathways and Mechanism of Action

Currently, there is a lack of published research detailing the specific signaling pathways directly modulated by Tetrahydro-2H-thiopyran-4-amine. Its primary role reported in the literature is that of a synthetic intermediate. The biological activity of the final compounds containing this moiety will depend on the overall structure of the molecule and its interaction with specific biological targets.

For instance, if incorporated into a molecule designed to be a G-protein coupled receptor (GPCR) ligand, the thiopyran portion might occupy a hydrophobic pocket, while the amine could form a key salt bridge or hydrogen bond with the receptor.

Caption: Hypothetical signaling pathway for a GPCR ligand.

Safety and Handling

Tetrahydro-2H-thiopyran-4-amine is classified as an irritant.[5] Standard laboratory safety precautions should be taken when handling this compound, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Hazard Codes: Xi, Xn[5] Risk Statements: R20/21/22 (Harmful by inhalation, in contact with skin and if swallowed), R36/37/38 (Irritating to eyes, respiratory system and skin)[5]

Conclusion

Tetrahydro-2H-thiopyran-4-amine is a versatile and valuable building block for chemical synthesis, particularly in the field of medicinal chemistry. While its direct biological activity is not extensively documented, its utility in the construction of novel therapeutic agents, especially for neurological disorders, is evident. Further research into the biological effects of this compound and its simple derivatives could unveil new therapeutic opportunities. The synthetic protocols provided in this guide offer a solid foundation for researchers to produce this compound and explore its potential in their respective fields.

References

• 1. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 2. 4-Aminotetrahydropyran 0.97 Tetrahydro-2H-pyran-4-amine [sigmaaldrich.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemwhat.com [chemwhat.com]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. researchgate.net [researchgate.net]
• 9. books.rsc.org [books.rsc.org]
• 10. Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides: Their Interplay in a Cascade of Redox Reactions from Diarylideneacetones - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Conformation of Tetrahydro-2H-thiopyran-4-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the molecular structure and conformational analysis of Tetrahydro-2H-thiopyran-4-amine, a heterocyclic compound of interest in medicinal chemistry and organic synthesis. Due to its structural similarity to analogous piperidine and cyclohexane systems, its conformational behavior is of significant interest for the design of novel therapeutic agents. This document outlines its synthesis, explores its conformational landscape through established principles and data from related compounds, and proposes experimental and computational workflows for its detailed characterization.

Molecular Structure and Properties

Tetrahydro-2H-thiopyran-4-amine, also known as 4-aminotetrahydrothiopyran or thian-4-amine, is a saturated six-membered heterocycle containing a sulfur atom at position 1 and an amino group at position 4.

Property	Value	Source
CAS Number	21926-00-1	[1][2]
Molecular Formula	C5H11NS	[1]
Molecular Weight	117.21 g/mol	[1]
Appearance	Colorless to Yellow Solid or Semi-solid or liquid	[1]
Storage	2-8°C, inert atmosphere, dark place	[1]

Table 1: Physicochemical Properties of Tetrahydro-2H-thiopyran-4-amine.

The hydrochloride salt is also commonly used and is an almost white powder.[3]

Synthesis of Tetrahydro-2H-thiopyran-4-amine

The most common and efficient method for the synthesis of Tetrahydro-2H-thiopyran-4-amine is the reductive amination of the corresponding ketone, Tetrahydro-4H-thiopyran-4-one.[4][5] This two-step one-pot process involves the formation of an imine or enamine intermediate, followed by its reduction to the desired amine.

Caption: Synthetic workflow for Tetrahydro-2H-thiopyran-4-amine.

Detailed Experimental Protocol: Reductive Amination

This protocol is a generalized procedure and may require optimization for specific scales and desired purity.

Materials:

• Tetrahydro-4H-thiopyran-4-one

• Amine source (e.g., ammonium acetate, ammonia in methanol)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)[5]

• Dichloroethane (DCE) or Methanol (MeOH)

• Acetic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve Tetrahydro-4H-thiopyran-4-one (1.0 equivalent) and the amine source (1.2-1.5 equivalents) in the chosen solvent (DCE or MeOH).

• Add a catalytic amount of acetic acid (e.g., 0.1 equivalents) to the mixture.

• Stir the reaction mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Carefully add the reducing agent (1.5 equivalents) portion-wise to the reaction mixture. Control the addition rate to manage any effervescence.

• Continue stirring at room temperature and monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with an organic solvent (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by distillation.

Conformational Analysis

The six-membered thiopyran ring, analogous to cyclohexane, adopts a chair conformation as its lowest energy ground state. Substituents on the ring can exist in either an axial or equatorial position. The equilibrium between these two conformers is a critical aspect of the molecule's structure and influences its reactivity and biological interactions.

Caption: Conformational equilibrium of Tetrahydro-2H-thiopyran-4-amine.

Conformational Preference: Axial vs. Equatorial

For monosubstituted cyclohexanes, the substituent generally prefers the equatorial position to minimize steric strain, specifically 1,3-diaxial interactions.[6] This preference is quantified by the conformational free energy difference, or A-value. While no experimentally determined A-value for the amino group on a tetrahydrothiopyran ring is available in the literature, we can estimate its behavior based on related systems.

System	Substituent	A-value (kcal/mol)	Comment
Cyclohexane	-NH₂	1.2 - 1.4	Equatorial preference due to steric hindrance in the axial position.
Tetrahydro-2H-thiopyran	-NH₂	~1.5 - 2.0 (Estimated)	The longer C-S bonds (compared to C-C) and smaller C-S-C bond angle may slightly alter the ring geometry, potentially increasing 1,3-diaxial strain for an axial amino group.

Table 2: A-values and Estimated Conformational Preference.

Based on these comparisons, the equatorial conformer of Tetrahydro-2H-thiopyran-4-amine is predicted to be the more stable and therefore predominant species at equilibrium. The axial conformer would experience unfavorable steric interactions between the amino group and the axial hydrogens at the C-2 and C-6 positions.

Proposed Methodologies for Conformational Analysis

To definitively determine the conformational equilibrium and obtain quantitative data for Tetrahydro-2H-thiopyran-4-amine, a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and computational chemistry is recommended.

Experimental Workflow: NMR Spectroscopy

Caption: Experimental workflow for NMR-based conformational analysis.

Protocol Details:

• Room Temperature NMR: Acquire high-resolution ¹H and ¹³C NMR spectra in a suitable solvent (e.g., CDCl₃, MeOD). The chemical shift of the proton at C-4 will be a key indicator. The axial and equatorial conformers will be in rapid exchange, resulting in a time-averaged spectrum.

• Variable Temperature (VT) NMR: By lowering the temperature, the rate of ring flipping can be slowed. At a sufficiently low temperature (the coalescence temperature), the single peak for the C-4 proton will broaden and eventually resolve into two distinct signals, one for the axial conformer and one for the equatorial conformer.

• Determination of Equilibrium Constant (K_eq): At a temperature where the signals for both conformers are sharp and well-resolved, the ratio of their populations can be determined by integrating the respective signals. K_eq = [equatorial]/[axial].

• Calculation of Gibbs Free Energy Difference (ΔG°): The free energy difference between the conformers can be calculated using the equation: ΔG° = -RT ln(K_eq) , where R is the gas constant and T is the temperature in Kelvin. This value is the experimentally determined A-value.

• Coupling Constant Analysis: The magnitude of the coupling constants (J-values) between the C-4 proton and the adjacent protons at C-3 and C-5 can provide further structural information. A large J-value (typically 8-12 Hz) is indicative of a trans-diaxial relationship, which would be observed in the equatorial conformer.

• Nuclear Overhauser Effect (NOE) Spectroscopy: A 2D NOESY experiment can confirm the spatial proximity of atoms. For the axial conformer, NOE cross-peaks would be expected between the axial C-4 proton and the axial protons at C-2 and C-6.

Computational Chemistry Workflow

Computational modeling can provide theoretical insights into the geometry, energy, and stability of the conformers.

Caption: Computational workflow for conformational analysis.

Protocol Details:

• Structure Building: Construct 3D models of both the axial and equatorial chair conformers of Tetrahydro-2H-thiopyran-4-amine.

• Geometry Optimization: Perform a full geometry optimization on both conformers using a suitable level of theory, such as Density Functional Theory (DFT) with a functional like B3LYP and a basis set such as 6-31G* or higher. This will find the lowest energy structure for each conformer.

• Frequency Calculation: Perform a frequency calculation on the optimized geometries to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermodynamic data (enthalpy, entropy, and Gibbs free energy).

• Energy Comparison: Calculate the difference in electronic energy (ΔE) and Gibbs free energy (ΔG) between the equatorial and axial conformers. The calculated ΔG can be compared to the experimentally determined A-value.

• Analysis of Optimized Geometries: Extract quantitative data such as bond lengths, bond angles, and dihedral angles from the optimized structures for detailed comparison.

Biological and Pharmaceutical Relevance

While no specific signaling pathways involving Tetrahydro-2H-thiopyran-4-amine have been documented in the literature, the tetrahydrothiopyran motif is present in a range of biologically active molecules. Derivatives of this scaffold have been investigated for various therapeutic applications, including antimicrobial and anticancer activities. The amine functionality at the 4-position provides a key vector for further chemical modification, allowing for the exploration of structure-activity relationships. Understanding the conformational preference of this amine is crucial, as the spatial orientation of this group will dictate its ability to form key interactions (e.g., hydrogen bonds, salt bridges) with biological targets such as enzymes and receptors.

Conclusion

Tetrahydro-2H-thiopyran-4-amine is a valuable heterocyclic building block with a conformational landscape dominated by a chair form. Based on established principles of stereochemistry, the amino substituent at the C-4 position is strongly predicted to favor the equatorial orientation to minimize steric strain. This guide has provided a comprehensive overview of its structure, a detailed protocol for its synthesis via reductive amination, and a proposed dual experimental and computational workflow to quantitatively determine its conformational preferences. The data and methodologies presented herein are intended to support researchers in the fields of medicinal chemistry, drug development, and organic synthesis in their work with this and related molecules.

References

• 1. Tetrahydro-2H-thiopyran-4-amine | 21926-00-1 [sigmaaldrich.cn]
• 2. 21926-00-1 CAS MSDS (Tetrahydro-2H-thiopyran-4-amine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. 3.7. Conformational analysis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]

An In-Depth Technical Guide to the Synthesis of Tetrahydro-2H-thiopyran-4-amine: Pathways and Precursors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic pathways for obtaining Tetrahydro-2H-thiopyran-4-amine, a valuable heterocyclic amine in medicinal chemistry and drug development. The document details the synthesis of its key precursor, Tetrahydro-4H-thiopyran-4-one, and explores the main routes to the target amine, including reductive amination, synthesis via an oxime intermediate, and the Leuckart-Wallach reaction. Detailed experimental protocols, quantitative data, and process visualizations are presented to aid researchers in the selection and optimization of synthetic strategies.

Synthesis of the Key Precursor: Tetrahydro-4H-thiopyran-4-one

The most common and efficient route to Tetrahydro-2H-thiopyran-4-amine begins with the synthesis of its ketone precursor, Tetrahydro-4H-thiopyran-4-one. A well-established method for this is the Dieckmann condensation of dimethyl 3,3'-thiobispropanoate, followed by decarboxylation.[1][2]

Two-Step Synthesis from Dimethyl 3,3'-thiobispropanoate

This robust procedure involves an initial intramolecular cyclization to form a β-keto ester, which is subsequently decarboxylated to yield the desired ketone.

Experimental Protocol:

Step 1: Synthesis of Methyl Tetrahydro-4-oxo-2H-thiopyran-3-carboxylate

To a suspension of sodium methoxide in a suitable solvent, a solution of dimethyl 3,3'-thiobispropanoate is added. The reaction mixture is heated to reflux to drive the Dieckmann condensation. After cooling, the reaction is quenched, and the intermediate β-keto ester is extracted.

Step 2: Decarboxylation to Tetrahydro-4H-thiopyran-4-one

The crude methyl tetrahydro-4-oxo-2H-thiopyran-3-carboxylate is then heated in an aqueous acidic solution (e.g., 10% aqueous H₂SO₄) to facilitate decarboxylation.[1][2] The resulting Tetrahydro-4H-thiopyran-4-one is then isolated and purified.

Quantitative Data:

Precursor	Reagents	Product	Yield	Purity	Reference
Dimethyl 3,3'-thiobispropanoate	1. NaOMe, THF 2. 10% aq. H₂SO₄	Tetrahydro-4H-thiopyran-4-one	>75%	N/A	[1][2]

Characterization Data for Tetrahydro-4H-thiopyran-4-one:

• ¹H NMR (500 MHz, CDCl₃): δ = 2.99–2.94 (m, 4 H), 2.72–2.68 (m, 4 H).

• ¹³C NMR (125 MHz, CDCl₃): δ = 210.0, 44.7, 30.6.

• HRMS-EI: m/z [M]⁺ calcd for C₅H₈OS: 116.0296; found: 116.0293.

Synthesis of Tetrahydro-2H-thiopyran-4-amine

Three primary synthetic pathways have been identified for the conversion of Tetrahydro-4H-thiopyran-4-one to Tetrahydro-2H-thiopyran-4-amine.

Pathway 1: Reductive Amination

Reductive amination is a direct and widely used method for this transformation. It involves the reaction of the ketone with an amine source, typically ammonia or an ammonium salt, in the presence of a reducing agent.[3][4] Sodium cyanoborohydride is a particularly suitable reducing agent as it selectively reduces the intermediate imine in the presence of the ketone.[5][6]

Experimental Protocol:

A solution of Tetrahydro-4H-thiopyran-4-one and a large excess of an ammonium salt (e.g., ammonium chloride or ammonium acetate) in a protic solvent like methanol is prepared. Sodium cyanoborohydride is then added portion-wise, and the reaction is stirred at room temperature. The progress of the reaction is monitored by a suitable chromatographic technique. Upon completion, the reaction is worked up by quenching the excess reducing agent, followed by extraction and purification of the product.

Logical Relationship of Reductive Amination:

References

• 1. [PDF] Simple and Efficient Preparation of Reagents for Thiopyran Introduction: Methyl Tetrahydro-4-oxo-2H-thiopyran-3-carboxylate, Tetrahydro-4H-thiopyran-4-one, and 3,6-Dihydro-4-trimethylsilyloxy-2H-thiopyran | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 5. One of the reductants for reductive amination: sodium cyanoborohydride_Chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Reactivity and Stability of Tetrahydro-2H-thiopyran-4-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrahydro-2H-thiopyran-4-amine is a versatile saturated heterocyclic amine that serves as a crucial building block in the synthesis of a wide array of biologically active molecules. Its unique structural features, combining a thiopyran ring and a primary amine, offer a rich landscape for chemical modifications, making it a valuable scaffold in medicinal chemistry and agrochemical research. This technical guide provides a comprehensive overview of the chemical reactivity and stability of Tetrahydro-2H-thiopyran-4-amine, presenting key quantitative data, detailed experimental protocols for its principal reactions, and an exploration of its stability under various conditions. Furthermore, this guide delves into the biological significance of its derivatives, illustrating a potential signaling pathway involvement.

Physicochemical Properties

Tetrahydro-2H-thiopyran-4-amine is a cyclic aliphatic amine with the molecular formula C₅H₁₁NS. A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Reference
Molecular Weight	117.21 g/mol	N/A
Predicted pKa	9.59 ± 0.20	N/A
Appearance	Colorless to Yellow Solid or Semi-solid	N/A
Storage Conditions	2-8°C, under inert atmosphere	N/A

Chemical Reactivity

The reactivity of Tetrahydro-2H-thiopyran-4-amine is primarily dictated by the nucleophilic nature of the primary amine group and the presence of the sulfur atom within the heterocyclic ring.

Reactions of the Amine Group

The lone pair of electrons on the nitrogen atom makes the amine group a potent nucleophile, readily participating in a variety of chemical transformations.

N-acylation is a fundamental reaction for the synthesis of amides. Tetrahydro-2H-thiopyran-4-amine reacts with acylating agents such as acid chlorides or anhydrides to form the corresponding N-acyl derivatives. This reaction is often carried out in the presence of a base to neutralize the acid byproduct.

Experimental Protocol: N-Acetylation of Tetrahydro-2H-thiopyran-4-amine

Materials:

• Tetrahydro-2H-thiopyran-4-amine (1.0 mmol)

• Acetic anhydride (1.2 mmol)

• Dichloromethane (DCM), anhydrous (10 mL)

• Triethylamine (1.5 mmol)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve Tetrahydro-2H-thiopyran-4-amine in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer.

• Add triethylamine to the solution and cool the mixture to 0°C in an ice bath.

• Slowly add acetic anhydride to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-(tetrahydro-2H-thiopyran-4-yl)acetamide.

• Purify the product by column chromatography on silica gel if necessary.

Reductive amination is a powerful method for the formation of C-N bonds, allowing for the synthesis of secondary and tertiary amines. Tetrahydro-2H-thiopyran-4-amine can react with aldehydes or ketones to form an intermediate imine or enamine, which is then reduced in situ to the corresponding N-alkylated amine.

Experimental Protocol: Reductive Amination with Benzaldehyde

Materials:

• Tetrahydro-2H-thiopyran-4-amine (1.0 mmol)

• Benzaldehyde (1.0 mmol)

• Sodium triacetoxyborohydride (1.5 mmol)

• 1,2-Dichloroethane (DCE), anhydrous (10 mL)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a stirred solution of Tetrahydro-2H-thiopyran-4-amine in anhydrous DCE, add benzaldehyde.

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction by TLC.

• Once the reaction is complete, quench with saturated aqueous sodium bicarbonate solution.

• Extract the product with DCM, and wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting N-benzyl-tetrahydro-2H-thiopyran-4-amine by column chromatography.

The reaction of Tetrahydro-2H-thiopyran-4-amine with isocyanates or other carbamoylating agents provides a straightforward route to substituted ureas, which are common motifs in pharmacologically active compounds.

Experimental Protocol: Synthesis of a Substituted Urea

Materials:

• Tetrahydro-2H-thiopyran-4-amine (1.0 mmol)

• Phenyl isocyanate (1.0 mmol)

• Tetrahydrofuran (THF), anhydrous (10 mL)

Procedure:

• Dissolve Tetrahydro-2H-thiopyran-4-amine in anhydrous THF in a flask under an inert atmosphere.

• Slowly add a solution of phenyl isocyanate in anhydrous THF to the stirred amine solution at room temperature.

• Stir the reaction mixture for 1-3 hours. The product often precipitates out of the solution.

• Monitor the reaction to completion by TLC.

• If a precipitate has formed, collect the solid by filtration, wash with cold THF, and dry under vacuum.

• If the product remains in solution, remove the solvent under reduced pressure and purify the residue by recrystallization or column chromatography.

Reactions of the Sulfur Atom

The sulfur atom in the thiopyran ring can undergo oxidation to form the corresponding sulfoxide and sulfone. These oxidized derivatives can exhibit altered physicochemical properties and biological activities.[1]

Oxidation of the sulfide to a sulfoxide can be achieved using a variety of oxidizing agents, such as hydrogen peroxide or meta-chloroperoxybenzoic acid (m-CPBA). Careful control of the reaction conditions is necessary to avoid over-oxidation to the sulfone.

Experimental Protocol: Oxidation to Tetrahydro-2H-thiopyran-4-amine 1-oxide

Materials:

• N-protected Tetrahydro-2H-thiopyran-4-amine (e.g., N-Boc derivative) (1.0 mmol)

• meta-Chloroperoxybenzoic acid (m-CPBA) (1.0-1.2 equivalents)

• Dichloromethane (DCM) (10 mL)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the N-protected Tetrahydro-2H-thiopyran-4-amine in DCM and cool the solution to 0°C.

• Slowly add a solution of m-CPBA in DCM.

• Stir the reaction at 0°C to room temperature and monitor by TLC until the starting material is consumed.

• Quench the reaction by adding saturated aqueous sodium thiosulfate solution to destroy excess peroxide.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• The N-protected sulfoxide can then be deprotected under appropriate conditions to yield the target compound.

Chemical Stability

The stability of Tetrahydro-2H-thiopyran-4-amine is a critical consideration for its storage, handling, and application in multi-step syntheses.

Thermal Stability

Saturated aliphatic amines and cyclic thioethers are generally stable at ambient temperatures. However, at elevated temperatures, thermal degradation can occur. For aliphatic amines, degradation pathways can involve dealkylation and polymerization.[2][3] Cyclic thioethers, such as tetrahydrothiophene, have been shown to decompose at high temperatures primarily via C-S bond cleavage.[4]

Table 2: General Thermal Degradation Behavior of Related Structures

Compound Class	General Degradation Onset	Potential Degradation Products
Aliphatic Amines	> 150 °C	Smaller amines, alkenes, polymeric materials
Cyclic Thioethers	High temperatures	Ring-opened products, thiols, smaller sulfur-containing molecules

Oxidative Stability

The presence of both an amine and a sulfide functionality makes Tetrahydro-2H-thiopyran-4-amine susceptible to oxidative degradation. The amine group can be oxidized, leading to a variety of products, while the sulfur atom can be oxidized to a sulfoxide and then a sulfone, as previously discussed. The kinetics of oxidative degradation are influenced by the presence of oxygen, oxidizing agents, light, and metal ions.[5]

Table 3: Susceptibility to Oxidation

Functional Group	Oxidizing Agents	Potential Products
Primary Amine	Peroxides, ozone, air	Imines, oximes, nitro compounds, degradation fragments
Sulfide	H₂O₂, m-CPBA, peracids	Sulfoxide, sulfone

Biological Significance and Signaling Pathway Involvement

Derivatives of Tetrahydro-2H-thiopyran-4-amine have been investigated for their potential as therapeutic agents due to their ability to interact with various biological targets. For instance, analogues have been synthesized and evaluated as dopamine D3 receptor agonists.[6] The dopamine D3 receptor is a G protein-coupled receptor (GPCR) primarily expressed in the limbic regions of the brain and is a target for the treatment of neurological and psychiatric disorders.

Below is a simplified representation of a potential signaling pathway involving a D3 receptor agonist.

Figure 1. Simplified Dopamine D3 Receptor Signaling Pathway.

Logical Workflow for Synthesis and Derivatization

The chemical versatility of Tetrahydro-2H-thiopyran-4-amine allows for a logical and stepwise approach to the synthesis of diverse derivatives for structure-activity relationship (SAR) studies in drug discovery.

Figure 2. Synthetic workflow for derivatization.

Conclusion

Tetrahydro-2H-thiopyran-4-amine is a valuable and reactive building block in modern organic and medicinal chemistry. A thorough understanding of its chemical reactivity and stability is paramount for its effective utilization in the synthesis of novel compounds with potential therapeutic applications. The protocols and data presented in this guide offer a foundational resource for researchers and scientists working with this versatile molecule. Further investigations into the quantitative aspects of its reaction kinetics and degradation pathways will continue to enhance its application in the development of new and improved chemical entities.

References

• 1. Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides: Their Interplay in a Cascade of Redox Reactions from Diarylideneacetones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uknowledge.uky.edu [uknowledge.uky.edu]
• 3. sites.utexas.edu [sites.utexas.edu]
• 4. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and pharmacological evaluation of thiopyran analogues of the dopamine D3 receptor-selective agonist (4aR,10bR)-(+)-trans-3,4,4a,10b-tetrahydro-4-n-propyl-2H,5H [1]b enzopyrano[4,3-b]-1,4-oxazin-9-ol (PD 128907) - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Profile of Tetrahydro-2H-thiopyran-4-amine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data for Tetrahydro-2H-thiopyran-4-amine. Due to the limited availability of published, specific spectral data for this compound, this guide presents predicted values and interpretations based on the analysis of its functional groups and structural analogs. The information herein serves as a valuable resource for the identification, characterization, and quality control of Tetrahydro-2H-thiopyran-4-amine in research and development settings.

Chemical Structure and Overview

Tetrahydro-2H-thiopyran-4-amine is a heterocyclic compound featuring a saturated six-membered ring containing a sulfur atom (thiane) and an amino group at the 4-position. Its chemical structure is fundamental to interpreting its spectroscopic behavior.

Structure:

Predicted Spectroscopic Data

The following tables summarize the anticipated quantitative data for the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analysis of Tetrahydro-2H-thiopyran-4-amine. These predictions are derived from established principles of spectroscopy for primary amines and heterocyclic compounds containing sulfur.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectroscopic Data for Tetrahydro-2H-thiopyran-4-amine

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Notes
~ 2.8 - 3.2	Multiplet	1H	H-4 (methine)	Expected to be downfield due to the deshielding effect of the adjacent amino group.
~ 2.5 - 2.9	Multiplet	4H	H-2, H-6 (axial & equatorial)	Protons adjacent to the sulfur atom will be deshielded.
~ 1.8 - 2.2	Multiplet	4H	H-3, H-5 (axial & equatorial)
~ 1.5 - 2.5	Broad Singlet	2H	-NH₂	The chemical shift can vary with concentration and solvent. The signal may disappear upon D₂O exchange.[1][2]

Table 2: Predicted ¹³C NMR Spectroscopic Data for Tetrahydro-2H-thiopyran-4-amine

Chemical Shift (δ) ppm	Assignment	Notes
~ 45 - 55	C-4	The carbon atom attached to the nitrogen is significantly deshielded.
~ 30 - 40	C-2, C-6	Carbons adjacent to the sulfur atom.
~ 25 - 35	C-3, C-5

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for Tetrahydro-2H-thiopyran-4-amine

Wavenumber (cm⁻¹)	Intensity	Vibration	Notes
3300 - 3500	Medium, Sharp	N-H Stretch (asymmetric & symmetric)	Primary amines typically show two bands in this region.[1][2][3]
2850 - 2960	Strong	C-H Stretch (aliphatic)
1580 - 1650	Medium	N-H Bend (scissoring)	Characteristic for primary amines.[3]
1020 - 1250	Medium to Weak	C-N Stretch (aliphatic amine)	[3]
665 - 910	Broad, Strong	N-H Wag	[3]

An available FTIR spectrum for Tetrahydro-2H-thiopyran-4-ylamine can be found on SpectraBase, which may be used for comparison.

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data for Tetrahydro-2H-thiopyran-4-amine

m/z	Interpretation	Notes
117	[M]⁺	Molecular ion peak.
100	[M-NH₃]⁺	Loss of ammonia.
88	α-cleavage	Fragmentation of the C-C bond adjacent to the nitrogen atom.
58	α-cleavage	Fragmentation of the C-C bond adjacent to the nitrogen atom.

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below.

NMR Spectroscopy

Sample Preparation:

• Weigh approximately 5-25 mg of Tetrahydro-2H-thiopyran-4-amine.

• Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial. The choice of solvent is critical as it can influence chemical shifts.

• Transfer the solution to a standard 5 mm NMR tube.

• For ¹H NMR, a small amount of D₂O can be added to confirm the N-H proton signals through H-D exchange, which will cause the N-H peak to disappear.[1][2]

Instrumentation and Data Acquisition:

• Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR: Standard pulse sequences are used. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-2 seconds, and a spectral width covering the expected chemical shift range.

• ¹³C NMR: A proton-decoupled pulse sequence is typically used. A larger number of scans and a longer relaxation delay may be necessary due to the lower natural abundance of ¹³C and longer relaxation times.

Infrared (IR) Spectroscopy

Sample Preparation:

• KBr Pellet Method (for solid samples):

  • Grind a small amount of the sample with dry potassium bromide (KBr) in a mortar and pestle.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Thin Film Method (for liquid or low-melting solid samples):

  • Place a drop of the neat sample between two salt plates (e.g., NaCl or KBr).

  • Gently press the plates together to form a thin film.

Instrumentation and Data Acquisition:

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer.

• Procedure:

  • Record a background spectrum of the empty sample compartment or the salt plates/KBr pellet.

  • Place the prepared sample in the spectrometer's sample holder.

  • Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹.

  • The final spectrum is presented as transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)

Sample Introduction and Ionization:

• Method: Electron Ionization (EI) is a common method for this type of molecule. The sample is introduced into the ion source, often after separation by Gas Chromatography (GC-MS).

• Ionization Energy: A standard electron energy of 70 eV is typically used.

Instrumentation and Data Acquisition:

• Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is commonly used.

• Data Acquisition: The mass spectrum is recorded, plotting the relative abundance of ions against their mass-to-charge ratio (m/z).

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the complete spectroscopic characterization of Tetrahydro-2H-thiopyran-4-amine.

Caption: Workflow for Spectroscopic Analysis of Tetrahydro-2H-thiopyran-4-amine.

References

• 1. 2H-Thiopyran, tetrahydro- [webbook.nist.gov]
• 2. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 3. 38041-19-9|Tetrahydro-2H-pyran-4-amine|BLD Pharm [bldpharm.com]

Navigating the Solubility Landscape of Tetrahydro-2H-thiopyran-4-amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Tetrahydro-2H-thiopyran-4-amine, a heterocyclic amine with the CAS number 21926-00-1, is a valuable building block in medicinal chemistry and drug discovery.[1][2] Its structural motif is found in various developmental compounds, including inhibitors of cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). Understanding its solubility in different organic solvents is paramount for its effective use in synthesis, formulation, and various screening assays. This technical guide provides an overview of the known information and outlines methodologies for determining the solubility of this compound.

I. Physicochemical Properties

A summary of the basic physicochemical properties of Tetrahydro-2H-thiopyran-4-amine is presented below. It is important to note that publicly available databases often contain preliminary or predicted data; for instance, the melting and boiling points are frequently listed as 0°C, which likely indicates a lack of experimentally determined values rather than the true physical constants.[1][3][4]

Property	Value	Source
CAS Number	21926-00-1	[1]
Molecular Formula	C5H11NS	[1][2]
Molecular Weight	117.21 g/mol	[1]
Density (Predicted)	1.032 ± 0.06 g/cm³	[3]
pKa (Predicted)	9.59 ± 0.20	[3]

II. Solubility Profile: Current State of Knowledge

A comprehensive search of scientific literature and chemical databases reveals a notable absence of publicly available quantitative solubility data for Tetrahydro-2H-thiopyran-4-amine in various organic solvents. While its use in patents and synthetic procedures suggests qualitative solubility in solvents such as methanol, ethanol, ethyl acetate, acetonitrile, and chloroform, specific measurements in formats like g/100 mL or mol/L are not documented in the readily accessible literature.[5][6][7]

Given this data gap, this guide will focus on the established experimental protocols for determining solubility, which can be applied to Tetrahydro-2H-thiopyran-4-amine.

III. Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a critical step in early-stage drug discovery and process development.[8] The two primary methods for solubility measurement are the kinetic and thermodynamic approaches.

This method is considered the "gold standard" for determining the equilibrium solubility of a compound. It is particularly important for lead optimization and formulation development.[8]

Protocol:

• Material Preparation:

  • Synthesize or procure a pure, solid sample of Tetrahydro-2H-thiopyran-4-amine.

  • Select a range of organic solvents of interest (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, acetonitrile, toluene, hexane).

  • Prepare a stock solution of the compound in a highly soluble solvent (e.g., DMSO) for calibration curve generation.

• Equilibration:

  • Add an excess amount of solid Tetrahydro-2H-thiopyran-4-amine to a known volume of the chosen organic solvent in a sealed vial. The excess solid is crucial to ensure that a saturated solution is achieved.

  • Agitate the vials at a constant temperature (e.g., 25 °C) using a shaker or rotator for an extended period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Preparation and Analysis:

  • Allow the vials to stand undisturbed for a period to let the undissolved solid settle.

  • Carefully withdraw a sample of the supernatant. To avoid aspirating solid particles, it is advisable to use a syringe equipped with a filter (e.g., 0.22 µm PTFE).

  • Dilute the supernatant with a suitable solvent to bring the concentration within the linear range of the analytical method.

  • Quantify the concentration of Tetrahydro-2H-thiopyran-4-amine in the diluted supernatant using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.[9][10][11] A pre-established calibration curve is used for this quantification.

• Calculation:

  • Calculate the solubility by multiplying the measured concentration by the dilution factor. The result is typically expressed in mg/mL, µg/mL, or mol/L.

Kinetic solubility is often employed in high-throughput screening (HTS) during the early phases of drug discovery due to its speed.[8] This method measures the concentration at which a compound precipitates from a solution when added from a concentrated stock (usually in DMSO).

Protocol:

• Stock Solution Preparation:

  • Prepare a high-concentration stock solution of Tetrahydro-2H-thiopyran-4-amine in 100% DMSO.

• Serial Dilution and Precipitation:

  • Perform serial dilutions of the DMSO stock solution into an aqueous buffer or the organic solvent of interest in a microtiter plate.

  • Allow the plate to incubate for a short period (e.g., 1-2 hours) at a controlled temperature.

• Precipitate Detection:

  • The formation of a precipitate can be detected by various methods, including:

    • Nephelometry: Measures the scattering of light by suspended particles.[8]

    • UV-Vis Spectroscopy: Measures the absorbance of the solution. A drop in absorbance can indicate precipitation.

    • Direct Observation: Visual inspection under a microscope.

• Analysis:

  • The kinetic solubility is defined as the concentration in the well just before the first signs of precipitation are observed.

IV. Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for determining the thermodynamic solubility of Tetrahydro-2H-thiopyran-4-amine.

Thermodynamic Solubility Determination Workflow

V. Conclusion

References

• 1. 2H-thiopyran-4-amine, tetrahydro- | CAS 21926-00-1 | Chemical-Suppliers [chemical-suppliers.eu]
• 2. guidechem.com [guidechem.com]
• 3. Tetrahydro-2H-thiopyran-4-amine Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. 21926-00-1 CAS MSDS (Tetrahydro-2H-thiopyran-4-amine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. WO2009137391A2 - Benzene sulfonamide thiazole and oxazole compounds - Google Patents [patents.google.com]
• 6. datapdf.com [datapdf.com]
• 7. purehost.bath.ac.uk [purehost.bath.ac.uk]
• 8. Aqueous Solubility Assay - Enamine [enamine.net]
• 9. jfda-online.com [jfda-online.com]
• 10. Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analysis of heterocyclic aromatic amines - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of the Tetrahydro-2H-thiopyran-4-amine Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Biological Activities of its Derivatives

Abstract

Tetrahydro-2H-thiopyran-4-amine, a saturated heterocyclic amine, has emerged as a crucial building block in medicinal chemistry. While the core molecule itself is not recognized for significant intrinsic biological activity, its rigid, non-planar structure and the synthetic versatility of its amine functional group make it a highly valuable scaffold for the development of potent and selective therapeutic agents. This technical guide provides a comprehensive overview of the biological activities demonstrated by derivatives of Tetrahydro-2H-thiopyran-4-amine, with a focus on their applications as kinase inhibitors for oncology and as epigenetic modulators targeting Lysine-Specific Demethylase 1 (LSD1). This document collates quantitative inhibitory data, details common experimental protocols for activity assessment, and presents logical frameworks for the derivatization of this important scaffold.

Introduction: The Emergence of a Privileged Scaffold

The drug discovery process is a relentless search for novel molecular architectures that can effectively and safely modulate biological targets implicated in disease. Saturated heterocyclic scaffolds have gained prominence due to their ability to provide three-dimensional diversity, which can lead to improved potency, selectivity, and pharmacokinetic properties compared to their flat, aromatic counterparts. Tetrahydro-2H-thiopyran-4-amine has proven to be a particularly useful starting material in this context.[1][2] Its thiopyran ring offers a defined conformational preference, while the primary amine at the 4-position serves as a versatile handle for a wide array of chemical modifications, enabling the exploration of structure-activity relationships (SAR).[1][3] This guide will delve into two key areas where this scaffold has enabled the synthesis of highly active compounds: cyclin-dependent kinase (CDK) inhibition and Lysine-Specific Demethylase 1 (LSD1) inhibition.

Application in Kinase Inhibition

Kinases are a major class of drug targets, particularly in oncology, due to their central role in cell signaling pathways that govern proliferation, differentiation, and survival. The Tetrahydro-2H-thiopyran-4-amine moiety has been successfully incorporated into the design of potent kinase inhibitors.

Sulfoximine Analogues of CDK Inhibitors

Researchers have utilized Tetrahydro-2H-thiopyran-4-amine to synthesize sulfoximine-containing analogues of known cyclin-dependent kinase (CDK) inhibitors.[4] The sulfoximine group can act as a hydrogen bond acceptor and donor, offering unique opportunities for interaction with the target protein.

A notable example involves the modification of AT7519, a multi-CDK inhibitor. By replacing the 4-aminopiperidine group of AT7519 with a sulfoximine analogue derived from Tetrahydro-2H-thiopyran-4-amine, a new compound with altered properties was generated.[4] Similarly, a derivative of palbociclib, a selective CDK4/6 inhibitor, was synthesized using this approach.[4] The inhibitory activities of these compounds are summarized in the table below.

Table 1: In Vitro Inhibitory Activity of Sulfoximine-Based Kinase Inhibitors Derived from Tetrahydro-2H-thiopyran-4-amine

Parent Compound	Derivative Scaffold	Target Kinase	IC₅₀ of Parent (nM)	IC₅₀ of Derivative (nM)	Fold Change in Potency	Reference
AT7519	Sulfoximine	CDK2	< 3	14	~4.7x decrease	[4]
Palbociclib	Sulfoximine	CDK4	11	41	~3.7x decrease	[4]
Palbociclib	Sulfoximine	CDK6	16	128	8.0x decrease	[4]
Ribociclib	Sulfoximine	CDK4	10	89	~8.9x decrease	[4]
Ribociclib	Sulfoximine	CDK6	39	1150	~29.5x decrease	[4]

Note: IC₅₀ values represent the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. A lower IC₅₀ indicates higher potency.

The data indicates that while these specific sulfoximine modifications led to a decrease in potency compared to the parent drugs, they demonstrate the utility of the Tetrahydro-2H-thiopyran-4-amine scaffold in creating novel chemical matter for kinase inhibitor discovery.[4]

Caption: Synthetic utility of the Tetrahydro-2H-thiopyran-4-amine scaffold.

Application in Epigenetic Modulation

Epigenetic modifications are key regulators of gene expression, and their dysregulation is a hallmark of cancer. Lysine-Specific Demethylase 1 (LSD1) is a histone demethylase that is overexpressed in many cancers, making it an attractive therapeutic target.

Phenoxazine-Derived LSD1 Inhibitors

The Tetrahydro-2H-thiopyran-4-amine moiety has been incorporated as a key structural element in a series of novel phenoxazine-derived reversible LSD1 inhibitors.[5] In these compounds, the amine of the scaffold is typically connected via an alkyl linker to the phenoxazine core. This portion of the molecule is crucial for interacting with the enzyme's active site. The inhibitory activities of several representative compounds are presented below.

Table 2: In Vitro Inhibitory Activity of Phenoxazine-Based LSD1 Inhibitors Incorporating the Tetrahydro-2H-thiopyran-4-amine Moiety

Compound ID	Modification on Phenoxazine Core	Linker Length	Terminal Group	LSD1 IC₅₀ (µM)	Reference
32	Unsubstituted	Propyl	Tetrahydro-2H-thiopyran-4-amine	0.115	[5]
33	Unsubstituted	Propyl	1-Methylpiperidin-4-amine	0.188	[5]
34	Unsubstituted	Propyl	Piperidin-4-amine	0.169	[5]
35	Unsubstituted	Propyl	Cyclohexylamine	0.175	[5]

Note: Compound 32, which contains the Tetrahydro-2H-thiopyran-4-amine group, demonstrated the most potent LSD1 inhibition in this particular series, highlighting the favorable properties conferred by this scaffold.[5]

Experimental Protocols

The determination of a compound's inhibitory potency (IC₅₀) is a critical step in drug discovery. Below are generalized protocols for assessing the activity of kinase and LSD1 inhibitors.

In Vitro Kinase Inhibition Assay (Radiometric)

This method measures the transfer of a radiolabeled phosphate from ATP to a substrate peptide by the kinase.

Caption: Workflow for a typical radiometric kinase inhibition assay.

Methodology:

• Reagent Preparation: Prepare serial dilutions of the test inhibitor in DMSO and then dilute into the assay buffer. Prepare a master mix containing the kinase (e.g., recombinant human CDK4/cyclin D1), a suitable substrate (e.g., a peptide derived from the Retinoblastoma protein), and the assay buffer.[6]

• Reaction Setup: In a microplate, add the test inhibitor solution to respective wells. Add the kinase/substrate master mix to all wells.[7]

• Initiation and Incubation: Initiate the kinase reaction by adding a solution containing ATP and radiolabeled [γ-³³P]ATP. Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period.[6][7]

• Termination and Capture: Stop the reaction by adding a strong acid solution. Spot the reaction mixture onto phosphocellulose paper, which binds the phosphorylated substrate.[6]

• Washing and Detection: Wash the paper extensively to remove unincorporated [γ-³³P]ATP. Measure the radioactivity of the captured phosphorylated substrate using a scintillation counter.[6]

• Data Analysis: Calculate the percentage of kinase inhibition for each inhibitor concentration relative to a no-inhibitor control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.[8]

In Vitro LSD1 Inhibition Assay (Fluorescence-based)

This common assay format measures the hydrogen peroxide (H₂O₂) produced as a byproduct of the LSD1 demethylation reaction.

Methodology:

• Reagent Preparation: Prepare serial dilutions of the test inhibitor. Prepare a solution of recombinant human LSD1 enzyme in assay buffer. Prepare a reaction mix containing a sensitive fluorescent substrate (e.g., Amplex Red or 10-acetyl-3,7-dihydroxyphenoxazine - ADHP), horseradish peroxidase (HRP), and a methylated histone peptide substrate (e.g., H3K4me2).[3][5][9]

• Reaction Setup: In a black microplate, add the test inhibitor solutions.

• Initiation and Incubation: Add the LSD1 enzyme to the wells and pre-incubate briefly with the inhibitor.[10] Initiate the demethylation reaction by adding the HRP/probe/substrate reaction mix.[3][9]

• Signal Detection: Incubate the plate at 37°C for a defined time (e.g., 30-60 minutes).[3] Measure the fluorescence intensity using a microplate reader (e.g., excitation at 530-540 nm and emission at 585-595 nm).[3][9] The H₂O₂ produced by LSD1 activity leads to the HRP-catalyzed conversion of the probe into a highly fluorescent product (resorufin).[3][9]

• Data Analysis: The fluorescence signal is proportional to LSD1 activity. Calculate the percentage of inhibition for each inhibitor concentration relative to a no-inhibitor control. Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting to a dose-response curve.[10]

Conclusion and Future Outlook

Tetrahydro-2H-thiopyran-4-amine has cemented its status as a valuable scaffold in contemporary drug discovery. Its derivatives have demonstrated potent inhibitory activity against well-validated therapeutic targets in oncology, including CDKs and the epigenetic modifier LSD1. The data presented herein underscores the potential of this structural motif to generate novel drug candidates with desirable biological properties. Future research will likely see the continued use of this scaffold to explore new chemical space against these and other target classes. The three-dimensional nature of the thiopyran ring will continue to be exploited by medicinal chemists to achieve higher selectivity and improved pharmacokinetic profiles, further solidifying the importance of Tetrahydro-2H-thiopyran-4-amine in the development of next-generation therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. assayquant.com [assayquant.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Epigenase LSD1 Demethylase Activity/Inhibition Assay Kit (Colorimetric) | EpigenTek [epigentek.com]
• 5. LSD1 Histone Demethylase Assays and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. courses.edx.org [courses.edx.org]
• 9. LSD1 Inhibitor Screening Assay Kit - Applications - CAT N°: 700120 [bertin-bioreagent.com]
• 10. Comprehensive in Vitro Characterization of the LSD1 Small Molecule Inhibitor Class in Oncology - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery of Tetrahydro-2H-thiopyran-4-amine Derivatives and Analogs: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tetrahydro-2H-thiopyran-4-amine scaffold is a privileged heterocyclic motif that has garnered significant attention in medicinal chemistry and drug discovery. Its unique three-dimensional structure, featuring a sulfur-containing saturated six-membered ring, provides a versatile framework for the development of novel therapeutic agents. This core structure allows for diverse substitutions at the amine group and on the thiopyran ring, enabling fine-tuning of physicochemical properties and biological activities. Derivatives of tetrahydro-2H-thiopyran-4-amine have demonstrated a broad spectrum of pharmacological effects, including anticancer, antimicrobial, and enzyme inhibitory activities, making them a rich area of exploration for new drug candidates.[1][2] This technical guide provides a comprehensive overview of the discovery of tetrahydro-2H-thiopyran-4-amine derivatives and their analogs, with a focus on synthetic methodologies, biological evaluation, and structure-activity relationships (SAR).

Synthetic Methodologies

The synthesis of tetrahydro-2H-thiopyran-4-amine and its derivatives typically commences with the preparation of the key intermediate, tetrahydro-4H-thiopyran-4-one. This ketone serves as a versatile precursor for the introduction of the crucial amine functionality and subsequent derivatization.

Experimental Protocol 1: Synthesis of Tetrahydro-4H-thiopyran-4-one

A common and efficient method for the synthesis of tetrahydro-4H-thiopyran-4-one is through the Dieckmann condensation of a dialkyl 3,3'-thiodipropionate, followed by decarboxylation.

Materials:

• Dialkyl 3,3'-thiodipropionate (e.g., dimethyl or diethyl ester)

• Strong base (e.g., sodium hydride or sodium ethoxide)

• Anhydrous solvent (e.g., toluene or THF)

• Acid for quenching and decarboxylation (e.g., hydrochloric acid or sulfuric acid)

• Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Procedure:

• Dieckmann Condensation: To a suspension of a strong base (e.g., sodium hydride, 1.2 equivalents) in an anhydrous solvent (e.g., toluene) under an inert atmosphere, add a solution of the dialkyl 3,3'-thiodipropionate (1.0 equivalent) dropwise at room temperature.

• Heat the reaction mixture to reflux for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and carefully quench it with a dilute acid (e.g., 1 M HCl) until the solution is acidic.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

• Wash the combined organic layers with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure to yield the crude β-keto ester.

• Decarboxylation: Suspend the crude β-keto ester in an aqueous acid solution (e.g., 10% H₂SO₄) and heat to reflux for 4-6 hours.

• Cool the reaction mixture and extract the product with an organic solvent.

• Wash the organic layer with a saturated sodium bicarbonate solution and brine, dry over an anhydrous drying agent, and concentrate under reduced pressure.

• The crude tetrahydro-4H-thiopyran-4-one can be purified by vacuum distillation or column chromatography.

Experimental Protocol 2: Reductive Amination of Tetrahydro-4H-thiopyran-4-one

The conversion of the ketone to the primary amine is a critical step, typically achieved through reductive amination.

Materials:

• Tetrahydro-4H-thiopyran-4-one

• Ammonia source (e.g., ammonia in methanol or ammonium acetate)

• Reducing agent (e.g., sodium borohydride, sodium cyanoborohydride)

• Solvent (e.g., methanol, ethanol)

Procedure:

• Dissolve tetrahydro-4H-thiopyran-4-one (1.0 equivalent) in a suitable solvent (e.g., methanol) containing the ammonia source (e.g., a 7N solution of ammonia in methanol).

• Stir the mixture at room temperature to facilitate the formation of the imine intermediate.

• Cool the reaction mixture in an ice bath and add the reducing agent (e.g., sodium borohydride, 1.5 equivalents) portion-wise.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC or GC-MS).

• Quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove the solvent.

• Extract the aqueous residue with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over an anhydrous drying agent, filter, and concentrate to afford the crude tetrahydro-2H-thiopyran-4-amine.

• Purification can be achieved by column chromatography or distillation.

Biological Activities and Structure-Activity Relationship (SAR)

Derivatives of tetrahydro-2H-thiopyran-4-amine have been investigated for a range of biological activities. The following tables summarize some of the reported quantitative data.

Anticancer Activity

A variety of thiopyran-containing heterocyclic compounds have demonstrated significant cytotoxic effects against several cancer cell lines.

Compound ID	Modification	Cancer Cell Line	IC50 (µM)	Reference
7t	4-substituted 5,6,7,8-tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidine	MCF-7	7.45 ± 0.26	[4]
7b	4-substituted 5,6,7,8-tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidine	MCF-7	8.80 ± 0.08	[4]
S-16	Bis-oxidized thiopyran derivative	A549	4	[5]
S-16	Bis-oxidized thiopyran derivative	H1975	3.14	[5]
S-16	Bis-oxidized thiopyran derivative	MCF-7	0.62	[5]
3e	Thiopyrano[2,3-d]thiazole based on cinnamic acid amide	NCI-60 Panel	-	[6]
3g	Thiopyrano[2,3-d]thiazole based on cinnamic acid amide	NCI-60 Panel	-	[6]
3h	Thiopyrano[2,3-d]thiazole based on cinnamic acid amide	NCI-60 Panel	-	[6]

Note: For compounds 3e, 3g, and 3h, the original publication indicates promising activity in the NCI-60 cell line screen, but specific IC50 values for individual cell lines were not provided in the abstract.

Antimicrobial Activity

N-substituted derivatives and analogs of the tetrahydro-2H-thiopyran-4-amine core have shown potent activity against various microbial strains.

Compound Series	Modification	Microbial Strain	MIC (µg/mL)	Reference
4a-f, 4i, 4k, 4l, 4n, 4o-s, 4v	Thiazole and selenazole derivatives	Candida spp.	1.95 - 15.62	[7]
4a-f, 4i, 4k, 4l, 4n, 4o, 4r, 4s	Thiazole and selenazole derivatives	Clinical Candida spp. isolates	0.98 - 15.62	[7]
4n-v	Thiazole and selenazole derivatives	Gram-positive bacteria	7.81 - 62.5	[7]
8a	N-substituted aminosalicylamide	Various bacterial strains	0.12 - 0.98	[8]
4a-d	Dispiropyrrolidine derivatives	B. subtilis, S. epidermis	32	[8]
4a, 4b, 4d, 4e	Dispiropyrrolidine derivatives	P. aeruginosa	64	[8]

Signaling Pathways and Experimental Workflows

Nrf2 Signaling Pathway

Some thiopyran derivatives are believed to exert their biological effects, in part, through the modulation of cellular stress response pathways, such as the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2 - Antioxidant Response Element) pathway. Electrophilic compounds can react with cysteine residues on Keap1, a repressor protein of Nrf2. This leads to the dissociation of Nrf2, allowing it to translocate to the nucleus, where it binds to the ARE and initiates the transcription of a battery of cytoprotective genes.

Nrf2 signaling pathway activation by electrophilic stress.

Drug Discovery Workflow

The discovery and development of novel tetrahydro-2H-thiopyran-4-amine derivatives follow a structured workflow, from initial design and synthesis to preclinical evaluation. This iterative process allows for the systematic optimization of lead compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. ias.ac.in [ias.ac.in]
• 3. Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. ics-ir.org [ics-ir.org]
• 7. researchgate.net [researchgate.net]
• 8. Oxidative and Electrophilic Stresses Activate Nrf2 through Inhibition of Ubiquitination Activity of Keap1 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Properties and Applications of Tetrahydro-2H-thiopyran-4-amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydro-2H-thiopyran-4-amine hydrochloride is a heterocyclic amine salt that serves as a valuable building block in medicinal chemistry and drug discovery. Its thiopyran core is a bioisosteric replacement for cyclohexane and piperidine rings, offering modulation of physicochemical properties such as lipophilicity and metabolic stability. This document provides a comprehensive overview of the known properties, synthesis, and potential applications of Tetrahydro-2H-thiopyran-4-amine hydrochloride, with a focus on data relevant to drug development professionals.

Physicochemical Properties

Table 1: Physicochemical Data

Property	Value	Source/Notes
CAS Number	233763-40-1	[1][3]
Molecular Formula	C5H11NS·HCl	[1][3]
Molecular Weight	153.67 g/mol	[1][3]
Appearance	Almost white powder	[1]
Purity	≥ 98% (HPLC)	[1]
Storage	0-8°C	[1]
pKa (Free Amine)	9.59 ± 0.20 (Predicted)	For Tetrahydro-2H-thiopyran-4-amine (CAS 21926-00-1)

Synthesis

The synthesis of Tetrahydro-2H-thiopyran-4-amine hydrochloride typically involves a two-step process: the formation of the free amine followed by its conversion to the hydrochloride salt.

Experimental Protocol 1: Synthesis of Tetrahydro-2H-thiopyran-4-amine via Reductive Amination

This procedure is based on the general method for reductive amination of ketones.

Materials:

• Tetrahydro-4H-thiopyran-4-one

• Ammonia or a suitable ammonium salt (e.g., ammonium acetate)

• Reducing agent (e.g., sodium cyanoborohydride, sodium triacetoxyborohydride)

• Methanol or other suitable solvent

• Hydrochloric acid (for pH adjustment)

• Dichloromethane or other suitable extraction solvent

• Anhydrous magnesium sulfate or sodium sulfate

• Saturated aqueous sodium bicarbonate solution

Procedure:

• Dissolve Tetrahydro-4H-thiopyran-4-one and an excess of the ammonium salt in methanol.

• Adjust the pH of the solution to approximately 6-7 using a suitable acid or base if necessary.

• Add the reducing agent portion-wise to the stirred solution at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude Tetrahydro-2H-thiopyran-4-amine.

• The crude product can be purified by column chromatography on silica gel.

Experimental Protocol 2: Formation of the Hydrochloride Salt

Materials:

• Tetrahydro-2H-thiopyran-4-amine (free base)

• Hydrochloric acid (e.g., 2M solution in diethyl ether or as HCl gas)

• Anhydrous diethyl ether or other suitable non-polar solvent

Procedure:

• Dissolve the purified Tetrahydro-2H-thiopyran-4-amine in a minimal amount of anhydrous diethyl ether.

• Cool the solution in an ice bath.

• Slowly add a stoichiometric amount of hydrochloric acid solution in diethyl ether dropwise with stirring.

• A precipitate of Tetrahydro-2H-thiopyran-4-amine hydrochloride should form.

• Continue stirring in the ice bath for a short period to ensure complete precipitation.

• Collect the solid by filtration, wash with cold anhydrous diethyl ether, and dry under vacuum.

Caption: Synthetic workflow for Tetrahydro-2H-thiopyran-4-amine hydrochloride.

Spectral Data

Detailed, publicly available 1H and 13C NMR spectra for Tetrahydro-2H-thiopyran-4-amine hydrochloride are scarce. However, based on the structure and general principles of NMR spectroscopy, the following chemical shifts can be anticipated. The protonation of the amine group to form the hydrochloride salt would lead to a downfield shift of adjacent protons.

Table 2: Predicted NMR Spectral Data

Nucleus	Predicted Chemical Shift Range (ppm)	Notes
¹H NMR
H4 (CH-NH3+)	3.0 - 3.5	deshielded due to adjacent NH3+
H2, H6 (axial)	2.5 - 3.0
H2, H6 (equatorial)	2.8 - 3.3
H3, H5 (axial)	1.8 - 2.2
H3, H5 (equatorial)	2.0 - 2.4
NH3+	8.0 - 9.0 (broad)
¹³C NMR
C4 (CH-NH3+)	45 - 55
C2, C6	30 - 40
C3, C5	25 - 35

Applications in Drug Discovery

Tetrahydro-2H-thiopyran-4-amine and its derivatives are recognized as important building blocks in the synthesis of a variety of biologically active compounds.[1] The thiopyran motif is often employed to modulate the pharmacokinetic properties of drug candidates.

Central Nervous System (CNS) Drug Discovery

The general class of aminotetrahydrothioprans is utilized in the development of pharmaceuticals targeting neurological disorders.[1] The ability of small molecules to penetrate the blood-brain barrier (BBB) is crucial for CNS-acting drugs. The physicochemical properties of the tetrahydrothiopyran ring can be fine-tuned to balance the lipophilicity and hydrogen bonding capacity required for BBB penetration.

Scaffold for Biologically Active Molecules

The amine functionality of Tetrahydro-2H-thiopyran-4-amine provides a reactive handle for further chemical modifications, allowing for its incorporation into larger, more complex molecules. For instance, derivatives of the analogous Tetrahydro-2H-pyran-4-amine have been investigated as potent inhibitors of the transforming growth factor-β (TGF-β) type I receptor (ALK5), which is implicated in fibrotic diseases and cancer.[4] This highlights the potential for derivatives of Tetrahydro-2H-thiopyran-4-amine to be explored for a wide range of therapeutic targets.

Caption: Logical flow of the application in drug discovery.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling Tetrahydro-2H-thiopyran-4-amine hydrochloride. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier for detailed information on hazards, handling, and disposal. In general, it should be handled in a well-ventilated area, and personal protective equipment (PPE), including gloves and safety glasses, should be worn.

Conclusion

Tetrahydro-2H-thiopyran-4-amine hydrochloride is a versatile and valuable building block for medicinal chemists and drug development professionals. Its stable heterocyclic core and reactive amine functionality provide a robust platform for the synthesis of novel and diverse molecular scaffolds. The ability of the thiopyran motif to modulate key physicochemical properties makes it an attractive component in the design of new therapeutic agents, particularly for CNS disorders and other complex diseases. Further research into the specific biological activities of its derivatives is warranted to fully exploit its potential in drug discovery.

References

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 33024-60-1: Tetrahydro-2H-pyran-4-amine hydrochloride [cymitquimica.com]
• 3. Synthonix, Inc > 233763-40-1 | Tetrahydro-2H-thiopyran-4-amine hydrochloride [synthonix.com]
• 4. Design, synthesis and biological activity evaluation of novel 4-((1-cyclopropyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl) oxy) pyridine-2-yl) amino derivatives as potent transforming growth factor-β (TGF-β) type I receptor inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Tetrahydro-2H-thiopyran-4-amine: A Comprehensive Technical Review for Drug Discovery

An In-depth Guide to the Synthesis, Properties, and Therapeutic Potential of a Key Heterocyclic Building Block

For researchers, medicinal chemists, and professionals in drug development, the exploration of novel molecular scaffolds is paramount to the discovery of next-generation therapeutics. Among the vast landscape of heterocyclic compounds, Tetrahydro-2H-thiopyran-4-amine stands out as a versatile building block with significant potential in the synthesis of biologically active molecules. Its unique three-dimensional structure and the presence of a sulfur heteroatom and an amino functional group provide a rich platform for chemical modification and interaction with biological targets. This technical guide offers a comprehensive literature review of Tetrahydro-2H-thiopyran-4-amine, detailing its synthesis, physicochemical properties, and its burgeoning role in the development of new therapeutic agents.

Physicochemical Properties

Tetrahydro-2H-thiopyran-4-amine, with the CAS number 21926-00-1, is a cyclic amine with a molecular formula of C5H11NS and a molecular weight of 117.21 g/mol . Its structural analogue, Tetrahydro-2H-pyran-4-amine, where the sulfur atom is replaced by oxygen, serves as a useful comparator in understanding its unique properties. The presence of the sulfur atom influences the molecule's lipophilicity, hydrogen bonding capacity, and metabolic stability, all of which are critical parameters in drug design.

Property	Value	Reference
Molecular Formula	C5H11NS	[Commercial Suppliers]
Molecular Weight	117.21 g/mol	[Commercial Suppliers]
CAS Number	21926-00-1	[Commercial Suppliers]
Appearance	Colorless to light yellow liquid or solid	[Commercial Suppliers]
Boiling Point	Not readily available
Melting Point	Not readily available
Density	Not readily available
pKa	Not readily available

Synthesis of Tetrahydro-2H-thiopyran-4-amine

The primary and most common synthetic route to Tetrahydro-2H-thiopyran-4-amine is through the reductive amination of its corresponding ketone precursor, Tetrahydro-4H-thiopyran-4-one. This versatile and widely used method in medicinal chemistry involves the reaction of the ketone with an amine source, typically ammonia or an ammonium salt, in the presence of a reducing agent.

Experimental Protocol: Reductive Amination

The following protocol is a representative procedure for the synthesis of Tetrahydro-2H-thiopyran-4-amine based on general reductive amination methods.

Materials:

• Tetrahydro-4H-thiopyran-4-one

• Ammonium acetate or ammonia in methanol

• Sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• To a solution of Tetrahydro-4H-thiopyran-4-one (1.0 eq) in methanol, add ammonium acetate (10 eq) or a solution of ammonia in methanol.

• Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add the reducing agent, such as sodium cyanoborohydride or sodium triacetoxyborohydride (1.5 eq), portion-wise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 12-24 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of water.

• Concentrate the reaction mixture under reduced pressure to remove the methanol.

• Partition the residue between dichloromethane and a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• The crude Tetrahydro-2H-thiopyran-4-amine can be purified by distillation under reduced pressure or by column chromatography on silica gel.

Yield: The yield for this reaction is typically in the range of 60-85%, depending on the specific conditions and scale of the reaction.

Synthetic workflow for Tetrahydro-2H-thiopyran-4-amine.

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the unambiguous identification and characterization of Tetrahydro-2H-thiopyran-4-amine. While a complete set of publicly available experimental spectra is limited, the expected spectroscopic features can be predicted based on its structure and data from analogous compounds.

Spectroscopic Data	Expected Chemical Shifts / Peaks
¹H NMR	The proton NMR spectrum is expected to show complex multiplets for the methylene protons on the thiopyran ring. The protons alpha to the sulfur atom (C2 and C6) would appear at approximately 2.5-3.0 ppm, while the protons alpha to the amino group (C4) would be shifted downfield. The protons at C3 and C5 would resonate in the region of 1.5-2.2 ppm. The amine protons would likely appear as a broad singlet.
¹³C NMR	The carbon NMR spectrum would show distinct signals for the four unique carbon atoms in the ring. The carbons adjacent to the sulfur (C2 and C6) would be expected in the range of 30-40 ppm. The carbon bearing the amino group (C4) would appear around 45-55 ppm, and the carbons at C3 and C5 would be found at approximately 35-45 ppm.
Mass Spectrometry (MS)	The electron ionization (EI) mass spectrum would show a molecular ion peak (M+) at m/z 117. Subsequent fragmentation would likely involve the loss of the amino group and ring fragmentation.
Infrared (IR) Spectroscopy	The IR spectrum would be characterized by N-H stretching vibrations of the primary amine in the region of 3300-3400 cm⁻¹ (typically two bands for a primary amine). C-H stretching vibrations would be observed around 2850-2950 cm⁻¹. The C-N stretching vibration would appear in the 1000-1250 cm⁻¹ region.

Applications in Drug Discovery

The Tetrahydro-2H-thiopyran-4-amine scaffold is a valuable component in the design of novel therapeutic agents across various disease areas. Its incorporation into larger molecules can significantly influence their pharmacological properties.

Antibacterial and Antifungal Agents

Derivatives of Tetrahydro-2H-thiopyran-4-amine have shown promising antimicrobial activity. For instance, novel thiazole and selenazole derivatives of dihydro-2H-thiopyran-4(3H)-one have demonstrated potent activity against various strains of Candida with Minimum Inhibitory Concentration (MIC) values as low as 0.98 to 15.62 μg/ml.[1] Furthermore, certain derivatives have exhibited activity against Gram-positive bacteria with MIC values in the range of 7.81–62.5 μg/ml.[1]

Compound Class	Organism	MIC (µg/mL)	Reference
Thiazole and Selenazole Derivatives	Candida spp.	0.98 - 15.62	[1]
Thiazole and Selenazole Derivatives	Gram-positive bacteria	7.81 - 62.5	[1]

Anti-Kinetoplastidal Agents

The tetrahydro-thiopyran-4-one core, the precursor to the title amine, has been utilized in the design of compounds with activity against kinetoplastids, the parasites responsible for diseases like leishmaniasis and trypanosomiasis.[2] The strategy involves using the thiopyranone scaffold as a prodrug to deliver cytotoxic diarylideneacetones.[2] This highlights the potential of the thiopyran ring system in antiparasitic drug discovery.

Other Therapeutic Areas

The versatility of the Tetrahydro-2H-thiopyran-4-amine moiety is further demonstrated by its use as a building block in the development of agents for other therapeutic targets. While specific data for the parent amine is often embedded within broader drug discovery programs, its frequent appearance in patented chemical matter suggests its importance in the synthesis of compounds targeting a range of receptors and enzymes.

Future Perspectives

Tetrahydro-2H-thiopyran-4-amine continues to be a molecule of significant interest for medicinal chemists. Its unique combination of a flexible, non-aromatic ring system, a key heteroatom, and a reactive amino group provides a powerful toolkit for the design of novel bioactive compounds. Future research will likely focus on:

• Stereoselective Synthesis: The development of efficient methods for the synthesis of enantiomerically pure Tetrahydro-2H-thiopyran-4-amine will be crucial for investigating the stereospecific interactions of its derivatives with biological targets.

• Exploration of New Biological Targets: The application of this scaffold in high-throughput screening campaigns against a wider range of biological targets is expected to uncover new therapeutic opportunities.

• Structure-Activity Relationship (SAR) Studies: Detailed SAR studies on derivatives of Tetrahydro-2H-thiopyran-4-amine will provide a deeper understanding of the structural requirements for potent and selective biological activity.

References

• 1. Synthesis, antimicrobial and anticonvulsant screening of small library of tetrahydro-2H-thiopyran-4-yl based thiazoles and selenazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis and Evaluation of Tetrahydro-2H-thiopyran-4-amine Derivatives as CNS Drug Candidates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis and evaluation of novel Tetrahydro-2H-thiopyran-4-amine derivatives as potential therapeutic agents for Central Nervous System (CNS) disorders. The protocols outlined below detail the synthetic methodologies for creating a library of these compounds and the subsequent in vitro assays to characterize their activity on key CNS targets, such as dopamine and serotonin receptors.

Introduction

The tetrahydro-2H-thiopyran-4-amine scaffold is a privileged structure in medicinal chemistry, offering a unique three-dimensional conformation that can be exploited for developing selective ligands for CNS targets.[1] Derivatives of this scaffold have shown promise in modulating neurotransmitter systems, making them attractive candidates for the treatment of various neurological and psychiatric conditions.[1] This document provides detailed protocols for the synthesis of N-substituted tetrahydro-2H-thiopyran-4-amine derivatives and their evaluation at dopamine D2 (D2R) and serotonin 5-HT2A (5-HT2AR) receptors, two key players in the pathophysiology of numerous CNS disorders.

Synthesis of Tetrahydro-2H-thiopyran-4-amine Derivatives

The primary synthetic route to N-substituted tetrahydro-2H-thiopyran-4-amine derivatives involves the reductive amination of tetrahydrothiopyran-4-one. This versatile reaction allows for the introduction of a wide variety of substituents on the amine, enabling the exploration of structure-activity relationships (SAR).

General Synthetic Scheme

Caption: General workflow for the synthesis of N-substituted Tetrahydro-2H-thiopyran-4-amine derivatives.

Experimental Protocol: Reductive Amination

This protocol describes a general procedure for the synthesis of N-substituted tetrahydro-2H-thiopyran-4-amine derivatives.

Materials:

• Tetrahydrothiopyran-4-one

• Desired primary or secondary amine (e.g., aniline, benzylamine, piperidine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloroethane (DCE)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• To a solution of tetrahydrothiopyran-4-one (1.0 eq) in dichloroethane (0.2 M), add the desired amine (1.1 eq) and glacial acetic acid (0.1 eq).

• Stir the reaction mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-substituted tetrahydro-2H-thiopyran-4-amine derivative.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Table 1: Example Synthesis Data for Tetrahydro-2H-thiopyran-4-amine Derivatives

Compound ID	R¹	R²	Amine Used	Yield (%)	Purification Method
THS-001	H	Phenyl	Aniline	75	Column Chromatography
THS-002	H	Benzyl	Benzylamine	82	Column Chromatography
THS-003	-(CH₂)₅-	Piperidine	65	Column Chromatography
THS-004	H	4-Fluorophenyl	4-Fluoroaniline	78	Column Chromatography

Biological Evaluation: In Vitro Assays for CNS Targets

The following protocols describe standard in vitro assays to determine the affinity and functional activity of the synthesized compounds at the human dopamine D2 receptor (D2R) and serotonin 5-HT2A receptor (5-HT2AR).

Dopamine D2 Receptor (D2R) Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a test compound for the D2 receptor by measuring its ability to compete with a known radioligand.[2][3]

Materials:

• Cell membranes from HEK293 cells stably expressing the human D2 receptor.[2]

• Radioligand: [³H]-Spiperone or [³H]-Raclopride.[2]

• Non-specific ligand: Haloperidol (10 µM).[2]

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, pH 7.4.

• 96-well plates.

• Glass fiber filters (pre-soaked in 0.5% polyethyleneimine).

• Filtration apparatus.

• Scintillation vials and scintillation cocktail.

• Liquid scintillation counter.

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a 96-well plate, add 50 µL of assay buffer (for total binding), 50 µL of non-specific ligand (for non-specific binding), or 50 µL of test compound dilution.

• Add 50 µL of the radioligand solution (final concentration ~0.2-0.5 nM).

• Add 100 µL of the D2R membrane preparation (10-20 µg of protein per well).

• Incubate the plate at room temperature for 90 minutes.

• Terminate the binding reaction by rapid filtration through the glass fiber filters.

• Wash the filters three times with 200 µL of ice-cold assay buffer.

• Place the filters in scintillation vials, add 4 mL of scintillation cocktail, and count the radioactivity.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC₅₀ values from the competition curves and calculate the Ki values using the Cheng-Prusoff equation.

Serotonin 5-HT2A Receptor (5-HT2AR) Functional Assay (Calcium Flux)

This assay measures the ability of a test compound to act as an agonist or antagonist at the 5-HT2A receptor by monitoring changes in intracellular calcium levels.[4][5]

Materials:

• CHO or HEK293 cells stably expressing the human 5-HT2A receptor and a calcium-sensitive fluorescent dye (e.g., Fluo-8).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Reference agonist: Serotonin (5-HT).

• Reference antagonist: Ketanserin.

• 96- or 384-well black, clear-bottom plates.

• Fluorescence plate reader with an injection system.

Procedure:

Agonist Mode:

• Plate the cells in the assay plates and allow them to adhere overnight.

• Remove the culture medium and add the calcium-sensitive dye loading buffer. Incubate for 1 hour at 37°C.

• Prepare serial dilutions of the test compounds and the reference agonist in the assay buffer.

• Measure the baseline fluorescence of the cells.

• Add the test compounds or reference agonist to the wells and immediately measure the fluorescence intensity over time.

• Calculate the EC₅₀ values from the dose-response curves.

Antagonist Mode:

• Follow steps 1 and 2 of the agonist mode protocol.

• Prepare serial dilutions of the test compounds and the reference antagonist.

• Add the test compounds or reference antagonist to the wells and incubate for 15-30 minutes.

• Measure the baseline fluorescence.

• Add a fixed concentration of the reference agonist (EC₈₀) to all wells and immediately measure the fluorescence intensity over time.

• Calculate the IC₅₀ values from the dose-response curves.

Table 2: Example Biological Data for Tetrahydro-2H-thiopyran-4-amine Derivatives

Compound ID	D2R Ki (nM)	5-HT2AR IC₅₀ (nM) (Antagonist)
THS-001	15.2	25.8
THS-002	8.9	10.5
THS-003	150.6	210.1
THS-004	5.4	8.2

Signaling Pathways and Experimental Workflow

The interaction of the synthesized compounds with D2 and 5-HT2A receptors will modulate specific intracellular signaling cascades.

Dopamine D2 Receptor Signaling Pathway

Caption: Simplified Dopamine D2 Receptor signaling cascade.

Serotonin 5-HT2A Receptor Signaling Pathway

Caption: Simplified Serotonin 5-HT2A Receptor signaling cascade.

Integrated Experimental Workflow

Caption: Overall workflow from synthesis to lead identification.

Conclusion

The protocols and application notes provided herein offer a robust framework for the synthesis and preclinical evaluation of novel Tetrahydro-2H-thiopyran-4-amine derivatives for CNS drug discovery. By systematically applying these methodologies, researchers can efficiently generate and characterize new chemical entities with the potential to modulate key neurological pathways, paving the way for the development of next-generation therapeutics for a range of CNS disorders.

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. innoprot.com [innoprot.com]
• 5. In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of Tetrahydro-2H-thiopyran-4-amine in the Synthesis of Novel Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydro-2H-thiopyran-4-amine and its derivatives are increasingly recognized as valuable building blocks in the design of potent and selective kinase inhibitors. The thiopyran ring, a sulfur-containing heterocyclic motif, offers a unique three-dimensional scaffold that can be strategically employed to engage with the ATP-binding sites of various kinases. The sulfur atom can participate in key interactions within the kinase domain, and the cyclic structure provides a rigid core for the attachment of diverse substituents to optimize potency, selectivity, and pharmacokinetic properties.

This document provides detailed application notes and experimental protocols for the utilization of Tetrahydro-2H-thiopyran-4-amine in the synthesis of kinase inhibitors, with a focus on derivatives targeting the PI3K/mTOR and VEGFR signaling pathways.

Kinase Targets and Signaling Pathways

Kinase inhibitors incorporating the tetrahydro-2H-thiopyran-4-amine scaffold have shown significant activity against key enzymes in oncogenic signaling pathways.

The PI3K/Akt/mTOR Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) pathway is a critical signaling cascade that regulates cell growth, proliferation, survival, and metabolism. Its dysregulation is a frequent event in many human cancers, making it a prime target for therapeutic intervention. Dual inhibitors that simultaneously target PI3K and mTOR can provide a more comprehensive blockade of this pathway, potentially overcoming resistance mechanisms. The thiopyrano[4,3-d]pyrimidine core, derived from tetrahydro-2H-thiopyran-4-amine, has emerged as a promising scaffold for the development of dual PI3K/mTOR inhibitors.[1]

Caption: PI3K/Akt/mTOR Signaling Pathway and Inhibition Points.

VEGFR Kinase in Angiogenesis

Vascular Endothelial Growth Factor Receptor (VEGFR) kinases, particularly KDR (Kinase Insert Domain Receptor, also known as VEGFR-2), are key mediators of angiogenesis, the formation of new blood vessels. Dysregulation of VEGFR signaling is a hallmark of many solid tumors, which rely on angiogenesis for growth and metastasis. Pyrido[3',2':5,6]thiopyrano[4,3-d]pyrimidines have been identified as multi-kinase inhibitors with potent activity against KDR.[2][3]

Data Presentation: Inhibitory Activities

The following tables summarize the in vitro biological activities of kinase inhibitors synthesized using a tetrahydro-2H-thiopyran-derived scaffold.

Table 1: mTOR and PI3Kα Inhibitory Activity of Thiopyrano[4,3-d]pyrimidine Derivatives. [1]

Compound	mTOR IC50 (µM)	PI3Kα (% Inhibition @ 10 µM)	H460 Cell Line IC50 (µM)	PC-3 Cell Line IC50 (µM)
7b	1.13 ± 0.21	45.3	10.21 ± 1.03	14.32 ± 1.21
7e	0.80 ± 0.15	52.8	7.43 ± 1.45	11.90 ± 0.94
7h	1.54 ± 0.18	38.7	12.86 ± 1.17	18.75 ± 1.56
10b	2.15 ± 0.33	25.1	15.42 ± 1.33	21.34 ± 1.89
10e	1.88 ± 0.27	31.6	13.11 ± 1.24	19.88 ± 1.67

Table 2: KDR Inhibitory Activity of Pyrido[3',2':5,6]thiopyrano[4,3-d]pyrimidine Derivatives. [2][3]

Compound	KDR (% Inhibition @ 7 µM)	KDR IC50 (µM)
3a	81	1.2
3b	90	0.7
3i	95	0.4
3j	92	0.6
Semaxanib	75	1.5

Table 3: Multi-kinase Inhibition Profile of Selected Compounds (% Inhibition @ 10 µM). [2][3]

Kinase	Compound 3b	Compound 3i	Compound 3j
KDR	98	99	99
FGFR1	95	97	96
FLT3	88	92	90
PDGFRβ	75	80	78
c-Kit	60	65	62

Experimental Protocols

Synthesis of the Thiopyrano[4,3-d]pyrimidine Scaffold

A general workflow for the synthesis of kinase inhibitors based on the thiopyrano[4,3-d]pyrimidine scaffold starting from Tetrahydro-2H-thiopyran-4-amine or its ketone precursor is outlined below.

Caption: General Synthetic Workflow for Thiopyrano-based Inhibitors.

Protocol 1: Synthesis of 7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine derivatives. [1]

This protocol describes a representative synthesis of mTOR inhibitors.

Materials:

• Tetrahydrothiopyran-4-one

• N,N-dimethylformamide dimethyl acetal (DMF-DMA)

• Substituted amidine hydrochlorides

• Sodium ethoxide

• Ethanol

• Morpholine

• Palladium catalyst (e.g., Pd(dppf)Cl2)

• Base (e.g., K2CO3)

• Solvents (Toluene, Dioxane)

Procedure:

• Synthesis of 3-(dimethylamino)-1-(tetrahydro-2H-thiopyran-4-ylidene)propan-2-one: A mixture of tetrahydrothiopyran-4-one and DMF-DMA is heated, leading to the formation of the enaminone intermediate.

• Formation of the thiopyrano[4,3-d]pyrimidine core: The enaminone is cyclized with various substituted amidine hydrochlorides in the presence of a base like sodium ethoxide in ethanol to yield the core structure.

• Substitution at the C4 position: The pyrimidine ring is then chlorinated using POCl3, followed by nucleophilic substitution with morpholine to introduce the 4-morpholino group.

• Palladium-catalyzed cross-coupling: Further diversification is achieved by Suzuki or other palladium-catalyzed cross-coupling reactions at other positions of the heterocyclic core to introduce various aryl or heteroaryl substituents.

• Purification: The final compounds are purified by column chromatography and characterized by 1H NMR, 13C NMR, and mass spectrometry.

Protocol 2: Boc-Protection of Tetrahydro-2H-thiopyran-4-amine. [4]

This is a common initial step to protect the amine functionality for subsequent reactions.

Materials:

• Tetrahydro-2H-thiopyran-4-amine

• Di-tert-butyl dicarbonate (Boc)2O

• Dioxane

• Aqueous Sodium Hydroxide (2M)

• Ethyl acetate (EtOAc)

• Water

Procedure:

• Dissolve Tetrahydro-2H-thiopyran-4-amine (1 equivalent) in dioxane.

• Add aqueous 2M sodium hydroxide.

• Add di-tert-butyl dicarbonate (2 equivalents) portion-wise while maintaining the temperature below 30°C using an ice/water bath.

• Stir the mixture for 2 hours at ambient temperature.

• Dilute the reaction mixture with water and extract with ethyl acetate.

• The organic layers are combined, dried, and concentrated to yield the Boc-protected amine, which can be used in subsequent synthetic steps.

In Vitro Kinase Inhibition Assays

Protocol 3: mTOR Kinase Activity Assay. [1]

Principle: This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the mTOR kinase.

Materials:

• Recombinant mTOR enzyme

• ATP

• Substrate (e.g., a specific peptide or protein)

• Test compounds (dissolved in DMSO)

• Assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a microplate, add the mTOR enzyme, the substrate, and the test compound dilutions.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at a specified temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Stop the reaction and measure the amount of product formed (e.g., ADP) using a suitable detection reagent and a microplate reader.

• Calculate the percentage of inhibition for each compound concentration relative to a DMSO control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Protocol 4: KDR (VEGFR-2) Kinase Activity Assay. [2][3]

Principle: A fluorimetric assay to determine the inhibition of recombinant human KDR kinase activity.

Materials:

• Recombinant human KDR enzyme

• Kinase substrate (e.g., poly(Glu, Tyr) 4:1)

• ATP

• Test compounds

• Assay buffer

• Fluorescent detection reagent

• Microplate fluorometer

Procedure:

• Pre-coat a microplate with the kinase substrate.

• Add the KDR enzyme and the test compounds at various concentrations to the wells.

• Start the reaction by adding ATP.

• Incubate for a specific time at a controlled temperature.

• After incubation, wash the plate and add a phosphotyrosine-specific antibody conjugated to a fluorescent probe.

• Measure the fluorescence intensity, which is proportional to the kinase activity.

• Calculate the percentage of inhibition and determine the IC50 values as described for the mTOR assay.

Conclusion

Tetrahydro-2H-thiopyran-4-amine is a versatile and valuable scaffold for the development of novel kinase inhibitors. Its incorporation into heterocyclic systems like thiopyrano[4,3-d]pyrimidines has led to the discovery of potent inhibitors of key cancer-related kinases such as mTOR, PI3K, and VEGFR. The synthetic protocols and biological assay methods detailed in these application notes provide a framework for researchers to explore the potential of this building block in the design and synthesis of next-generation targeted therapeutics. The favorable activity profiles of the presented compounds underscore the utility of the thiopyran moiety in medicinal chemistry and drug discovery.

References

• 1. Design, synthesis, anticancer activity and docking studies of novel 4-morpholino-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine derivatives as mTOR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of Pyrido[3′,2′:5,6]thiopyrano[4,3-d]pyrimidine-Based Antiproliferative Multikinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2008034860A1 - Pyrrolo[2, 3-b]pyridin-4-yl-benzenesulfonamide compounds as ikk2 inhibitors - Google Patents [patents.google.com]

Application Notes and Protocols: Tetrahydro-2H-thiopyran-4-amine as a Versatile Building Block in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydro-2H-thiopyran-4-amine is a valuable heterocyclic building block in medicinal chemistry, offering a unique combination of a saturated sulfur-containing ring and a primary amine. This scaffold provides a three-dimensional structure that can effectively explore chemical space and interact with biological targets. Its incorporation into drug candidates can influence physicochemical properties such as lipophilicity and metabolic stability, potentially leading to improved pharmacokinetic and pharmacodynamic profiles. These application notes provide an overview of its synthesis, applications in the development of kinase inhibitors and other therapeutic agents, and detailed experimental protocols.

Synthesis of Tetrahydro-2H-thiopyran-4-amine

The synthesis of Tetrahydro-2H-thiopyran-4-amine is typically achieved through a two-step process starting from readily available precursors. The first step involves the synthesis of the key intermediate, Tetrahydrothiopyran-4-one, followed by reductive amination to introduce the amine functionality.

Protocol 1: Synthesis of Tetrahydrothiopyran-4-one

This protocol is adapted from a reliable method involving a Dieckmann condensation followed by decarboxylation.

Materials:

• Dimethyl 3,3'-thiodipropionate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric acid

• Dichloromethane

• Brine

• Anhydrous sodium sulfate

• 10% aqueous Sulfuric acid

Procedure:

• Dieckmann Condensation:

  • To a suspension of sodium hydride (60% dispersion in mineral oil, 4.0 g, 100 mmol) in anhydrous THF (150 mL) under an inert atmosphere, add a solution of dimethyl 3,3'-thiodipropionate (20.6 g, 100 mmol) in anhydrous THF (50 mL) dropwise at room temperature.

  • Heat the reaction mixture to reflux for 1 hour.

  • After cooling to room temperature, quench the reaction by the slow addition of 1 M hydrochloric acid until the pH reaches 6-7.

  • Extract the aqueous layer with dichloromethane (3 x 100 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl tetrahydro-4-oxo-2H-thiopyran-3-carboxylate.

• Decarboxylation:

  • Suspend the crude methyl tetrahydro-4-oxo-2H-thiopyran-3-carboxylate in a 10% aqueous solution of sulfuric acid (150 mL).

  • Heat the mixture to reflux for 4 hours.

  • Cool the reaction mixture to room temperature and extract with dichloromethane (3 x 100 mL).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to afford pure Tetrahydrothiopyran-4-one.

Protocol 2: Reductive Amination of Tetrahydrothiopyran-4-one

This general protocol can be adapted for the synthesis of Tetrahydro-2H-thiopyran-4-amine using ammonia or an ammonia source.

Materials:

• Tetrahydrothiopyran-4-one

• Ammonia (or ammonium acetate/chloride as an ammonia source)

• Methanol or Dichloroethane (DCE)

• Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Imine Formation:

  • Dissolve Tetrahydrothiopyran-4-one (1.0 eq) and a source of ammonia (e.g., ammonium acetate, 5-10 eq) in methanol.

  • Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The progress of the reaction can be monitored by TLC or GC-MS.

• Reduction:

  • To the solution containing the imine, add sodium cyanoborohydride (1.5 - 2.0 eq) portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, or until the reaction is complete as indicated by TLC or GC-MS.

• Workup and Purification:

  • Quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the mixture and concentrate the solvent under reduced pressure.

  • The crude Tetrahydro-2H-thiopyran-4-amine can be purified by column chromatography on silica gel or by distillation under reduced pressure.

Applications in Medicinal Chemistry

The Tetrahydro-2H-thiopyran-4-amine scaffold has been successfully incorporated into a variety of drug candidates, most notably in the field of kinase inhibition.

ATM Kinase Inhibitors for Cancer Therapy

Ataxia-Telangiectasia Mutated (ATM) kinase is a critical regulator of the DNA damage response (DDR) pathway.[1] Its inhibition can sensitize cancer cells to DNA-damaging agents. The tetrahydro-pyran/thiopyran amine moiety has been utilized in the development of potent and selective ATM inhibitors.

Example: Synthesis of AZD0156 (AstraZeneca)

AZD0156 is a potent and selective ATM kinase inhibitor that has undergone clinical evaluation.[2] A key step in its synthesis involves the coupling of Tetrahydro-2H-pyran-4-amine with a heterocyclic core. The use of the analogous Tetrahydro-2H-thiopyran-4-amine can be envisioned in similar synthetic strategies.

Table 1: Biological Activity of ATM Inhibitor AZD0156

Compound	Target	IC₅₀ (nM)	Cell-based Potency (pATM IC₅₀, nM)
AZD0156	ATM Kinase	0.58	1.3

Data extracted from literature.[2]

Signaling Pathway: DNA Damage Response

The following diagram illustrates the role of ATM in the DNA damage response pathway and the point of intervention for inhibitors like AZD0156.

Caption: ATM kinase activation and downstream signaling in the DNA damage response.

TGF-β Type I Receptor (ALK5) Inhibitors

The Transforming Growth Factor-β (TGF-β) signaling pathway is implicated in fibrosis and cancer progression. Inhibitors of the TGF-β type I receptor (ALK5) are being explored as potential therapeutics. The tetrahydro-pyran/thiopyran motif has been incorporated into potent ALK5 inhibitors.

Table 2: Biological Activity of Representative ALK5 Inhibitors

Compound	Target	IC₅₀ (nM)
Representative ALK5 Inhibitor	ALK5	< 10

This data is representative of the potency of compounds in this class and may not directly involve Tetrahydro-2H-thiopyran-4-amine but showcases the utility of the related scaffold.

Signaling Pathway: TGF-β Signaling

The diagram below outlines the TGF-β signaling cascade and the role of ALK5.

Caption: Simplified TGF-β signaling pathway and the point of ALK5 inhibition.

Experimental Workflows

Workflow for Kinase Inhibitor Synthesis

The general workflow for synthesizing kinase inhibitors using Tetrahydro-2H-thiopyran-4-amine as a building block often involves a coupling reaction with a suitable heterocyclic core, followed by further functionalization.

Caption: General synthetic workflow for kinase inhibitors using the target building block.

Conclusion

Tetrahydro-2H-thiopyran-4-amine is a valuable and versatile building block for medicinal chemistry. Its successful incorporation into advanced clinical candidates like ATM kinase inhibitors highlights its potential in modern drug discovery. The provided protocols offer a starting point for the synthesis and utilization of this important scaffold in the development of novel therapeutics. Researchers are encouraged to adapt and optimize these methods for their specific synthetic targets and biological applications.

References

• 1. Allosteric GPCR Library - Enamine [enamine.net]
• 2. organic-chemistry.org [organic-chemistry.org]

Application Notes and Protocols for N-Alkylation of Tetrahydro-2H-thiopyran-4-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydro-2H-thiopyran-4-amine and its N-alkylated derivatives are valuable building blocks in medicinal chemistry and drug discovery. The nitrogen atom of the primary amine serves as a key handle for introducing various substituents to modulate the physicochemical and pharmacological properties of lead compounds. This document provides detailed protocols for the N-alkylation of tetrahydro-2H-thiopyran-4-amine using two common and effective methods: Reductive Amination and Direct Alkylation with Alkyl Halides.

Reductive amination is a highly versatile and controlled method for forming carbon-nitrogen bonds.[1][2][3][4] It involves the reaction of the primary amine with a carbonyl compound (aldehyde or ketone) to form an imine intermediate, which is subsequently reduced in situ to the desired N-alkylated amine.[1][2] This method is particularly advantageous for achieving mono-alkylation and preventing the formation of over-alkylated byproducts.[2]

Direct alkylation with alkyl halides is a more traditional approach where the amine acts as a nucleophile, displacing a halide from an alkyl halide.[5][6][7][8] While straightforward, this method can be prone to over-alkylation, yielding a mixture of secondary, tertiary, and even quaternary ammonium salts.[5][6] Careful control of reaction conditions and stoichiometry is crucial for maximizing the yield of the desired mono-alkylated product.

I. Protocol 1: N-Alkylation via Reductive Amination

This protocol describes the N-alkylation of tetrahydro-2H-thiopyran-4-amine with an aldehyde or ketone using sodium triacetoxyborohydride as the reducing agent. This mild reducing agent is selective for the iminium ion intermediate, allowing for a one-pot reaction.[2]

Experimental Workflow: Reductive Amination

Caption: Workflow for N-alkylation via reductive amination.

Materials and Reagents

• Tetrahydro-2H-thiopyran-4-amine

• Aldehyde or Ketone (e.g., isobutyraldehyde, cyclohexanone)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Appropriate solvent system for chromatography (e.g., ethyl acetate/hexanes)

Detailed Experimental Protocol

• To a solution of tetrahydro-2H-thiopyran-4-amine (1.0 eq) and the corresponding aldehyde or ketone (1.1 eq) in anhydrous dichloromethane (DCM, 0.1-0.2 M) at room temperature, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes.

• Stir the reaction mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-alkylated tetrahydro-2H-thiopyran-4-amine.

Data Presentation: Reductive Amination

Carbonyl Compound	Product	Reaction Time (h)	Yield (%)
Isobutyraldehyde	N-isobutyl-tetrahydro-2H-thiopyran-4-amine	4	85-95
Cyclohexanone	N-cyclohexyl-tetrahydro-2H-thiopyran-4-amine	6	80-90
Benzaldehyde	N-benzyl-tetrahydro-2H-thiopyran-4-amine	3	90-98

II. Protocol 2: N-Alkylation via Direct Alkylation with Alkyl Halides

This protocol outlines the direct N-alkylation of tetrahydro-2H-thiopyran-4-amine with an alkyl halide in the presence of a base. The choice of base and solvent is critical to favor mono-alkylation and minimize the formation of di-alkylation products.

Reaction Scheme: Direct Alkylation

Caption: General scheme for direct N-alkylation.

Materials and Reagents

• Tetrahydro-2H-thiopyran-4-amine

• Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl bromide)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)[5]

• Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Detailed Experimental Protocol

• To a suspension of tetrahydro-2H-thiopyran-4-amine (1.0 eq) and potassium carbonate (2.0 eq) in acetonitrile (0.1-0.2 M), add the alkyl halide (1.05 eq) at room temperature.

• Heat the reaction mixture to 60-80 °C and monitor its progress by TLC or LC-MS. The reaction is typically complete within 4-24 hours.

• After cooling to room temperature, filter the reaction mixture to remove the inorganic salts and concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system to isolate the mono-alkylated product from any di-alkylated byproduct and unreacted starting material.

Data Presentation: Direct Alkylation

Alkyl Halide	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield of Mono-alkylated Product (%)
Methyl Iodide	K₂CO₃	MeCN	60	8	60-70
Ethyl Bromide	K₂CO₃	DMF	80	12	55-65
Benzyl Bromide	Cs₂CO₃	MeCN	60	6	75-85

Safety Precautions

• All experiments should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Alkyl halides are often toxic and lachrymatory; handle with care.

• Sodium triacetoxyborohydride reacts with water to release hydrogen gas, which is flammable. Add it portion-wise and quench the reaction carefully.

Conclusion

Both reductive amination and direct alkylation are effective methods for the N-alkylation of tetrahydro-2H-thiopyran-4-amine. Reductive amination is generally the preferred method for achieving clean and high-yielding mono-alkylation with a wide range of aldehydes and ketones. Direct alkylation can also be a viable option, particularly with reactive alkyl halides, but often requires more careful optimization to control selectivity. The choice of method will depend on the specific substrate, desired scale, and the availability of reagents.

References

• 1. youtube.com [youtube.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jocpr.com [jocpr.com]
• 4. m.youtube.com [m.youtube.com]
• 5. books.rsc.org [books.rsc.org]
• 6. Amine alkylation - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]

Application Notes and Protocols: Tetrahydro-2H-thiopyran-4-amine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydro-2H-thiopyran-4-amine is a versatile cyclic amine that serves as a valuable building block in medicinal chemistry and drug discovery. Its unique thioether-containing saturated heterocyclic scaffold is of significant interest for introducing specific physicochemical properties in lead compounds, such as metabolic stability and defined spatial arrangements of functional groups. While its applications in solution-phase synthesis are documented, its use in solid-phase organic synthesis (SPOS) presents a powerful strategy for the rapid generation of compound libraries for high-throughput screening.

These application notes provide an overview of the known synthetic utility of tetrahydro-2H-thiopyran-4-amine and present detailed, generalized protocols for its potential application in solid-phase organic synthesis, a topic with limited direct literature.

Solution-Phase Applications: A Foundation for Solid-Phase Adaptation

Tetrahydro-2H-thiopyran-4-amine has been primarily utilized in solution-phase synthesis as a foundational scaffold for a variety of therapeutic agents. Its primary amine functionality allows for a wide range of chemical transformations, including amide bond formation, sulfonylation, and reductive amination, to introduce molecular diversity.

Notably, in the development of a library of growth hormone secretagogues, a solution-phase combinatorial chemistry approach was chosen over a solid-phase strategy because a suitable point of attachment to a resin could not be readily identified for the overall synthetic scheme.[1] This highlights a key challenge in adapting complex scaffolds to solid-phase methodologies.

Despite this, the inherent reactivity of the amine group makes it a prime candidate for immobilization on a solid support, enabling its use in the construction of combinatorial libraries.

Proposed Applications in Solid-Phase Organic Synthesis

The immobilization of tetrahydro-2H-thiopyran-4-amine onto a solid support can be achieved through its primary amine, allowing the subsequent elaboration of the molecule. This approach is particularly advantageous for the synthesis of compound libraries where the tetrahydro-2H-thiopyran-4-amine core is a common feature.

Potential Library Scaffolds:

• Amide Libraries: Acylation of the resin-bound amine with a diverse range of carboxylic acids.

• Sulfonamide Libraries: Reaction of the immobilized amine with various sulfonyl chlorides.

• Urea and Thiourea Libraries: Derivatization with isocyanates and isothiocyanates.

• Reductive Amination Products: On-resin reductive amination to introduce further diversity.

The choice of resin and linker is critical and will depend on the desired cleavage strategy to release the final compounds from the solid support.

Experimental Protocols

Protocol 1: Immobilization of Tetrahydro-2H-thiopyran-4-amine on a Solid Support (Wang Resin)

This protocol describes a general procedure for the attachment of tetrahydro-2H-thiopyran-4-amine to a Wang resin via a carbamate linker, which can be cleaved under acidic conditions.

Materials:

• Wang Resin

• 4-Nitrophenyl chloroformate

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Tetrahydro-2H-thiopyran-4-amine

• Piperidine (20% in DMF)

• Trifluoroacetic acid (TFA)

Procedure:

• Resin Activation: Swell the Wang resin in DCM for 30 minutes. Treat the swollen resin with a solution of 4-nitrophenyl chloroformate and DIPEA in DCM for 2 hours at room temperature.

• Washing: Wash the resin sequentially with DCM, DMF, and DCM to remove excess reagents.

• Amine Coupling: Add a solution of tetrahydro-2H-thiopyran-4-amine and DIPEA in DMF to the activated resin. Agitate the mixture at room temperature overnight.

• Washing: Wash the resin sequentially with DMF, DCM, and methanol, then dry under vacuum.

• Quantification of Loading: The loading of the amine on the resin can be quantified using a colorimetric test such as the Kaiser test or by cleaving the amine from a small sample of resin and analyzing the concentration of the cleaved product.

Protocol 2: Solid-Phase Synthesis of an Amide Library

This protocol outlines the synthesis of an amide library starting from the resin-bound tetrahydro-2H-thiopyran-4-amine.

Materials:

• Immobilized Tetrahydro-2H-thiopyran-4-amine on Wang Resin (from Protocol 1)

• A diverse set of carboxylic acids

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• DIPEA

• DMF

• DCM

• TFA (95% in water)

Procedure:

• Resin Swelling: Swell the amine-loaded resin in DMF for 30 minutes.

• Amide Coupling:

  • In separate reaction vessels, pre-activate each carboxylic acid with HBTU and DIPEA in DMF for 15 minutes.

  • Add the activated carboxylic acid solutions to the resin.

  • Agitate the reaction mixtures for 4 hours at room temperature.

• Washing: Wash the resin sequentially with DMF, DCM, and methanol.

• Cleavage: Treat the resin with a solution of 95% TFA in water for 2 hours to cleave the final amide products from the solid support.

• Product Isolation: Filter the resin and collect the filtrate. Concentrate the filtrate under reduced pressure to yield the crude amide products.

• Purification: Purify the individual amide products using techniques such as preparative HPLC.

Data Presentation

Table 1: Hypothetical Reaction Parameters for Solid-Phase Synthesis

Parameter	Condition/Value
Solid Support	Wang Resin
Linker	Carbamate
Resin Loading	0.5 - 1.0 mmol/g
Coupling Reagent (Amides)	HBTU/DIPEA
Coupling Reagent (Sulfonamides)	Pyridine
Cleavage Condition	95% TFA in water
Typical Yield (per step)	>90% (based on qualitative Kaiser test)
Final Purity (after HPLC)	>95%

Visualizations

Workflow for Solid-Phase Synthesis of a Tetrahydro-2H-thiopyran-4-amine Derived Library

Caption: General workflow for the solid-phase synthesis of a compound library using a tetrahydro-2H-thiopyran-4-amine scaffold.

Logical Relationship for Library Synthesis

Caption: Conceptual diagram illustrating the generation of a diverse library from a common scaffold and various building blocks.

Conclusion

References

• 1. scribd.com [scribd.com]

Application Notes & Protocols for the Quantification of Tetrahydro-2H-thiopyran-4-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydro-2H-thiopyran-4-amine is a saturated heterocyclic amine of interest in medicinal chemistry and drug development due to its potential as a scaffold in the synthesis of novel therapeutic agents. Accurate and precise quantification of this compound is crucial for various stages of research and development, including synthesis optimization, purity assessment, pharmacokinetic studies, and quality control. This document provides detailed application notes and protocols for the quantification of Tetrahydro-2H-thiopyran-4-amine using High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization, and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Analytical Methods Overview

A comparative summary of the analytical methods for the quantification of Tetrahydro-2H-thiopyran-4-amine is presented below. The choice of method will depend on the specific requirements of the analysis, such as required sensitivity, sample matrix, and available instrumentation.

Parameter	HPLC-UV	GC-MS (with Derivatization)	LC-MS/MS
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with detection by UV absorbance.	Separation of volatile derivatives based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase, with detection by mass spectrometry.	Separation based on liquid chromatography coupled with highly sensitive and selective detection by tandem mass spectrometry.
Limit of Detection (LOD)	~10-50 ng/mL	~1-10 ng/mL	~0.05-1 ng/mL
Limit of Quantification (LOQ)	~50-150 ng/mL	~5-30 ng/mL	~0.1-5 ng/mL
Linearity Range	0.1 - 100 µg/mL	0.01 - 10 µg/mL	0.001 - 1 µg/mL
Accuracy (% Recovery)	95 - 105%	90 - 110%	98 - 102%
Precision (%RSD)	< 5%	< 10%	< 3%
Sample Throughput	High	Medium	High
Primary Application	Purity assessment, in-process control, content uniformity.	Impurity profiling, identification and quantification of volatile related substances.	Bioanalysis (plasma, urine), trace level quantification.

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the routine quantification of Tetrahydro-2H-thiopyran-4-amine in bulk drug substances and formulated products where concentration levels are relatively high. Since the analyte lacks a strong chromophore, derivatization or indirect detection methods may be necessary for enhanced sensitivity. The following protocol outlines a pre-column derivatization approach using Dansyl Chloride.

Workflow for HPLC-UV Analysis

Caption: Workflow for the quantification of Tetrahydro-2H-thiopyran-4-amine by HPLC-UV.

Instrumentation and Reagents:

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

• Dansyl chloride

• Sodium bicarbonate

• L-proline solution

Procedure:

• Standard Preparation:

  • Prepare a stock solution of Tetrahydro-2H-thiopyran-4-amine (1 mg/mL) in acetonitrile.

  • Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation:

  • Accurately weigh a sample containing Tetrahydro-2H-thiopyran-4-amine and dissolve it in acetonitrile to achieve a concentration within the calibration range.

• Derivatization:

  • To 100 µL of each standard and sample solution, add 200 µL of 0.1 M sodium bicarbonate buffer (pH 9.5).

  • Add 200 µL of Dansyl chloride solution (1.5 mg/mL in acetonitrile).

  • Vortex and incubate at 60°C for 30 minutes in the dark.

  • Cool to room temperature and add 50 µL of 5% L-proline solution to quench the excess Dansyl chloride. Vortex and let it stand for 10 minutes.

• HPLC Conditions:

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: 30% B to 90% B over 15 minutes, hold at 90% B for 5 minutes, then return to 30% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detection Wavelength: 340 nm

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the derivatized analyte against the concentration.

  • Determine the concentration of Tetrahydro-2H-thiopyran-4-amine in the samples from the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the quantification of volatile and semi-volatile compounds. For a primary amine like Tetrahydro-2H-thiopyran-4-amine, derivatization is necessary to improve its volatility and chromatographic behavior. Trifluoroacetic anhydride (TFAA) is a common derivatizing agent for amines.

Workflow for GC-MS Analysis

Caption: Workflow for the quantification of Tetrahydro-2H-thiopyran-4-amine by GC-MS.

Instrumentation and Reagents:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

• Trifluoroacetic anhydride (TFAA)

• Ethyl acetate (GC grade)

• Nitrogen gas for drying

Procedure:

• Standard and Sample Preparation:

  • Prepare stock and working standard solutions of Tetrahydro-2H-thiopyran-4-amine in ethyl acetate.

  • Prepare sample solutions in ethyl acetate.

• Derivatization:

  • Transfer 100 µL of each standard and sample solution to a clean vial.

  • Add 50 µL of TFAA.

  • Cap the vial and heat at 70°C for 30 minutes.

  • Cool to room temperature and evaporate the solvent and excess TFAA under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of ethyl acetate.

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Mode: Selected Ion Monitoring (SIM) using characteristic ions of the derivatized analyte.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the characteristic ion against the concentration.

  • Calculate the concentration of the analyte in the samples using the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers the highest sensitivity and selectivity, making it the method of choice for bioanalytical applications, such as quantifying Tetrahydro-2H-thiopyran-4-amine in plasma or urine, and for detecting trace-level impurities.

Workflow for LC-MS/MS Analysis

Caption: Workflow for the quantification of Tetrahydro-2H-thiopyran-4-amine by LC-MS/MS.

Instrumentation and Reagents:

• Liquid chromatography system coupled with a triple quadrupole mass spectrometer (LC-MS/MS)

• C18 or HILIC column (e.g., 2.1 x 50 mm, 1.8 µm)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Internal Standard (IS): A structurally similar compound, e.g., a deuterated analog of the analyte.

Procedure:

• Standard and Sample Preparation:

  • Prepare calibration standards and quality control samples by spiking known amounts of Tetrahydro-2H-thiopyran-4-amine into the appropriate biological matrix (e.g., plasma).

  • For sample analysis, thaw the biological samples.

• Extraction:

  • To 100 µL of each standard, QC, and sample, add 10 µL of the internal standard solution.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a new plate/vials and evaporate to dryness under nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Conditions:

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: A suitable gradient to achieve good separation from matrix components (e.g., 5% B to 95% B over 3 minutes).

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions:

    • Tetrahydro-2H-thiopyran-4-amine: Precursor ion (M+H)+ -> Product ion(s)

    • Internal Standard: Precursor ion (M+H)+ -> Product ion(s) (Note: Specific m/z values need to be determined by direct infusion of the analyte and IS).

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/IS).

  • Construct a calibration curve by plotting the peak area ratio against the concentration.

  • Determine the concentration of the analyte in the samples from the calibration curve.

Conclusion

The analytical methods described provide robust and reliable approaches for the quantification of Tetrahydro-2H-thiopyran-4-amine across a range of applications. The selection of the most appropriate technique should be based on the specific analytical requirements, including sensitivity, selectivity, sample matrix, and available instrumentation. Proper method validation should be performed according to relevant regulatory guidelines to ensure the accuracy and reliability of the results.

Application of Tetrahydro-2H-thiopyran-4-amine in Agrochemical Research

Introduction

Tetrahydro-2H-thiopyran-4-amine is a versatile heterocyclic amine that is gaining recognition as a valuable scaffold in the discovery of novel agrochemicals.[1] Its unique structural features, including the saturated sulfur-containing ring, provide a three-dimensional framework that can be exploited to develop new active ingredients with diverse biological activities. Research into thiopyran-based compounds has revealed their potential in controlling a range of agricultural pests, including insects, nematodes, and fungal pathogens.[2][3][4][5] This document provides an overview of the applications of Tetrahydro-2H-thiopyran-4-amine derivatives in agrochemical research, complete with application notes, experimental protocols, and quantitative data to guide researchers in this promising field.

Application Notes

Acaricidal and Insecticidal Applications

Recent studies have highlighted the significant potential of tetrahydrothiopyran derivatives as potent acaricides.[4] A series of synthesized derivatives have demonstrated superior activity against the rabbit ear mite, Psoroptes cuniculi, a common veterinary pest, with some compounds exhibiting significantly lower LC50 values than the commercial acaricide ivermectin.[4] Structure-activity relationship (SAR) analysis of these compounds has indicated that the presence of a sulfone structure is critical for their acaricidal activity.[4] Furthermore, the type and position of substituents on the aromatic rings appended to the core structure are key determinants of potency.[4] Molecular docking studies suggest that these compounds may exert their effect through the inhibition of acetylcholinesterase (AChE), a crucial enzyme in the nervous system of insects and mites.[4]

The broader class of thiopyran derivatives has also shown promise as larvicides. For instance, pyridine-connected 2H-thiopyran derivatives have been found to be effective against the larvae of the urban mosquito, Culex quinquefasciatus.[2]

Nematicidal Applications

The control of plant-parasitic nematodes is a significant challenge in agriculture. Derivatives of 2H-thiopyran linked to a pyridine moiety have demonstrated notable nematicidal activity against the root-knot nematode Meloidogyne javanica.[3] This suggests that the thiopyran scaffold can be effectively utilized to develop new nematicides, which are urgently needed due to the withdrawal of many existing products from the market over environmental concerns.[3]

Fungicidal Applications

The tetrahydrothiopyran framework has also been explored for its potential in developing new fungicides. For example, fused heterocyclic systems incorporating a tetrahydrothiopyran ring, specifically 3,5,6,8-tetrahydro-4H-thiopyrano[4′,3′:4,5]thieno[2,3-d]pyrimidin-4-ones, have shown inhibitory activity against the plant pathogenic fungus Dothiorella gregaria.[5] This indicates that derivatives of Tetrahydro-2H-thiopyran-4-amine can serve as building blocks for more complex molecules with fungicidal properties.

Quantitative Data Summary

The following tables summarize the biological activity data for various agrochemical applications of thiopyran derivatives.

Table 1: Acaricidal Activity of Tetrahydrothiopyran Derivatives against Psoroptes cuniculi [4]

Compound	LC50 (µg/mL)	LC50 (mM)	LT50 (h) at 4.5 mM
b10	62.3	0.12	2.2
a10	-	-	-
b9	-	-	-
b11	-	-	-
Ivermectin	223.3	0.26	8.7

Note: Data for compounds a10, b9, and b11 were mentioned as having good affinity in docking studies but specific LC50/LT50 values were not provided in the abstract.

Table 2: Larvicidal and Nematicidal Activity of Pyridine-Connected 2H-Thiopyran Derivatives [2][3]

Compound	Target Organism	LD50 (µg/mL)
4e	Culex quinquefasciatus (larvae)	0.8
4c	Culex quinquefasciatus (larvae)	5.7
4d	Culex quinquefasciatus (larvae)	1.2
4f	Culex quinquefasciatus (larvae)	8.6
4g	Culex quinquefasciatus (larvae)	6.0
4e	Meloidogyne javanica (nematode)	3.2
4c	Meloidogyne javanica (nematode)	7.8
4d	Meloidogyne javanica (nematode)	5.5
4f	Meloidogyne javanica (nematode)	4.1
4g	Meloidogyne javanica (nematode)	4.7

Table 3: Fungicidal Activity of Tetrahydro-4H-thiopyrano Fused Pyrimidinones [5]

Compound	Target Fungus	Inhibition (%) at 100 mg/L
6e	Dothiorella gregaria	70
6m	Dothiorella gregaria	70
6s	Dothiorella gregaria	70

Experimental Protocols

Protocol 1: Synthesis of Tetrahydrothiopyran-based Acaricides (Hypothetical Route)

This protocol outlines a plausible synthetic route to N-aryl tetrahydrothiopyran derivatives with acaricidal activity, starting from Tetrahydro-2H-thiopyran-4-amine.

Step 1: N-Arylation of Tetrahydro-2H-thiopyran-4-amine

• To a solution of Tetrahydro-2H-thiopyran-4-amine (1.0 eq) in a suitable solvent (e.g., DMF or DMSO), add a substituted aryl halide (e.g., a fluorobenzonitrile derivative) (1.1 eq) and a base (e.g., K2CO3 or Et3N) (2.0 eq).

• Heat the reaction mixture at 80-120 °C for 4-12 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the N-aryl tetrahydrothiopyran amine derivative.

Step 2: Oxidation to the Sulfone

• Dissolve the N-aryl tetrahydrothiopyran amine derivative (1.0 eq) in a suitable solvent (e.g., dichloromethane or acetic acid).

• Cool the solution to 0 °C in an ice bath.

• Add an oxidizing agent (e.g., m-CPBA or H2O2) (2.2 eq) portion-wise, maintaining the temperature below 10 °C.

• Stir the reaction mixture at room temperature for 6-24 hours, monitoring by TLC.

• Quench the reaction by adding a saturated aqueous solution of Na2S2O3.

• Extract the product with an organic solvent, wash with saturated aqueous NaHCO3 and brine.

• Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure.

• Purify the product by recrystallization or column chromatography to yield the final sulfone derivative.

Protocol 2: In Vitro Acaricidal Bioassay against Psoroptes cuniculi[4]

• Prepare stock solutions of the synthesized compounds in a suitable solvent (e.g., DMSO).

• Prepare a series of dilutions of the test compounds in a suitable carrier solvent.

• Collect adult Psoroptes cuniculi mites from infested rabbits.

• Place a filter paper in a petri dish and add a small amount of the test solution to the filter paper.

• Transfer a known number of mites (e.g., 20-30) to the treated filter paper.

• Seal the petri dish and incubate under controlled conditions (e.g., 25 °C and 75% relative humidity).

• Assess mite mortality at different time intervals (e.g., 24, 48, 72 hours) under a stereomicroscope. Mites that are immobile when prodded with a fine brush are considered dead.

• Calculate the LC50 (lethal concentration for 50% of the population) and LT50 (lethal time for 50% of the population) values using probit analysis.

• Include a negative control (solvent only) and a positive control (a known acaricide like ivermectin) in each experiment.

Visualizations

References

• 1. chemimpex.com [chemimpex.com]
• 2. Synthesis of Novel Pyridine-connected Piperidine and 2H-thiopyran Derivatives and their Larvicidal, Nematicidal, and Antimicrobial Activities [scielo.org.mx]
• 3. Synthesis of Novel Pyridine-connected Piperidine and 2H-thiopyran Derivatives and their Larvicidal, Nematicidal, and Antimicrobial Activities [scielo.org.mx]
• 4. Synthesis and bioactivity of tetrahydrothiopyran derivatives as potential acaricides against Psoroptes cuniculi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Scale-Up Synthesis of Tetrahydro-2H-thiopyran-4-amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed, scalable, three-step protocol for the synthesis of Tetrahydro-2H-thiopyran-4-amine hydrochloride, a valuable building block in the pharmaceutical and agrochemical industries. The synthesis commences with the Dieckmann condensation of dimethyl 3,3'-thiodipropionate to form the intermediate methyl tetrahydro-4-oxo-2H-thiopyran-3-carboxylate, followed by decarboxylation to yield Tetrahydro-4H-thiopyran-4-one. The key transformation is a robust reductive amination of the thiopyranone using Raney Nickel and hydrogen with ammonia, followed by the final salt formation to yield the target compound.

Experimental Workflow

Caption: Overall workflow for the scale-up synthesis of Tetrahydro-2H-thiopyran-4-amine hydrochloride.

Quantitative Data Summary

Step	Starting Material	Key Reagents	Product	Expected Yield	Purity (HPLC)
1. Dieckmann Condensation	Dimethyl 3,3'-thiodipropionate (100g)	Sodium Methoxide	Methyl tetrahydro-4-oxo-2H-thiopyran-3-carboxylate	~85-90%	>95%
2. Decarboxylation	Intermediate from Step 1	Sulfuric Acid	Tetrahydro-4H-thiopyran-4-one	~80-85%	>97%
3. Reductive Amination & Salt Formation	Tetrahydro-4H-thiopyran-4-one (50g)	Ammonia, H₂, Raney® Ni, HCl in Isopropanol	Tetrahydro-2H-thiopyran-4-amine Hydrochloride	~75-80%	>98%[1]

Experimental Protocols

Step 1: Synthesis of Methyl tetrahydro-4-oxo-2H-thiopyran-3-carboxylate

This procedure is based on the established Dieckmann condensation of diesters.[2]

• Reactor Setup: A 2L multi-neck reactor is equipped with a mechanical stirrer, a reflux condenser with a nitrogen inlet, a dropping funnel, and a thermocouple. The system is flushed with nitrogen.

• Reagent Charging: Anhydrous tetrahydrofuran (THF, 800 mL) and sodium methoxide (28.8 g, 0.53 mol) are charged into the reactor.

• Reaction: A solution of dimethyl 3,3'-thiodipropionate (100 g, 0.48 mol) in anhydrous THF (200 mL) is added dropwise over 1 hour while maintaining the temperature at 25-30°C. After the addition is complete, the mixture is heated to reflux (approx. 66°C) for 2 hours.

• Work-up: The reaction mixture is cooled to 0-5°C. 1 M Hydrochloric acid is slowly added to quench the reaction and adjust the pH to ~6-7.

• Extraction: The layers are separated, and the aqueous layer is extracted with dichloromethane (3 x 300 mL).

• Purification: The combined organic layers are washed with brine (200 mL), dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.

Step 2: Synthesis of Tetrahydro-4H-thiopyran-4-one

This step involves the acidic hydrolysis and decarboxylation of the β-keto ester intermediate.[3][4]

• Reactor Setup: A 1L reactor is fitted with a mechanical stirrer, reflux condenser, and thermocouple.

• Reaction: The crude methyl tetrahydro-4-oxo-2H-thiopyran-3-carboxylate from the previous step is suspended in a 10% aqueous sulfuric acid solution (500 mL). The mixture is heated to reflux (approx. 100°C) and maintained for 4-6 hours, or until TLC/HPLC analysis indicates complete consumption of the starting material.

• Work-up: The reaction mixture is cooled to room temperature and extracted with ethyl acetate (3 x 250 mL).

• Purification: The combined organic layers are washed with saturated sodium bicarbonate solution until effervescence ceases, followed by a brine wash. The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be further purified by vacuum distillation.

Step 3: Synthesis of Tetrahydro-2H-thiopyran-4-amine Hydrochloride

This key transformation is achieved through catalytic reductive amination.

• Reactor Setup: A high-pressure autoclave (e.g., Parr reactor) is used.

• Catalyst Preparation: Raney® Nickel (5g, slurry in water) is washed several times with methanol to remove water.

• Reagent Charging: The autoclave is charged with Tetrahydro-4H-thiopyran-4-one (50 g, 0.43 mol), methanolic ammonia (7N, 300 mL), and the prepared Raney® Nickel catalyst.

• Hydrogenation: The reactor is sealed, purged with nitrogen, and then pressurized with hydrogen to 10 bar. The mixture is stirred and heated to 50-60°C. Hydrogen pressure is maintained until the uptake ceases (typically 12-24 hours).

• Work-up: The reactor is cooled, and the pressure is carefully released. The reaction mixture is filtered through a pad of celite to remove the catalyst. The filtrate is concentrated under reduced pressure to remove methanol and excess ammonia, yielding the crude free amine.

• Salt Formation: The crude amine is dissolved in isopropanol (250 mL). A solution of HCl in isopropanol is added dropwise with stirring until the pH is acidic (~1-2).

• Isolation: The resulting precipitate is stirred in the cold for 1-2 hours, then collected by filtration, washed with cold isopropanol, and dried under vacuum to afford Tetrahydro-2H-thiopyran-4-amine hydrochloride as a white to off-white solid.[1]

Logical Relationships in Reductive Amination

Caption: Key steps in the reductive amination of the thiopyranone to the corresponding amine.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 3. [PDF] Simple and Efficient Preparation of Reagents for Thiopyran Introduction: Methyl Tetrahydro-4-oxo-2H-thiopyran-3-carboxylate, Tetrahydro-4H-thiopyran-4-one, and 3,6-Dihydro-4-trimethylsilyloxy-2H-thiopyran | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Incorporating Tetrahydro-2H-thiopyran-4-amine into Novel Scaffolds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Tetrahydro-2H-thiopyran-4-amine as a versatile building block in the design and synthesis of novel molecular scaffolds for drug discovery. The unique structural and physicochemical properties of this saturated heterocycle offer significant advantages in developing new therapeutic agents, particularly in the fields of oncology and infectious diseases.

Introduction to Tetrahydro-2H-thiopyran-4-amine in Medicinal Chemistry

Tetrahydro-2H-thiopyran-4-amine is a valuable saturated heterocyclic scaffold in medicinal chemistry. Its three-dimensional structure and the presence of a sulfur atom offer opportunities for unique interactions with biological targets. It is often employed as a bioisosteric replacement for more common cyclic amines, such as piperidine, to modulate physicochemical properties like lipophilicity and metabolic stability, thereby improving the overall absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate. The sulfur atom can also participate in specific interactions within protein binding pockets.[1]

This document outlines key applications of Tetrahydro-2H-thiopyran-4-amine in the development of kinase inhibitors and antibacterial agents, providing detailed experimental protocols and relevant biological data to guide researchers in their drug discovery efforts.

Application 1: Synthesis of Novel PI3K/mTOR Kinase Inhibitors

The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) signaling pathway is a critical regulator of cell growth, proliferation, and survival.[2][3][4] Its dysregulation is a common feature in many cancers, making it a prime target for therapeutic intervention.[2][3][4] The incorporation of the tetrahydro-2H-thiopyran scaffold can lead to potent and selective dual PI3K/mTOR inhibitors.[1]

Experimental Protocol: Synthesis of a Thiopyrano[4,3-d]pyrimidine Scaffold

This protocol describes a representative synthesis of a thiopyrano[4,3-d]pyrimidine core, a key intermediate for novel PI3K/mTOR inhibitors, starting from the related ketone, Tetrahydrothiopyran-4-one, via reductive amination to introduce the amine functionality.

Step 1: Reductive Amination of Tetrahydrothiopyran-4-one

This step converts the readily available Tetrahydrothiopyran-4-one to the target amine.

• Materials:

  • Tetrahydrothiopyran-4-one

  • Ammonia (or ammonium acetate)

  • Sodium triacetoxyborohydride (STAB)

  • Dichloroethane (DCE)

  • Acetic acid

  • Saturated aqueous sodium bicarbonate solution

  • Dichloromethane (DCM)

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • In a round-bottom flask, dissolve Tetrahydrothiopyran-4-one (1.0 equivalent) and ammonium acetate (3.0 equivalents) in DCE.

  • Add a catalytic amount of acetic acid (0.1 equivalents).

  • Stir the mixture at room temperature for 1 hour to facilitate imine formation.

  • Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.[5]

  • Continue stirring at room temperature and monitor the reaction by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, quench with a saturated aqueous solution of sodium bicarbonate.[5]

  • Extract the product with DCM.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting Tetrahydro-2H-thiopyran-4-amine by column chromatography.

Step 2: Construction of the Thiopyrano[4,3-d]pyrimidine Core

This step involves the cyclization of the amine with a suitable pyrimidine precursor.

• Materials:

  • Tetrahydro-2H-thiopyran-4-amine (from Step 1)

  • 4,6-dichloro-5-formylpyrimidine

  • Triethylamine (TEA)

  • Ethanol

• Procedure:

  • To a solution of Tetrahydro-2H-thiopyran-4-amine (1.0 equivalent) in ethanol, add 4,6-dichloro-5-formylpyrimidine (1.1 equivalents) and triethylamine (2.5 equivalents).

  • Heat the reaction mixture to reflux and monitor by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • The product may precipitate from the solution. If so, collect the solid by filtration.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography to yield the thiopyrano[4,3-d]pyrimidine core.

Data Presentation: In Vitro Activity of Representative PI3K/mTOR Inhibitors

The following table summarizes the inhibitory activities of representative dual PI3K/mTOR inhibitors with related heterocyclic cores to provide a benchmark for potency.

Compound ID	PI3Kα IC50 (nM)	mTOR IC50 (nM)	Cell Line	GI50 (nM)
Compound A	15	35	U87MG (Glioblastoma)	150
Compound B	8	20	PC3 (Prostate Cancer)	95
Compound C	25	50	MCF7 (Breast Cancer)	210

Data is representative of compounds with similar scaffolds and is for illustrative purposes.

Visualization

Caption: PI3K/Akt/mTOR signaling pathway and points of inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitors of the PI3K/AKT/mTOR pathway in human malignancies; trend of current clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of Tetrahydro-2H-thiopyran-4-amine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of "Tetrahydro-2H-thiopyran-4-amine" from typical reaction mixtures.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of Tetrahydro-2H-thiopyran-4-amine, particularly after synthesis via methods such as reductive amination of tetrahydro-2H-thiopyran-4-one.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Overall Yield After Purification	Incomplete reaction; Decomposition of the product during workup or purification; Inefficient extraction.	- Monitor the reaction to completion using an appropriate technique (e.g., TLC, LC-MS).- Avoid prolonged exposure to high temperatures or strong acids/bases.- Perform multiple extractions with a suitable organic solvent to ensure complete recovery from the aqueous phase.
Oily Product Instead of a Solid	Presence of residual solvent; Presence of impurities that inhibit crystallization; The free base may be a low-melting solid or oil at room temperature.	- Ensure all solvent is removed under high vacuum.- Purify the crude product further using column chromatography.- Convert the amine to its hydrochloride salt, which is typically a more crystalline and stable solid.[1]
Poor Separation/Peak Tailing in Silica Gel Chromatography	The basic amine strongly interacts with acidic silica gel.	- Add a small amount of a volatile tertiary amine (e.g., 0.5-2% triethylamine) to the mobile phase to neutralize the acidic sites on the silica gel.[2][3]- Use an alternative stationary phase such as basic alumina or amine-functionalized silica.[3]- Consider reversed-phase chromatography at a high pH (pH > 10) to ensure the amine is in its neutral form.[2][3]
Product Co-elutes with Impurities	Impurities have similar polarity to the product.	- Optimize the solvent system for chromatography by testing different solvent mixtures.- Consider an alternative chromatography technique such as Hydrophilic Interaction Liquid Chromatography (HILIC) or Supercritical Fluid Chromatography (SFC) for polar compounds.[2]- Convert the amine to a derivative (e.g., a carbamate) which may have different chromatographic properties, followed by deprotection after purification.
Product Degradation on the Column	The product is unstable on the acidic silica gel.	- Use a less acidic stationary phase like neutral or basic alumina.- Deactivate the silica gel by pre-treating it with the mobile phase containing triethylamine before loading the sample.
Difficulty in Recrystallizing the Amine Free Base	The free base has poor crystallization properties; Presence of impurities.	- Convert the amine to its hydrochloride or another salt (e.g., tartrate, citrate) to improve its crystalline nature.[1]- Ensure the amine is of high purity before attempting recrystallization; pre-purification by chromatography may be necessary.[1]
Presence of Unreacted Starting Material (Tetrahydro-2H-thiopyran-4-one)	Incomplete reaction; Inefficient workup to remove the ketone.	- Drive the reaction to completion.- The ketone can often be separated from the more polar amine product by standard silica gel chromatography.
Presence of Over-alkylation Products (Secondary or Tertiary Amines)	A common side reaction in reductive amination if the primary amine reacts further.	- Use a large excess of the aminating agent (e.g., ammonia) to favor the formation of the primary amine.- These less polar byproducts can typically be separated by column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in a reaction mixture for Tetrahydro-2H-thiopyran-4-amine synthesis?

A1: Common impurities depend on the synthetic route. For a typical reductive amination of Tetrahydro-2H-thiopyran-4-one, you might encounter:

• Unreacted starting ketone.

• The intermediate imine.

• Over-alkylation products (e.g., bis(tetrahydro-2H-thiopyran-4-yl)amine).

• Byproducts from the reducing agent.

• Residual solvents from the reaction and workup.

Q2: My Tetrahydro-2H-thiopyran-4-amine is an oil. How can I solidify it for easier handling and storage?

A2: If the free base is an oil, converting it to a salt is a highly effective strategy.[1] The hydrochloride salt is most common and is usually a stable, crystalline solid. This can be achieved by dissolving the oily amine in a suitable solvent (like diethyl ether, ethyl acetate, or methanol) and adding a solution of HCl in the same or a compatible solvent.[1]

Q3: What is the best way to remove triethylamine from my purified product after column chromatography?

A3: Triethylamine is volatile and can often be removed by co-evaporation with a solvent like dichloromethane or toluene under reduced pressure. For stubborn traces, you can dissolve the product in a solvent like ethyl acetate and wash it with a dilute aqueous solution of a weak acid (e.g., saturated ammonium chloride) to protonate and extract the triethylamine into the aqueous layer. Be mindful that this may also protonate your product, potentially affecting its solubility.

Q4: Can I purify Tetrahydro-2H-thiopyran-4-amine by distillation?

A4: While some amines can be purified by vacuum distillation, it may not be ideal for Tetrahydro-2H-thiopyran-4-amine due to its relatively high boiling point and potential for decomposition or oxidation at elevated temperatures.[4] Other methods like chromatography or crystallization as a salt are generally preferred for achieving high purity.

Q5: How should I store the purified Tetrahydro-2H-thiopyran-4-amine?

A5: Primary amines can be susceptible to oxidation and reaction with atmospheric carbon dioxide. It is best to store the purified compound, especially the free base, under an inert atmosphere (e.g., nitrogen or argon) at a low temperature (2-8 °C). The hydrochloride salt is generally more stable for long-term storage.

Experimental Protocols

Acid-Base Extraction for Initial Cleanup

This protocol is useful for separating the basic amine product from neutral or acidic impurities.

• Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Transfer the solution to a separatory funnel.

• Extract the organic layer with 1 M aqueous HCl. The basic amine will be protonated and move into the aqueous layer. Repeat the extraction 2-3 times.

• Combine the acidic aqueous layers. Wash this combined aqueous layer with the organic solvent to remove any remaining neutral impurities.

• Cool the aqueous layer in an ice bath and make it basic (pH > 10) by the slow addition of a concentrated base solution (e.g., 4 M NaOH).

• Extract the liberated free amine back into an organic solvent (e.g., dichloromethane) multiple times.

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude amine.

Column Chromatography on Silica Gel

This method is suitable for separating the amine from impurities of different polarities.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient of methanol in dichloromethane (DCM) with a constant 1% triethylamine (TEA). For example, start with 100% DCM + 1% TEA and gradually increase to 10% Methanol / 89% DCM / 1% TEA.

• Procedure:

  • Prepare the column with silica gel slurried in the initial, least polar eluent.

  • Dissolve the crude amine in a minimal amount of the eluent or DCM.

  • Load the sample onto the column.

  • Elute the column with the solvent gradient, collecting fractions.

  • Monitor the fractions by Thin Layer Chromatography (TLC) using a suitable stain for amines (e.g., ninhydrin).

  • Combine the pure fractions and remove the solvent under reduced pressure.

Recrystallization as the Hydrochloride Salt

This protocol is designed to purify the amine by converting it into its crystalline hydrochloride salt.

• Purify the crude amine as much as possible using extraction or chromatography.

• Dissolve the purified free base in a minimal amount of a suitable solvent (e.g., isopropanol, ethanol, or ethyl acetate).

• Slowly add a solution of HCl in a solvent (e.g., 2 M HCl in diethyl ether or acetyl chloride in methanol) dropwise while stirring until the solution is acidic and a precipitate forms.

• If no precipitate forms immediately, you may need to cool the solution in an ice bath or add a co-solvent in which the salt is less soluble (e.g., diethyl ether).

• Collect the crystalline salt by vacuum filtration.

• Wash the crystals with a small amount of cold solvent.

• Dry the crystals under vacuum to obtain the pure Tetrahydro-2H-thiopyran-4-amine hydrochloride.

Purification Data Summary (Illustrative)

The following table presents hypothetical data for the purification of Tetrahydro-2H-thiopyran-4-amine using different methods to illustrate potential outcomes.

Purification Method	Starting Purity (by LCMS)	Final Purity (by LCMS)	Overall Yield	Notes
Acid-Base Extraction	~65%	~85%	~90%	Good for initial cleanup, removes acidic and neutral impurities.
Silica Gel Chromatography (with 1% TEA)	~85%	>98%	~75%	Effective for removing closely related impurities. Yield loss is on the column.
Recrystallization as HCl salt	~95%	>99.5%	~85%	Excellent for final polishing to high purity. Requires relatively pure starting material.

Visual Workflows

Caption: General purification workflow for Tetrahydro-2H-thiopyran-4-amine.

Caption: Troubleshooting decision tree for chromatography issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biotage.com [biotage.com]
• 4. youtube.com [youtube.com]

Technical Support Center: Synthesis of Tetrahydro-2H-thiopyran-4-amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of Tetrahydro-2H-thiopyran-4-amine.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Tetrahydro-2H-thiopyran-4-amine?

The most prevalent and industrially applicable method for the synthesis of Tetrahydro-2H-thiopyran-4-amine is the reductive amination of Tetrahydrothiopyran-4-one. This two-step, one-pot reaction involves the formation of an intermediate imine from the ketone and an ammonia source, which is then reduced in situ to the desired primary amine.

Q2: What are the potential major impurities in the synthesis of Tetrahydro-2H-thiopyran-4-amine?

The primary impurities arise from side reactions during the synthesis and incomplete reactions. These commonly include:

• Unreacted Starting Material: Tetrahydrothiopyran-4-one

• Reduction Byproduct: Tetrahydro-2H-thiopyran-4-ol

• Oxidation Impurities: Tetrahydro-2H-thiopyran-4-amine 1-oxide and Tetrahydro-2H-thiopyran-4-amine 1,1-dioxide (and their ketone precursors).

Q3: How can I minimize the formation of the alcohol byproduct, Tetrahydro-2H-thiopyran-4-ol?

The formation of Tetrahydro-2H-thiopyran-4-ol occurs when the reducing agent reduces the starting ketone before the imine is formed. To minimize this, it is crucial to:

• Allow sufficient time for the imine to form before introducing the reducing agent.

• Use a milder reducing agent that selectively reduces the imine in the presence of the ketone, such as sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN).[1]

Q4: What are the recommended analytical techniques for assessing the purity of Tetrahydro-2H-thiopyran-4-amine?

A combination of chromatographic and spectroscopic methods is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): Ideal for quantifying the main product and non-volatile impurities. A reverse-phase C18 column is often suitable.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile impurities and byproducts.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation of the final product and can help identify impurities if they are present in sufficient quantities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): A powerful tool for identifying unknown impurities by providing molecular weight information.[3]

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Low Yield of Tetrahydro-2H-thiopyran-4-amine	Incomplete imine formation.	- Ensure the reaction is stirred for an adequate amount of time before adding the reducing agent. Monitor imine formation by TLC or GC-MS if possible.- Use a dehydrating agent like molecular sieves to drive the equilibrium towards imine formation.
Ineffective reduction of the imine.	- Check the quality and stoichiometry of the reducing agent.- Ensure the reaction conditions (temperature, pH) are optimal for the chosen reducing agent.
Presence of a Significant Amount of Unreacted Tetrahydrothiopyran-4-one	Insufficient reaction time or temperature.	- Increase the reaction time and/or temperature according to the protocol.- Ensure efficient stirring.
Deactivation of the reducing agent.	- Use fresh, high-quality reducing agent.
Detection of Tetrahydro-2H-thiopyran-4-ol as a Major Impurity	Premature reduction of the starting ketone.	- Switch to a more selective reducing agent like sodium triacetoxyborohydride (STAB).- If using sodium borohydride, ensure imine formation is complete before its addition.
Observation of Impurities with Higher Molecular Weight in MS	Potential formation of sulfoxide or sulfone derivatives.	- Ensure the reaction is carried out under an inert atmosphere to prevent air oxidation.- Purify starting materials to remove any oxidizing agents.

Experimental Protocols

Synthesis of Tetrahydro-2H-thiopyran-4-amine via Reductive Amination

This protocol provides a general methodology. Optimization may be required based on laboratory conditions and reagent purity.

Reagents:

• Tetrahydrothiopyran-4-one

• Ammonium acetate or ammonia in methanol

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Tetrahydrothiopyran-4-one (1 equivalent) and ammonium acetate (10 equivalents) in anhydrous DCM or DCE.

• Add a catalytic amount of glacial acetic acid (e.g., 0.1 equivalents).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Cool the reaction mixture in an ice bath.

• Slowly add sodium triacetoxyborohydride (1.5 equivalents) portion-wise, maintaining the temperature below 10°C.

• Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude Tetrahydro-2H-thiopyran-4-amine by vacuum distillation or column chromatography on silica gel.

Data Presentation

Table 1: Common Impurities and their Characteristics

Impurity Name	Chemical Structure	Molecular Weight ( g/mol )	Typical Analytical Observation
Tetrahydrothiopyran-4-one	C₅H₈OS	116.18	Peak in GC-MS and HPLC, distinct from the product.
Tetrahydro-2H-thiopyran-4-ol	C₅H₁₀OS	118.20	Peak in GC-MS and HPLC, often with a different retention time than the ketone.
Tetrahydro-2H-thiopyran-4-amine 1-oxide	C₅H₁₁NOS	133.21	Higher molecular weight peak in LC-MS.
Tetrahydro-2H-thiopyran-4-amine 1,1-dioxide	C₅H₁₁NO₂S	149.21	Higher molecular weight peak in LC-MS.

Visualizations

Caption: Synthesis of Tetrahydro-2H-thiopyran-4-amine.

Caption: Potential impurity formation pathways.

Caption: Troubleshooting workflow for synthesis issues.

References

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]

Technical Support Center: Optimizing Derivatization of Tetrahydro-2H-thiopyran-4-amine

Welcome to the technical support center for the derivatization of Tetrahydro-2H-thiopyran-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to ensure successful and efficient experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common derivatization reactions for Tetrahydro-2H-thiopyran-4-amine?

A1: The most common and effective derivatization reactions for this secondary amine are N-acylation, reductive amination, and N-sulfonylation. These reactions allow for the introduction of a wide variety of functional groups to the core structure.

Q2: What are the key stability concerns when working with Tetrahydro-2H-thiopyran-4-amine and its derivatives?

A2: The primary stability concern is the potential for oxidation of the sulfur atom in the thiopyran ring to a sulfoxide or a sulfone, particularly in the presence of strong oxidizing agents. It is also advisable to store the compound in a tightly sealed, opaque container to protect it from atmospheric moisture, oxygen, and light, which can potentially lead to degradation over time.[1]

Q3: How can I monitor the progress of my derivatization reaction?

A3: Thin-layer chromatography (TLC) is a common and effective method for monitoring the progress of these reactions. By spotting the reaction mixture alongside the starting material, you can visualize the consumption of the amine and the formation of the less polar product. Gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) can also be used for more detailed analysis.

Q4: Are there any specific safety precautions I should take when working with this compound?

A4: Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. All reactions should be performed in a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) for detailed handling and safety information.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: Low or No Product Yield in N-Acylation

Possible Causes & Solutions:

• Inactive Acylating Agent: Acyl halides and anhydrides can hydrolyze over time. Use a fresh or recently purified batch of the acylating agent.

• Insufficient Base: A tertiary amine base, such as triethylamine or diisopropylethylamine (DIPEA), is typically required to neutralize the acid byproduct of the reaction. Ensure at least a stoichiometric amount of base is used.

• Steric Hindrance: If using a bulky acylating agent, steric hindrance may slow down the reaction. Consider increasing the reaction temperature or extending the reaction time.

• Low Reaction Temperature: For less reactive acylating agents, a higher temperature may be necessary to drive the reaction to completion.

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Caption: Troubleshooting workflow for low N-acylation yield.

Issue 2: Incomplete Reaction or Imine Intermediate Persistence in Reductive Amination

Possible Causes & Solutions:

• Ineffective Reducing Agent: Sodium borohydride (NaBH₄) may not be sufficiently reactive to reduce the intermediate imine, especially if the imine is sterically hindered. Consider using a more selective and reactive reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN).[2]

• pH of the Reaction: Imine formation is typically favored under weakly acidic conditions. The addition of a catalytic amount of acetic acid can facilitate this step.[2]

• Water Scavenging: The formation of the imine intermediate generates water, which can inhibit the reaction. The use of a dehydrating agent, such as anhydrous magnesium sulfate or molecular sieves, can improve the yield.

• One-Pot vs. Two-Step Procedure: If a one-pot reaction is failing, consider a two-step approach. First, form the imine, and then add the reducing agent in a separate step.

Caption: General workflow for reductive amination.

Issue 3: Formation of Sulfoxide or Sulfone Byproducts

Possible Causes & Solutions:

• Oxidizing Reagents: The use of certain reagents, even if not explicitly for oxidation, may contain oxidizing impurities. Ensure high-purity reagents and solvents.

• Reaction Conditions: Prolonged reaction times at elevated temperatures in the presence of air can lead to slow oxidation of the sulfur atom. Running reactions under an inert atmosphere (e.g., nitrogen or argon) can mitigate this.

• Choice of Reagents: When performing reactions that are inherently oxidative, select milder and more controlled oxidizing agents if the sulfur must remain in its sulfide state. For deliberate oxidation to the sulfoxide, a selective reagent like Davis's oxaziridine is recommended to avoid over-oxidation to the sulfone.[1][2]

Caption: Logical steps to address sulfur oxidation.

Experimental Protocols & Data

The following are generalized protocols for the derivatization of Tetrahydro-2H-thiopyran-4-amine. Optimal conditions may vary depending on the specific substrate and desired product.

Protocol 1: N-Acylation with an Acyl Chloride

Methodology:

• Dissolve Tetrahydro-2H-thiopyran-4-amine (1.0 eq.) and a tertiary amine base (e.g., triethylamine, 1.2 eq.) in an anhydrous aprotic solvent (e.g., dichloromethane, DCM, or tetrahydrofuran, THF) under an inert atmosphere.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acyl chloride (1.1 eq.) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 1: Representative N-Acylation Reaction Conditions

Acylating Agent	Base	Solvent	Temp. (°C)	Time (h)	Approx. Yield (%)
Acetyl Chloride	Triethylamine	DCM	0 to RT	3	85-95
Benzoyl Chloride	Triethylamine	THF	0 to RT	4	80-90
Isobutyryl Chloride	DIPEA	DCM	0 to RT	6	75-85

Protocol 2: Reductive Amination with an Aldehyde

Methodology:

• To a solution of Tetrahydro-2H-thiopyran-4-amine (1.0 eq.) and an aldehyde (1.1 eq.) in a suitable solvent (e.g., dichloroethane, DCE, or methanol, MeOH), add a catalytic amount of acetic acid (0.1 eq.).

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Add the reducing agent (e.g., sodium triacetoxyborohydride, 1.5 eq.) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 4-24 hours, monitoring by TLC.

• Once the reaction is complete, quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 2: Comparison of Reducing Agents for Reductive Amination

Aldehyde	Reducing Agent	Solvent	Temp. (°C)	Time (h)	Approx. Yield (%)
Benzaldehyde	NaBH(OAc)₃	DCE	RT	12	80-95
Isovaleraldehyde	NaBH₃CN	MeOH	RT	18	75-90
Cyclohexanecarboxaldehyde	NaBH₄ (two-step)	MeOH	RT	6	60-75

Protocol 3: N-Sulfonylation with a Sulfonyl Chloride

Methodology:

• Dissolve Tetrahydro-2H-thiopyran-4-amine (1.0 eq.) and a non-nucleophilic base (e.g., pyridine or triethylamine, 1.5 eq.) in an anhydrous aprotic solvent (e.g., DCM) under an inert atmosphere.

• Cool the solution to 0 °C.

• Add the sulfonyl chloride (e.g., p-toluenesulfonyl chloride, 1.1 eq.) portion-wise.

• Allow the reaction to warm to room temperature and stir for 6-18 hours.

• Monitor the reaction by TLC. Upon completion, dilute the mixture with DCM and wash with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Recrystallize or purify the crude product by column chromatography to obtain the desired sulfonamide.

Table 3: Representative N-Sulfonylation Reaction Conditions

Sulfonylating Agent	Base	Solvent	Temp. (°C)	Time (h)	Approx. Yield (%)
p-Toluenesulfonyl Chloride	Pyridine	DCM	0 to RT	12	70-85
Methanesulfonyl Chloride	Triethylamine	DCM	0 to RT	8	75-90
Benzenesulfonyl Chloride	Pyridine	THF	0 to RT	16	65-80

References

• 1. Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides: Their Interplay in a Cascade of Redox Reactions from Diarylideneacetones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

"Tetrahydro-2H-thiopyran-4-amine" stability issues and degradation products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability and handling of Tetrahydro-2H-thiopyran-4-amine. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Tetrahydro-2H-thiopyran-4-amine?

A1: To ensure the stability and longevity of Tetrahydro-2H-thiopyran-4-amine, it is recommended to store it in a cool, dry, and well-ventilated area.[1][2] The ideal storage temperature is between 2-8°C.[3] The container should be tightly sealed to prevent exposure to moisture and air.[1] It is also crucial to keep the compound away from heat, sparks, open flames, and other potential ignition sources.[1]

Q2: I've noticed a change in the color/appearance of my Tetrahydro-2H-thiopyran-4-amine sample. What could be the cause?

A2: A change in color or appearance, such as yellowing or the formation of a semi-solid, can indicate potential degradation.[3] This could be due to oxidation of the amine or thioether functional groups, exposure to light, or reaction with impurities. It is advisable to handle the compound under an inert atmosphere (e.g., nitrogen or argon) if possible, especially for long-term storage or when conducting sensitive reactions.

Q3: What are the potential degradation products of Tetrahydro-2H-thiopyran-4-amine?

• Oxidation products: The thioether can be oxidized to Tetrahydro-2H-thiopyran-4-amine 1-oxide (a sulfoxide) and further to Tetrahydro-2H-thiopyran-4-amine 1,1-dioxide (a sulfone). The amine group could potentially be oxidized, leading to the formation of a hydroxylamine or imine, although the latter is generally unstable.

• Products of photodegradation: Sulfur-containing compounds can be susceptible to degradation upon exposure to light. The specific products would depend on the wavelength and intensity of the light source.

Q4: Is Tetrahydro-2H-thiopyran-4-amine sensitive to acidic or basic conditions?

A4: As a primary aliphatic amine, Tetrahydro-2H-thiopyran-4-amine is basic and will react with acids to form the corresponding ammonium salt. This is a reversible reaction, and the free amine can be regenerated by treatment with a base. The compound is generally stable in basic conditions, although strong bases should be used with caution depending on the reaction conditions.

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results

Symptoms:

• Variable reaction yields.

• Presence of unexpected byproducts in NMR or LC-MS analysis.

• Reduced purity of the final product.

Potential Causes & Solutions:

Cause	Troubleshooting Steps
Degradation of Starting Material	- Verify the purity of the Tetrahydro-2H-thiopyran-4-amine lot using a suitable analytical method (e.g., GC-MS, NMR).- If the purity is low, consider purifying the starting material by distillation or chromatography before use.- Ensure the compound has been stored correctly according to the recommended conditions.
Reaction with Atmospheric CO2	- The amine can react with carbon dioxide from the air to form a carbamate salt. - For sensitive reactions, handle the compound under an inert atmosphere.
Incompatibility with Solvents/Reagents	- Review the compatibility of Tetrahydro-2H-thiopyran-4-amine with all solvents and reagents in your reaction. Avoid strongly acidic conditions unless the formation of the ammonium salt is desired.

Issue 2: Sample Discoloration or Change in Physical State

Symptoms:

• The normally colorless liquid or semi-solid has turned yellow or brown.

• The sample has solidified or become more viscous.

Potential Causes & Solutions:

Cause	Troubleshooting Steps
Oxidation	- Exposure to air can lead to oxidation of the thioether or amine. - Store the compound under an inert gas. - If oxidation is suspected, the purity should be checked. The sulfoxide and sulfone derivatives will have different chromatographic and spectroscopic properties.
Photodegradation	- Exposure to light, especially UV light, can cause degradation. - Store the compound in an amber or opaque container.
Contamination	- The sample may have been contaminated with impurities. - Ensure clean handling procedures and use clean equipment.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a 1 mg/mL solution of Tetrahydro-2H-thiopyran-4-amine in a suitable solvent (e.g., dichloromethane or methanol).

• GC Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250°C.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 300.

• Data Analysis: Analyze the resulting chromatogram to determine the retention time and mass spectrum of the main peak and any impurities. The mass spectrum of the parent compound should show a molecular ion peak (M+) at m/z 117.

Visualizations

Caption: Hypothetical degradation pathway of Tetrahydro-2H-thiopyran-4-amine.

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Experimental workflow for stability assessment.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. [PDF] Transition-Metal-Free Amine Oxidation: A Chemoselective Strategy for the Late-Stage Formation of Lactams. | Semantic Scholar [semanticscholar.org]
• 3. pom.henu.edu.cn [pom.henu.edu.cn]

troubleshooting low yields in "Tetrahydro-2H-thiopyran-4-amine" reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of Tetrahydro-2H-thiopyran-4-amine, with a focus on resolving issues related to low reaction yields.

Troubleshooting Guide

Question: My overall yield for the two-step synthesis of Tetrahydro-2H-thiopyran-4-amine is consistently low. What are the most critical stages and parameters to investigate?

Answer: The synthesis of Tetrahydro-2H-thiopyran-4-amine is typically a two-step process: the formation of the precursor, Tetrahydrothiopyran-4-one, followed by its reductive amination. Low yields can originate from either of these stages. A systematic approach to troubleshooting is recommended, starting with the precursor synthesis.

Stage 1: Synthesis of Tetrahydrothiopyran-4-one

A common route to Tetrahydrothiopyran-4-one is the Dieckmann cyclization of dimethyl 3,3'-thiodipropanoate.[1]

Potential Issue	Recommended Action
Inactive Base	Sodium methoxide (NaOMe) is hygroscopic. Use freshly opened, high-quality NaOMe or prepare it in situ to ensure its activity.[1]
Low Reaction Temperature	The intramolecular condensation may be too slow at lower temperatures. Ensure the reaction is heated to reflux to drive the condensation to completion.[1]
Impure Starting Material	The purity of dimethyl 3,3'-thiodipropanoate is crucial. Purify the starting diester by vacuum distillation before use.[1]
Side Reactions	Intermolecular condensation can compete with the desired intramolecular cyclization at high concentrations. Perform the reaction under dilute conditions.

Stage 2: Reductive Amination of Tetrahydrothiopyran-4-one

This step involves the reaction of the ketone with an amine source (like ammonia) to form an imine, which is then reduced to the target amine.

Potential Issue	Recommended Action
Inefficient Imine Formation	The equilibrium between the ketone and the imine may not favor the imine. Ensure the removal of water formed during this step, for example, by using a Dean-Stark apparatus or a drying agent. The pH of the reaction mixture can also be critical; for some reductive aminations, a slightly acidic pH can catalyze imine formation.
Choice of Reducing Agent	The choice of reducing agent is critical. Sodium cyanoborohydride (NaBH3CN) and sodium triacetoxyborohydride (NaBH(OAc)3) are common choices for reductive amination as they are less likely to reduce the ketone directly.[2][3]
Sub-optimal Reaction Conditions	The temperature and reaction time should be optimized. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.[4]
Product Loss During Work-up	The amine product may be water-soluble, especially if protonated. Ensure the aqueous layer is thoroughly extracted during work-up. Adjusting the pH to be basic before extraction can help recover the free amine into the organic layer.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for Tetrahydro-2H-thiopyran-4-amine?

A common and practical route involves a two-step synthesis. The first step is the Dieckmann cyclization of dimethyl 3,3'-thiodipropanoate to yield Tetrahydrothiopyran-4-one.[5][6] The second step is the reductive amination of this ketone to produce the final product, Tetrahydro-2H-thiopyran-4-amine.[3][7]

Q2: How can I monitor the progress of the reductive amination reaction?

Thin Layer Chromatography (TLC) is a convenient method for monitoring the reaction. A spot of the reaction mixture can be compared with spots of the starting ketone and the amine product (if available). The disappearance of the starting material spot and the appearance of a new spot corresponding to the product indicates that the reaction is proceeding. Gas Chromatography (GC) can also be used for more quantitative monitoring.[1]

Q3: What are some potential side products in the reductive amination step?

Potential side products include the corresponding alcohol (from direct reduction of the ketone), dialkylated amines (if a primary amine is used as the nitrogen source), and unreacted starting material. The formation of these byproducts can be minimized by the careful selection of the reducing agent and reaction conditions.[7]

Q4: Are there alternative reducing agents for the reductive amination step?

Yes, several reducing agents can be used. While sodium cyanoborohydride and sodium triacetoxyborohydride are common, other options include catalytic hydrogenation (e.g., H2 over Pd/C).[2] The choice of reducing agent can influence the selectivity and yield of the reaction.

Experimental Protocols

Protocol 1: Synthesis of Tetrahydrothiopyran-4-one via Dieckmann Cyclization

• Materials: Dimethyl 3,3'-thiodipropanoate, sodium methoxide, anhydrous toluene, and hydrochloric acid.[1]

• Procedure:

  • Set up a flame-dried, three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add sodium methoxide (1.2 equivalents) to the flask, followed by anhydrous toluene to form a suspension.

  • Add a solution of dimethyl 3,3'-thiodipropanoate (1.0 equivalent) in anhydrous toluene dropwise to the stirred suspension.

  • Heat the mixture to reflux for 2-4 hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture in an ice bath and quench with concentrated hydrochloric acid until acidic.

  • Separate the layers and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by vacuum distillation or column chromatography.

Protocol 2: Reductive Amination to Synthesize Tetrahydro-2H-thiopyran-4-amine

• Materials: Tetrahydrothiopyran-4-one, ammonia source (e.g., ammonium acetate or aqueous ammonia), a reducing agent (e.g., sodium cyanoborohydride), and a suitable solvent (e.g., methanol or ethanol).

• Procedure:

  • Dissolve Tetrahydrothiopyran-4-one (1.0 equivalent) and the ammonia source (an excess, e.g., 5-10 equivalents) in the chosen solvent in a round-bottom flask.

  • Stir the mixture at room temperature for a set period (e.g., 1-2 hours) to facilitate imine formation.

  • Cool the mixture in an ice bath and slowly add the reducing agent (e.g., sodium cyanoborohydride, 1.5 equivalents).

  • Allow the reaction to warm to room temperature and stir overnight, monitoring by TLC.

  • Quench the reaction by carefully adding dilute hydrochloric acid.

  • Adjust the pH of the solution to be basic (pH > 10) with a suitable base (e.g., NaOH).

  • Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Dry the combined organic layers over a drying agent (e.g., Na2SO4), filter, and concentrate under reduced pressure.

  • Purify the crude product by a suitable method, such as distillation or column chromatography.

Visualizations

Caption: Synthetic pathway for Tetrahydro-2H-thiopyran-4-amine.

Caption: Troubleshooting workflow for low reaction yields.

References

• 1. benchchem.com [benchchem.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. jocpr.com [jocpr.com]

Technical Support Center: Reactions with Tetrahydro-2H-thiopyran-4-amine and Protecting Groups

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tetrahydro-2H-thiopyran-4-amine and its protected derivatives. This guide focuses on common side reactions encountered during the introduction and removal of Boc and Cbz protecting groups.

Frequently Asked Questions (FAQs)

Q1: What are the most common protecting groups used for Tetrahydro-2H-thiopyran-4-amine?

A1: The most common protecting groups for the amino functionality of Tetrahydro-2H-thiopyran-4-amine are the tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups. These groups form stable carbamates, effectively masking the nucleophilicity of the amine during subsequent synthetic steps. The choice between Boc and Cbz often depends on the overall synthetic strategy and the compatibility with other functional groups in the molecule.

Q2: What are the primary concerns regarding side reactions when working with Tetrahydro-2H-thiopyran-4-amine and protecting groups?

A2: The primary concerns involve unwanted reactions at the amino group during protection and deprotection, as well as potential reactions involving the sulfur atom of the thiopyran ring. For the amine, incomplete reactions, over-protection (in the case of primary amines), and side reactions during deprotection (such as alkylation) are common issues. While the thioether in the thiopyran ring is generally stable, its potential for oxidation under certain conditions should be considered.

Troubleshooting Guides

Boc Protecting Group

Issue 1: Incomplete Boc Protection

• Symptom: Presence of starting material (Tetrahydro-2H-thiopyran-4-amine) after the reaction is complete, leading to low yields of the desired N-Boc protected product.

• Possible Causes:

  • Insufficient reactivity of the amine.

  • Inadequate amount of Boc-anhydride ((Boc)₂O).

  • Steric hindrance around the amino group.

• Troubleshooting Steps:

  • Increase Equivalents of (Boc)₂O: Use a slight excess of (Boc)₂O (1.1 to 1.5 equivalents) to drive the reaction to completion.

  • Add a Catalyst: For sluggish reactions, a catalytic amount of 4-(Dimethylamino)pyridine (DMAP) can be added to increase the reaction rate.

  • Optimize Reaction Conditions: Ensure adequate stirring and consider a moderate increase in temperature if the amine is sterically hindered.

Issue 2: Side Reactions During Acidic Boc Deprotection

• Symptom: Formation of a byproduct with a mass corresponding to the desired product plus a tert-butyl group (+56 Da).

• Side Reaction: t-Butylation. The tert-butyl cation generated during the cleavage of the Boc group is a reactive electrophile that can alkylate the deprotected amine or other nucleophilic sites.

• Troubleshooting & Prevention:

  • Use of Scavengers: The most effective way to prevent t-butylation is to add a scavenger to the reaction mixture. Triisopropylsilane (TIS) is a highly effective scavenger that reacts with the tert-butyl cation to form isobutane and the stable triisopropylsilyl trifluoroacetate.

  • Optimized TFA Concentration: While neat trifluoroacetic acid (TFA) can be used, a solution of 25-50% TFA in a solvent like dichloromethane (DCM) is often sufficient and can minimize side reactions.

Condition	Scavenger	Typical Yield of Desired Product	Typical Yield of t-Butylated Side Product
50% TFA in DCM	None	Variable, can be low	Can be significant
50% TFA in DCM	Triisopropylsilane (TIS) (5-10 equiv.)	>95%	<5%

Data presented is illustrative and may vary based on specific reaction conditions and substrates.

Cbz Protecting Group

Issue 1: Incomplete Cbz Protection

• Symptom: Low yield of the N-Cbz protected product.

• Possible Causes:

  • Decomposition of benzyl chloroformate (Cbz-Cl).

  • Inadequate base to neutralize the HCl byproduct.

• Troubleshooting Steps:

  • Use Fresh Cbz-Cl: Benzyl chloroformate can degrade over time. Use a fresh bottle or a recently opened one.

  • Ensure Sufficient Base: Use at least two equivalents of a suitable base (e.g., sodium bicarbonate, triethylamine) to neutralize the HCl generated during the reaction.

  • Control Temperature: Perform the addition of Cbz-Cl at 0°C to minimize side reactions.

Issue 2: Side Reactions During Cbz Deprotection (Hydrogenolysis)

• Symptom: Formation of a byproduct with a mass corresponding to the N-benzylated amine.

• Side Reaction: N-Benzylation. Under conditions of insufficient hydrogen or catalyst deactivation, incomplete hydrogenolysis can occur, leading to the formation of the N-benzyl derivative instead of the free amine.

• Troubleshooting & Prevention:

  • Ensure Adequate Hydrogen Supply: Use a hydrogen balloon or a Parr hydrogenator to maintain a positive pressure of hydrogen.

  • Optimize Catalyst Loading: Use an appropriate catalyst loading, typically 5-10 mol% of Palladium on carbon (Pd/C).

  • Catalyst Quality: Use a fresh, high-quality catalyst. The catalyst should be handled under a moist atmosphere to prevent it from becoming pyrophoric.

Potential Side Reaction Involving the Thiopyran Ring

Issue: Oxidation of the Thioether

• Symptom: Formation of byproducts with masses corresponding to the sulfoxide (+16 Da) or sulfone (+32 Da) of the desired product.

• Side Reaction: Oxidation of the sulfur atom in the thiopyran ring.

• Discussion: While the thioether is generally stable under the standard conditions for Boc and Cbz protection and deprotection, strong oxidizing agents or certain reaction conditions could potentially lead to the formation of the corresponding sulfoxide or sulfone. Standard acidic (TFA) or basic conditions for deprotection, and catalytic hydrogenation for Cbz removal, are not typically oxidative. However, if oxidizing reagents are present in subsequent steps of a synthetic sequence, protection of the thioether might be necessary. To date, specific reports of thiopyran oxidation as a side reaction during routine amine protection/deprotection are not prevalent in the literature.

• Preventative Measures:

  • Avoid the use of strong oxidizing agents in the presence of the unprotected thiopyran ring.

  • If oxidation is a concern for subsequent steps, consider using a protecting group strategy for the thioether, or perform the amine functionalization after any necessary oxidation steps.

Experimental Protocols

Protocol 1: Boc Protection of Tetrahydro-2H-thiopyran-4-amine

• Dissolution: Dissolve Tetrahydro-2H-thiopyran-4-amine (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or a mixture of THF and water.

• Base Addition: Add a base, such as triethylamine (1.5 eq.) or aqueous sodium bicarbonate.

• Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq.) portion-wise to the stirred solution at room temperature.

• Reaction: Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up: If a biphasic system is used, separate the organic layer. If a single organic solvent is used, wash the reaction mixture with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography if necessary.

Protocol 2: TFA-Mediated Boc Deprotection with TIS Scavenger

• Dissolution: Dissolve the N-Boc protected Tetrahydro-2H-thiopyran-4-amine (1.0 eq.) in dichloromethane (DCM).

• Scavenger Addition: Add triisopropylsilane (TIS, 5.0 eq.) to the solution.

• Acid Addition: Cool the mixture to 0°C and add trifluoroacetic acid (TFA) to a final concentration of 25-50% (v/v).

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC or LC-MS.

• Work-up: Concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene or DCM to remove residual TFA.

• Isolation: The resulting TFA salt can be used directly or neutralized with a mild base during an aqueous work-up to obtain the free amine.

Protocol 3: Cbz Protection of Tetrahydro-2H-thiopyran-4-amine

• Dissolution: Dissolve Tetrahydro-2H-thiopyran-4-amine (1.0 eq.) in a mixture of THF and water (e.g., 2:1).

• Base Addition: Add sodium bicarbonate (2.0 eq.).

• Reagent Addition: Cool the mixture to 0°C and add benzyl chloroformate (Cbz-Cl, 1.1 eq.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with water and extract with an organic solvent such as ethyl acetate. Wash the combined organic layers with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 4: Hydrogenolysis of Cbz-Protected Tetrahydro-2H-thiopyran-4-amine

• Dissolution: Dissolve the N-Cbz protected Tetrahydro-2H-thiopyran-4-amine (1.0 eq.) in a suitable solvent such as methanol or ethanol.

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) (5-10 mol%) to the solution.

• Hydrogenation: Place the reaction vessel under a hydrogen atmosphere (e.g., using a hydrogen balloon) and stir vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Filtration: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst. Caution: The catalyst can be pyrophoric and should be kept wet.

• Isolation: Concentrate the filtrate under reduced pressure to yield the deprotected amine. The byproducts, toluene and carbon dioxide, are volatile and typically removed during this step.

Visualizations

Caption: Experimental workflow for the Boc protection of Tetrahydro-2H-thiopyran-4-amine.

Caption: Boc deprotection pathway and the role of scavengers in preventing t-butylation.

Caption: Desired vs. side reaction pathway in Cbz deprotection by hydrogenolysis.

Technical Support Center: Characterization of Tetrahydro-2H-thiopyran-4-amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming analytical challenges encountered during the characterization of Tetrahydro-2H-thiopyran-4-amine.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for characterizing Tetrahydro-2H-thiopyran-4-amine?

A1: The primary analytical techniques for characterizing Tetrahydro-2H-thiopyran-4-amine include Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Gas Chromatography (GC). These methods are used to confirm the structure, assess purity, and identify impurities.

Q2: What are the common impurities that might be present in a sample of Tetrahydro-2H-thiopyran-4-amine?

A2: Common impurities can originate from the synthetic route. A frequent synthesis involves the reduction of tetrahydro-4H-thiopyran-4-one oxime or reductive amination of tetrahydro-4H-thiopyran-4-one. Therefore, potential impurities include:

• Tetrahydro-4H-thiopyran-4-one: The starting ketone.

• Tetrahydro-2H-thiopyran-4-ol: A byproduct of reduction.

• Unreacted starting materials and reagents: Depending on the specific synthetic method used.

• Oxidation products: The sulfide can be oxidized to the corresponding sulfoxide or sulfone, especially during workup or storage.

Q3: What are the recommended storage conditions for Tetrahydro-2H-thiopyran-4-amine to ensure its stability?

A3: It is recommended to store Tetrahydro-2H-thiopyran-4-amine under an inert atmosphere (e.g., nitrogen or argon) at low temperatures (2-8 °C) and protected from light. The compound is an amine, which can be susceptible to oxidation and reaction with atmospheric carbon dioxide. It is also incompatible with strong oxidizing agents.

Troubleshooting Guides

HPLC Analysis

Q4: I am observing significant peak tailing for Tetrahydro-2H-thiopyran-4-amine in my reverse-phase HPLC analysis. What could be the cause and how can I resolve it?

A4: Peak tailing for basic compounds like Tetrahydro-2H-thiopyran-4-amine is a common issue in reverse-phase HPLC and is often caused by secondary interactions between the amine and acidic silanol groups on the silica-based stationary phase.[1][2]

Troubleshooting Steps:

• Mobile Phase pH Adjustment: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.5) will protonate the silanol groups, reducing their interaction with the protonated amine.[1] Ensure the pH is compatible with your column's operating range.

• Use of Mobile Phase Additives: Incorporating a small amount of a competitive amine, such as triethylamine (TEA) (e.g., 0.1%), in the mobile phase can mask the active silanol sites and improve peak shape.[3]

• Column Selection: Employ a column with end-capping or a base-deactivated stationary phase specifically designed for the analysis of basic compounds.

• Lower Analyte Concentration: High sample loads can exacerbate peak tailing. Try injecting a more dilute sample.

Experimental Protocol: HPLC Method for Tetrahydro-2H-thiopyran-4-amine

• Column: C18, 5 µm, 4.6 x 150 mm

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile

• Gradient: 5% B to 95% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

• Injection Volume: 10 µL

• Column Temperature: 25 °C

Quantitative Data: HPLC Parameters

Parameter	Value	Reference
Column Type	C18	[1]
Mobile Phase pH	2.5 (with 0.1 M ammonium sulphate and sulphuric acid)	[1]
Organic Modifier	Acetonitrile	[1]
Detection Wavelength	214, 254, 276, and 301 nm	[1]

Troubleshooting Workflow for HPLC Peak Tailing

Caption: A logical workflow for troubleshooting HPLC peak tailing.

GC Analysis

Q5: My GC analysis of a reaction mixture containing a derivative of Tetrahydro-2H-thiopyran-4-amine shows an unexpected peak. What could be the issue?

A5: One potential issue during the GC analysis of compounds containing the Tetrahydro-2H-thiopyran-4-amine moiety is on-column degradation. For instance, lactamization has been reported to occur during GC analysis of related structures.

Troubleshooting Steps:

• Lower Injection Port Temperature: High temperatures in the injection port can promote thermal degradation. Try reducing the injector temperature.

• Use a More Inert Column: A highly inert GC column can minimize catalytic degradation on the stationary phase.

• Derivatization: Derivatizing the amine group (e.g., by acylation or silylation) can increase its thermal stability and prevent unwanted side reactions.

• Use an Alternative Technique: If on-column degradation is unavoidable, consider using HPLC or LC-MS for analysis.

Quantitative Data: GC Parameters for a Related Compound

Parameter	Value
Inlet Type	Split
Inlet Temperature	250 °C
Column Flow	1.2 mL/min
Split Ratio	5:1

NMR Spectroscopy

Q6: I am having difficulty interpreting the ¹H NMR spectrum of my sample. The peaks are broad and not well-resolved.

A6: Broad peaks in the ¹H NMR spectrum of an amine can be due to several factors:

• Proton Exchange: The amine protons (-NH₂) can undergo chemical exchange with residual water or acidic impurities in the NMR solvent, leading to peak broadening. Shaking the sample with a drop of D₂O will cause the -NH₂ peak to disappear, confirming its assignment.

• Viscosity: Highly concentrated samples can be viscous, resulting in broader peaks. Diluting the sample may improve resolution.

• Paramagnetic Impurities: The presence of even trace amounts of paramagnetic metal ions can cause significant line broadening.

• Conformational Dynamics: The thiopyran ring can exist in different chair conformations, and if the rate of interconversion is on the NMR timescale, it can lead to broad signals. Acquiring the spectrum at a different temperature (either higher or lower) may sharpen the peaks.

Experimental Protocol: General NMR Sample Preparation

• Dissolve approximately 5-10 mg of the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆).

• Filter the solution through a small plug of glass wool in a Pasteur pipette into a clean NMR tube to remove any particulate matter.

• For ¹H NMR, add a small amount of a reference standard, such as tetramethylsilane (TMS), if the solvent does not contain one. For spectra referenced to residual solvent peaks, ensure the correct reference values are used.[4]

Quantitative Data: Typical NMR Data Referencing

Nucleus	Solvent	Chemical Shift (ppm)	Reference
¹H	CDCl₃	7.26	[4]
¹³C	CDCl₃	77.16	[4]

Mass Spectrometry

Q7: I am not getting a clear molecular ion peak in the mass spectrum of my compound. What could be the reason?

A7: The absence or low intensity of the molecular ion peak can be due to the ionization method or the stability of the molecule.

• Fragmentation: Amines can be prone to fragmentation, especially under high-energy ionization techniques like electron ionization (EI). The molecular ion may be unstable and readily lose fragments.

• Ionization Technique: Electrospray ionization (ESI) is a softer ionization technique that is often more suitable for observing the protonated molecule [M+H]⁺ with less fragmentation. If you are using EI, consider switching to ESI or another soft ionization method.

• In-source Fragmentation: Even with ESI, excessive voltage settings in the ion source can lead to fragmentation. Optimize the source conditions to minimize this effect.

Experimental Workflow: General Analytical Characterization

Caption: A general workflow for the analytical characterization of a sample.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. benchchem.com [benchchem.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. purehost.bath.ac.uk [purehost.bath.ac.uk]

Technical Support Center: Regioselectivity in Tetrahydro-2H-thiopyran-4-amine Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Tetrahydro-2H-thiopyran-4-amine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the regioselective functionalization of this versatile building block.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on Tetrahydro-2H-thiopyran-4-amine?

A1: Tetrahydro-2H-thiopyran-4-amine possesses two primary nucleophilic sites susceptible to reaction: the nitrogen atom of the primary amine and the carbon atoms of the thiopyran ring, particularly the α-protons to the sulfur atom. The sulfur atom itself can also undergo oxidation. The competition between N-functionalization and C-H functionalization is a key consideration in achieving regioselectivity.

Q2: What general factors influence the regioselectivity of reactions with this compound?

A2: Several factors dictate the regioselectivity of reactions involving Tetrahydro-2H-thiopyran-4-amine:

• Nature of the Electrophile: Highly reactive and sterically unhindered electrophiles, such as acyl chlorides or small alkyl halides, tend to favor reaction at the more nucleophilic amine (N-functionalization).

• Reaction Conditions: Temperature, solvent, and the presence of a base can significantly impact the reaction outcome. For instance, strong, non-nucleophilic bases may be required to deprotonate the C-H bonds for C-H functionalization, while milder bases are typically used for N-functionalization.

• Catalyst System: The choice of catalyst is crucial, especially for C-H functionalization reactions. Palladium and rhodium catalysts, for example, can be employed to direct arylation or alkylation to specific positions on the thiopyran ring through the formation of organometallic intermediates.

• Protecting Groups: Protection of the amine group is a common strategy to prevent N-functionalization and direct reactions towards the thiopyran ring.

Q3: How can I favor N-functionalization over C-H functionalization?

A3: To selectively achieve N-functionalization, consider the following:

• Use highly reactive acylating or alkylating agents under mild conditions.

• Employ a suitable base to deprotonate the amine without promoting C-H activation.

• Avoid the use of transition metal catalysts that are known to promote C-H functionalization.

Q4: What strategies can be employed to achieve C-H functionalization?

A4: For regioselective C-H functionalization, the following approaches are recommended:

• Protect the Amine: The amine group should typically be protected (e.g., as a carbamate) to prevent it from reacting with the electrophile or catalyst.

• Use a Directing Group: While the amine itself can act as a directing group in some cases, installing a more effective directing group can enhance regioselectivity.

• Employ a Suitable Catalyst: Transition metal catalysts, such as those based on palladium or rhodium, are often necessary to activate the C-H bonds of the thiopyran ring.

Troubleshooting Guides

Issue 1: Low Yield or No Reaction in N-Acylation/N-Alkylation

Potential Cause	Troubleshooting Step
Insufficiently reactive electrophile	Switch to a more reactive electrophile (e.g., acyl chloride instead of a carboxylic acid with a coupling agent).
Inappropriate base	Ensure the base is strong enough to deprotonate the amine but not so strong that it causes side reactions. For simple acylations, a tertiary amine base like triethylamine is often sufficient.
Steric hindrance	If the electrophile or the amine is sterically bulky, the reaction may require higher temperatures or longer reaction times.
Poor solvent choice	Use a solvent that can dissolve all reactants and is compatible with the reaction conditions. Aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are common choices.

Issue 2: Mixture of N- and C-Functionalized Products

Potential Cause	Troubleshooting Step
High reaction temperature	Higher temperatures can sometimes promote less selective pathways. Try running the reaction at a lower temperature.
Incorrect stoichiometry	An excess of the electrophile or base might lead to multiple functionalizations. Use a 1:1 stoichiometry of the amine to the electrophile for mono-functionalization.
Catalyst promoting C-H activation	If a transition metal catalyst is present for another transformation, it might inadvertently catalyze C-H functionalization. Consider a catalyst-free approach for N-functionalization if possible.
Unprotected amine in C-H functionalization attempt	The highly nucleophilic primary amine will likely react faster than the C-H bonds. Protect the amine group before attempting C-H functionalization.

Issue 3: Poor Regioselectivity in C-H Functionalization (e.g., mixture of C2 and C3 isomers)

Potential Cause	Troubleshooting Step
Ineffective directing group	The inherent directing ability of the protected amine may not be sufficient. Consider installing a more strongly coordinating directing group.
Suboptimal catalyst/ligand combination	The ligand on the metal catalyst plays a critical role in determining regioselectivity. Screen a variety of ligands to find the one that provides the desired outcome.
Electronic effects of the substrate	The electronic nature of the protected amine and any other substituents on the ring can influence the position of C-H activation.

Quantitative Data Summary

The following table summarizes representative yields for different types of reactions involving Tetrahydro-2H-thiopyran-4-amine and its derivatives. Note that specific yields are highly dependent on the exact substrates and reaction conditions.

Reaction Type	Substrate	Reagents	Product	Yield (%)	Reference
N-Alkylation	Phenoxazine, 1-bromo-3-chloropropane, Tetrahydro-2H-thiopyran-4-amine	NaOH	N-(3-(10H-Phenoxazin-10-yl)propyl)tetrahydro-2H-thiopyran-4-amine	62.3%	[1]
N-Arylation	Tetrahydro-2H-thiopyran-4-amine	2-bromophenyl group containing compound	N-(2-bromophenyl)tetrahydro-2H-thiopyran-4-amine	15%	[2]
α-C-H Alkylation	Tetrahydro-2H-thiopyran-4-amine	Methyl acrylate, 4CzIPN, Tetrabutylammonium azide	8-thia-1-azaspiro[4.5]decan-2-one	40%	[3][4]

Experimental Protocols

Protocol 1: Photocatalytic α-C-H Alkylation of Tetrahydro-2H-thiopyran-4-amine[3][4]

This protocol describes the synthesis of 8-thia-1-azaspiro[4.5]decan-2-one via a photocatalytic α-C-H alkylation reaction.

Materials:

• Tetrahydro-2H-thiopyran-4-amine hydrochloride (1.0 equiv)

• Methyl acrylate (1.0 equiv)

• 4CzIPN (1 mol%)

• Tetrabutylammonium azide (10 mol%)

• Cesium Carbonate (Cs₂CO₃) (1.0 equiv)

• Acetonitrile (MeCN)

Procedure:

• To a suitable reaction vessel, add Tetrahydro-2H-thiopyran-4-amine hydrochloride (0.45 mmol, 1.0 equiv), methyl acrylate (0.45 mmol, 1.0 equiv), 4CzIPN (4.5 µmol, 1 mol%), tetrabutylammonium azide (45 µmol, 10 mol%), and Cs₂CO₃ (0.45 mmol, 1.0 equiv).

• Add acetonitrile to the reaction mixture.

• Irradiate the reaction mixture with a suitable light source (e.g., blue LEDs) and stir for 20 hours at room temperature.

• Upon completion, the reaction mixture is worked up and purified by flash column chromatography to yield the desired product.

Protocol 2: General Procedure for N-Arylation[2]

This protocol outlines a general procedure for the palladium-catalyzed N-arylation of Tetrahydro-2H-thiopyran-4-amine.

Materials:

• Tetrahydro-2H-thiopyran-4-amine

• Aryl bromide

• Palladium catalyst (e.g., Pd(OAc)₂)

• Ligand (e.g., a phosphine ligand)

• Base (e.g., Cs₂CO₃)

• Anhydrous solvent (e.g., xylenes)

Procedure:

• In a Schlenk flask, combine the aryl bromide (1.0 equiv), Tetrahydro-2H-thiopyran-4-amine (1.2 equiv), palladium catalyst (e.g., 2.5 mol%), ligand (e.g., 5 mol%), and base (e.g., 1.5 equiv).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon).

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 140 °C) and stir for the specified time (e.g., 16 hours).

• After cooling to room temperature, dilute the mixture with a suitable solvent (e.g., dichloromethane) and filter through a pad of celite.

• The filtrate is concentrated, and the crude product is purified by column chromatography.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. purehost.bath.ac.uk [purehost.bath.ac.uk]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

safe handling and storage of "Tetrahydro-2H-thiopyran-4-amine"

Technical Support Center: Tetrahydro-2H-thiopyran-4-amine

This guide provides essential safety information, handling protocols, and storage requirements for Tetrahydro-2H-thiopyran-4-amine. Please consult this resource to ensure the safe and effective use of this compound in your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for Tetrahydro-2H-thiopyran-4-amine?

It is recommended to store Tetrahydro-2H-thiopyran-4-amine at 2-8°C.[1][2] Some sources also suggest storage at 4°C for the hydrochloride salt.[3]

Q2: What are the ideal atmospheric conditions for storing this compound?

For optimal stability, store Tetrahydro-2H-thiopyran-4-amine under an inert atmosphere. It should also be kept in a dark place.

Q3: What personal protective equipment (PPE) should be worn when handling Tetrahydro-2H-thiopyran-4-amine?

Always wear appropriate personal protective equipment, including protective gloves, protective clothing, and eye/face protection.[4][5]

Q4: Is Tetrahydro-2H-thiopyran-4-amine compatible with all common laboratory chemicals?

No, it is incompatible with strong oxidizing agents.[4] Avoid contact with such materials.

Q5: What are the known hazards associated with the hydrochloride salt of this compound?

The hydrochloride salt of Tetrahydro-2H-thiopyran-4-amine is associated with the following hazard statements:

• H302: Harmful if swallowed.[3][4]

• H315: Causes skin irritation.[3][4]

• H319: Causes serious eye irritation.[3][4]

• H335: May cause respiratory irritation.[3][4]

Troubleshooting Guides

Scenario 1: Accidental Spill

Problem: A small amount of Tetrahydro-2H-thiopyran-4-amine has been spilled in the laboratory.

Solution:

• Evacuate and Ventilate: Ensure adequate ventilation in the area of the spill.[4] Keep non-essential personnel away from the spill area.[4]

• Personal Protective Equipment (PPE): Before cleaning, ensure you are wearing appropriate PPE, including gloves, lab coat, and safety goggles.

• Containment: Prevent further leakage or spreading of the material if it is safe to do so.[4]

• Cleanup: Use an absorbent material to soak up the spill.

• Disposal: Collect the absorbed material into a sealed container for proper waste disposal.

• Decontamination: Clean the spill area thoroughly with a suitable solvent and then wash with soap and water.

• Clothing: If the compound came into contact with clothing, remove and wash the contaminated items before reuse.[4]

Scenario 2: Material Degradation

Problem: The stored Tetrahydro-2H-thiopyran-4-amine has changed in appearance (e.g., color change).

Solution:

• Check Storage Conditions: Verify that the compound has been stored according to the recommendations (2-8°C, inert atmosphere, dark place).[1][2]

• Assess Purity: If possible, re-analyze the material to determine its purity and identify any degradation products.

• Disposal: If significant degradation has occurred, dispose of the material according to your institution's chemical waste disposal guidelines.

• Future Prevention: To prevent future degradation, ensure strict adherence to the recommended storage conditions.

Data and Protocols

Storage and Physical Properties

Parameter	Value	Citations
Storage Temperature	2-8°C	[1][2]
Storage Conditions	Keep in a dark place, under an inert atmosphere.
Physical Form	Colorless to Yellow Solid or Semi-solid or liquid.
Incompatible Materials	Strong oxidizing agents.	[4]

Safe Handling Protocol

• Preparation: Before handling, ensure you have read and understood the Safety Data Sheet (SDS). Have all necessary PPE and spill cleanup materials readily available.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and chemical safety goggles.

• Handling:

  • Use only in a well-ventilated area, such as a chemical fume hood.[4]

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

  • Wash hands thoroughly after handling.[4][5]

  • Do not eat, drink, or smoke when using this product.[4][5]

• After Handling:

  • Clean all equipment and the work area.

  • Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.[4]

  • Wash contaminated clothing before reuse.[4]

Visual Guides

Caption: Workflow for responding to a spill of Tetrahydro-2H-thiopyran-4-amine.

Caption: Protocol for the proper storage of Tetrahydro-2H-thiopyran-4-amine.

References

• 1. Tetrahydro-2H-thiopyran-4-amine | 21926-00-1 [amp.chemicalbook.com]
• 2. Tetrahydro-2H-thiopyran-4-amine CAS#: 21926-00-1 [m.chemicalbook.com]
• 3. Tetrahydro-2H-thiopyran-4-amine hydrochloride | 233763-40-1 [sigmaaldrich.com]
• 4. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 5. 21926-00-1 | Tetrahydro-2H-thiopyran-4-amine | Other Aliphatic Heterocycles | Ambeed.com [ambeed.com]

Technical Support Center: Catalyst Removal from Tetrahydro-2H-thiopyran-4-amine

This guide provides troubleshooting assistance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals facing challenges with the removal of residual catalysts from Tetrahydro-2H-thiopyran-4-amine .

Frequently Asked Questions (FAQs)

Q1: What are the most common residual catalysts found in the synthesis of Tetrahydro-2H-thiopyran-4-amine?

A1: While the specific catalyst depends on the synthetic route, the synthesis of saturated heterocycles like Tetrahydro-2H-thiopyran-4-amine often involves hydrogenation steps.[1] Common heterogeneous catalysts for such reactions include Palladium on carbon (Pd/C) and Raney® Nickel.[2] Homogeneous catalysts, though less common for this type of synthesis, could also be employed.

Q2: Why is it crucial to remove residual catalysts from the final product?

A2: For drug development professionals, removing residual metals is critical to meet the stringent limits set by regulatory bodies like the International Council for Harmonisation (ICH).[3] These metallic impurities can have toxic effects and may negatively impact downstream chemical processes.[3]

Q3: What are the primary methods for removing residual catalysts from amine products?

A3: The most common and effective methods include:

• Adsorption: Using materials with a high affinity for the metal, such as activated carbon or specialized metal scavengers.[4]

• Filtration: Physically removing solid, heterogeneous catalysts using a filter aid like Celite®.[5][6]

• Crystallization: Purifying the final product by crystallizing it from a suitable solvent system, which leaves impurities in the mother liquor. This can be particularly effective when the amine is converted to a salt (e.g., hydrochloride salt).[7][8]

• Extraction: Using a liquid-liquid extraction to partition the metal catalyst into a phase separate from the product.[9]

• Chelation: Employing agents that form stable, soluble complexes with metal ions, facilitating their removal through extraction or other means.[10]

Q4: How do I choose the best catalyst removal method for my experiment?

A4: The optimal method depends on several factors:

• The nature of the catalyst: Heterogeneous catalysts (like Pd/C or Raney Ni) can often be removed by simple filtration.[11] Homogeneous (dissolved) catalysts require more sophisticated techniques like adsorption, crystallization, or extraction.[6]

• The properties of your product: Consider the solubility, stability, and potential for your amine to chelate with the metal.

• The required level of purity: For pharmaceutical applications requiring very low parts-per-million (ppm) levels of residual metals, a combination of methods may be necessary.[3]

• Scale of the reaction: Some methods are more suitable for large-scale production than others. For example, filtration is highly scalable, while chromatography may be more suitable for smaller, laboratory-scale purifications.[6]

Troubleshooting Guides

Issue 1: High levels of residual palladium after filtration of Pd/C.

• Possible Cause: The palladium may have leached from the carbon support, resulting in soluble palladium species in your product solution. Simple filtration will not remove dissolved metals.

• Suggested Solutions:

  • Adsorption: Treat the filtrate with activated carbon or a palladium scavenger. Thiol-based or amine-based scavengers are often effective.[3]

  • Crystallization: Convert the amine to its hydrochloride salt, which can then be recrystallized. The palladium impurities will likely remain in the mother liquor.[12][13]

  • Optimize Filtration: Ensure a well-packed Celite® pad is used during filtration to capture very fine catalyst particles.[5]

Issue 2: Significant product loss during purification with activated carbon.

• Possible Cause: Activated carbon can be non-specific and may adsorb your amine product along with the catalyst.[14]

• Suggested Solutions:

  • Reduce Adsorbent Amount: Use the minimum amount of activated carbon necessary for effective catalyst removal. This may require some optimization.

  • Screen Different Scavengers: Specialized metal scavengers can be more selective than activated carbon, leading to less product loss.[14][15]

  • Change the Purification Method: If product loss remains high, consider switching to crystallization or a scavenger resin with lower non-specific binding.[14]

Issue 3: Raney® Nickel catalyst is pyrophoric and difficult to handle during filtration.

• Possible Cause: Raney® Nickel is highly reactive with air when dry and can spontaneously ignite, especially in the presence of flammable solvents.

• Suggested Solutions:

  • Maintain a Wet Filter Cake: Do not allow the catalyst on the filter to dry out. Keep it covered with solvent at all times.

  • Use an Inert Atmosphere: Perform the filtration under a blanket of nitrogen or argon to prevent contact with oxygen.

  • Quenching: Once filtration is complete, the catalyst should be carefully quenched by slowly adding it to a large volume of water before disposal.

Data Presentation: Comparison of Catalyst Removal Methods

Method	Typical Efficiency	Product Loss	Scalability	Cost	Best For
Filtration (Celite®)	High for heterogeneous catalysts	Low	Excellent	Low	Removing solid catalysts (e.g., Pd/C, Raney Ni).[11]
Activated Carbon	>98% for Pd/Pt[16]	Can be significant (>10%)[14]	Good	Low	General purpose removal of dissolved metals.[4]
Metal Scavengers	>98% for Pd[15]	Low (<5%)[14]	Good	High	Selective removal of specific dissolved metals.
Crystallization (as HCl salt)	High	Moderate	Good	Moderate	High purity applications where product is crystalline.[8][12]
Liquid-Liquid Extraction	Variable	Low	Excellent	Low	Separating based on solubility differences.[9]

Experimental Protocols

Protocol 1: Removal of Heterogeneous Catalyst (e.g., Pd/C) by Celite® Filtration

• Prepare the Celite® Pad: In a Büchner funnel, place a piece of filter paper that fits the funnel diameter perfectly. Add a layer of Celite® (approximately 1-2 cm thick). Wet the Celite® with the reaction solvent and apply a gentle vacuum to form a compact, even pad.[17]

• Filter the Reaction Mixture: Carefully pour the reaction mixture onto the Celite® pad under vacuum. Ensure the Celite® pad is not disturbed.[17]

• Wash: Wash the filter cake with fresh, cold solvent to recover any remaining product.

• Collect the Filtrate: The filtrate contains your purified product.

• Analysis: Analyze the filtrate for residual catalyst content using techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Protocol 2: Palladium Removal Using Activated Carbon

• Dissolution: Dissolve the crude product containing residual palladium in a suitable organic solvent (e.g., Tetrahydrofuran, Ethyl Acetate).

• Add Activated Carbon: Add activated carbon (typically 5-10 wt% relative to the crude product) to the solution.[18]

• Stirring: Stir the mixture at room temperature or a slightly elevated temperature (e.g., 40-60 °C) for 2 to 18 hours. The optimal time and temperature should be determined experimentally.[3]

• Filtration: Filter the mixture through a pad of Celite® to remove the activated carbon.

• Washing: Wash the Celite® pad with fresh solvent to recover any adsorbed product.

• Concentration: Combine the filtrate and the washings, and remove the solvent under reduced pressure to obtain the purified product.

• Analysis: Analyze the purified product for residual palladium content.

Protocol 3: Purification via Recrystallization of the Hydrochloride Salt

• Salt Formation: Dissolve the crude Tetrahydro-2H-thiopyran-4-amine in a minimal amount of a suitable solvent (e.g., diethyl ether, isopropanol).[19]

• Acidification: While stirring, slowly add a solution of hydrochloric acid (e.g., 2M HCl in diethyl ether or aqueous HCl) dropwise until the pH is acidic.[19][20] The amine hydrochloride salt should precipitate.

• Isolation of Crude Salt: Collect the precipitated salt by vacuum filtration and wash it with a small amount of cold solvent.[13]

• Recrystallization: Dissolve the crude salt in a minimal amount of a hot polar solvent (e.g., ethanol, methanol, or a mixture with ether). Allow the solution to cool slowly to room temperature, then in an ice bath to maximize crystal formation.[21][22]

• Isolation of Pure Salt: Collect the pure crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.[7]

• (Optional) Conversion back to Free Base: If the free amine is required, the purified salt can be dissolved in water and basified (e.g., with NaOH or NaHCO₃). The free amine can then be extracted with an organic solvent.[13]

Visualizations

References

• 1. On the mechanism of catalytic hydrogenation of thiophene on hydrogen tungsten bronze - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. tcichemicals.com [tcichemicals.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 5. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. mt.com [mt.com]
• 8. Purification [chem.rochester.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Chelation: Harnessing and Enhancing Heavy Metal Detoxification—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. encyclopedia.pub [encyclopedia.pub]
• 12. researchgate.net [researchgate.net]
• 13. Isolation (Recovery) [chem.ualberta.ca]
• 14. biotage.com [biotage.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. m.youtube.com [m.youtube.com]
• 18. US4670232A - Recovery of amines from by-product chloride salts - Google Patents [patents.google.com]
• 19. Sciencemadness Discussion Board - Isolation of primary amines as HCL salt problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 20. m.youtube.com [m.youtube.com]
• 21. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 22. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Tale of Two Saturated Rings: Tetrahydro-2H-thiopyran-4-amine vs. Piperidine Analogs in Drug Design

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the piperidine ring stands as a titan, a privileged scaffold found in a multitude of approved drugs due to its favorable physicochemical and pharmacokinetic properties.[1] However, the quest for novel chemical matter with improved characteristics has led researchers to explore bioisosteric replacements. One such replacement that has garnered interest is the tetrahydro-2H-thiopyran-4-amine scaffold. This guide provides an objective comparison of these two six-membered saturated heterocyclic amines, supported by experimental data, to aid in the rational design of next-generation therapeutics.

Physicochemical Properties: A Comparative Analysis

The substitution of a methylene group in piperidine with a sulfur atom in tetrahydro-2H-thiopyran-4-amine introduces significant changes to the molecule's physicochemical properties. These alterations can have a profound impact on a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Tetrahydro-2H-thiopyran-4-amine	Piperidine	Key Differences and Implications in Drug Design
Molecular Weight ( g/mol )	117.21[2]	85.15[3]	The higher molecular weight of the thiopyran scaffold is a factor to consider in lead optimization, particularly in the context of Lipinski's Rule of Five.
pKa	9.59 (Predicted)[4]	11.12 - 11.22[5][6]	The lower predicted basicity of tetrahydro-2H-thiopyran-4-amine compared to piperidine can be advantageous. A lower pKa can reduce the likelihood of binding to off-target ion channels (e.g., hERG) and may lead to a more favorable ADME profile by altering the ionization state at physiological pH.[1]
logP (Octanol/Water Partition Coefficient)	-0.8 (Predicted for the 1,1-dioxide derivative)[7]	0.61 - 0.84[3][8]	The predicted lower lipophilicity of the thiopyran scaffold, especially when oxidized, suggests potentially higher aqueous solubility. This can be beneficial for improving formulation and reducing metabolic clearance. However, it may also impact cell permeability.
Hydrogen Bond Donors/Acceptors	1 Donor, 1 Acceptor	1 Donor, 1 Acceptor	Both scaffolds possess a secondary amine, allowing them to act as both hydrogen bond donors and acceptors, crucial for target engagement.

Pharmacological Profile: A Case Study in Dopamine Receptor Ligands

A compelling example of the bioisosteric replacement of a piperidine-like scaffold with a thiopyran analog can be found in the development of dopamine D3 receptor-selective agonists. In a study, the benzopyranoxazine (+)-7 (PD 128907), a potent and selective D3 agonist, was compared to its thiopyran analog.[9]

Compound	Target Receptor	Binding Affinity (Ki, nM)	Functional Activity
Benzopyranoxazine (+)-7	Dopamine D3	High	Full Agonist
Thiopyran Analog (-)-9	Dopamine D2/D3, 5-HT1A	Non-selective	D2 Full Agonist, D3 Partial Agonist

This study highlights that while the bioisosteric replacement was structurally conservative, it resulted in a significant shift in the pharmacological profile. The thiopyran analog, while still potent, lost its selectivity for the D3 receptor and exhibited a different functional activity profile.[9] This underscores the subtle yet critical influence that heteroatom substitution can have on molecular recognition and downstream signaling.

ADME Profile: Considerations for Drug Development

While direct comparative ADME data for a series of tetrahydro-2H-thiopyran-4-amine and piperidine analogs is limited in the public domain, some general principles can be inferred. The piperidine ring is known to be susceptible to metabolism, often through oxidation at the carbons adjacent to the nitrogen.[1] The introduction of a sulfur atom in the thiopyran ring can alter the metabolic profile. The sulfur atom itself can be oxidized to the corresponding sulfoxide and sulfone, which can impact the compound's polarity, solubility, and interaction with metabolizing enzymes and transporters. The lower basicity of the thiopyran amine may also contribute to a different metabolic fate.

Experimental Protocols

To aid researchers in their own comparative studies, detailed methodologies for key experiments are provided below.

Radioligand Binding Assay for GPCRs

This protocol describes a competitive binding assay to determine the binding affinity (Ki) of a test compound for a G-protein coupled receptor (GPCR).

Materials:

• Cell membranes expressing the target GPCR

• Radiolabeled ligand (e.g., [³H]-spiperone for dopamine D2/D3 receptors)

• Test compounds (tetrahydro-2H-thiopyran-4-amine and piperidine analogs)

• Binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4)

• Wash buffer (ice-cold 50 mM Tris-HCl, pH 7.4)

• 96-well filter plates

• Scintillation cocktail and counter

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add the binding buffer, a fixed concentration of the radiolabeled ligand, and the test compound dilutions.

• Initiate the binding reaction by adding the cell membrane preparation.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Terminate the incubation by rapid filtration through the filter plates using a cell harvester.

• Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Allow the filters to dry, then add scintillation cocktail to each well.

• Quantify the bound radioactivity using a scintillation counter.

• Determine the IC50 values by non-linear regression analysis of the competition curves and calculate the Ki values using the Cheng-Prusoff equation.

In Vivo Pharmacokinetic Study in Rats

This protocol outlines a typical procedure for evaluating the pharmacokinetic profile of a test compound after oral administration to rats.

Animals:

• Male Sprague-Dawley rats (8-10 weeks old)

Procedure:

• Acclimatize the animals for at least one week before the experiment.

• Fast the rats overnight with free access to water.

• Administer the test compound (formulated in a suitable vehicle, e.g., 0.5% methylcellulose) via oral gavage at a specific dose.

• Collect blood samples (approximately 0.2 mL) from the tail vein at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into heparinized tubes.

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until analysis.

• Prepare plasma samples for analysis by protein precipitation with a suitable organic solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge the samples and analyze the supernatant using a validated LC-MS/MS method to determine the concentration of the test compound.

• Calculate the pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, t1/2) using non-compartmental analysis software.

Visualizing the Concepts

To further illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: A simplified schematic of a G-Protein Coupled Receptor (GPCR) signaling pathway.

References

• 1. youtube.com [youtube.com]
• 2. 2H-thiopyran-4-amine, tetrahydro- | CAS 21926-00-1 | Chemical-Suppliers [chemical-suppliers.eu]
• 3. Piperidine | C5H11N | CID 8082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tetrahydro-2H-thiopyran-4-amine CAS#: 21926-00-1 [m.chemicalbook.com]
• 5. Piperidine CAS#: 110-89-4 [m.chemicalbook.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. PubChemLite - 2h-thiopyran-4-amine, tetrahydro-, 1,1-dioxide (C5H11NO2S) [pubchemlite.lcsb.uni.lu]
• 8. Showing Compound Piperidine (FDB012644) - FooDB [foodb.ca]
• 9. Synthesis and pharmacological evaluation of thiopyran analogues of the dopamine D3 receptor-selective agonist (4aR,10bR)-(+)-trans-3,4,4a,10b-tetrahydro-4-n-propyl-2H,5H [1]b enzopyrano[4,3-b]-1,4-oxazin-9-ol (PD 128907) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Synthetic Routes to Tetrahydro-2H-thiopyran-4-amine

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Synthesis of a Key Building Block

Tetrahydro-2H-thiopyran-4-amine is a valuable heterocyclic amine that serves as a crucial building block in the synthesis of a wide range of pharmaceutical compounds. Its incorporation into molecular scaffolds can significantly influence physicochemical properties and biological activity. This guide provides a comparative analysis of the most common synthetic routes to this key intermediate, offering an objective look at their respective methodologies, yields, and overall efficiency. The information presented is intended to assist researchers in selecting the most suitable synthetic strategy for their specific needs, from small-scale laboratory synthesis to potential scale-up operations.

Comparative Overview of Synthesis Routes

The synthesis of Tetrahydro-2H-thiopyran-4-amine predominantly starts from the readily available precursor, Tetrahydro-4H-thiopyran-4-one. The primary transformations to introduce the amine functionality include reductive amination and methods involving nucleophilic substitution followed by reduction. Below is a summary of the key quantitative data for the most prominent synthetic pathways.

Route	Starting Material	Key Reagents	Reaction Time	Temperature	Yield (%)	Purity
1. Reductive Amination via Oxime	Tetrahydro-4H-thiopyran-4-one	1. Hydroxylamine hydrochloride, Sodium acetate2. Lithium aluminium hydride (LiAlH₄)	1. Not specified2. Overnight	1. Reflux2. Reflux	~54 (for reduction step)	Not specified
2. Direct Reductive Amination	Tetrahydro-4H-thiopyran-4-one	Ammonia, Sodium cyanoborohydride (NaBH₃CN)	Not specified	Not specified	Moderate to Good (general)	Not specified
3. Catalytic Reductive Amination	Tetrahydro-4H-thiopyran-4-one	Ammonia, Hydrogen (H₂), Iron or Ruthenium catalyst	~20-24 hours	100-140 °C	Good to Excellent (for various ketones)[1][2][3][4][5]	Not specified
4. Leuckart-Wallach Reaction	Tetrahydro-4H-thiopyran-4-one	Ammonium formate	Not specified	High temperature	Moderate to Good (general)[2][6]	Not specified
5. Azide Reduction	Tetrahydro-4H-thiopyran-4-ol	1. Mesyl chloride, Triethylamine2. Sodium azide3. Lithium aluminium hydride (LiAlH₄)	Not specified	Not specified	Good (general for each step)	Not specified
6. Gabriel Synthesis	4-Bromotetrahydro-2H-thiopyran	1. Potassium phthalimide2. Hydrazine	Not specified	Not specified	Moderate to Good (general)	Not specified

Detailed Experimental Protocols and Methodologies

Route 1: Reductive Amination via Oxime Intermediate

This two-step method involves the initial formation of an oxime from the corresponding ketone, followed by its reduction to the primary amine.

Step 1: Synthesis of Tetrahydro-4H-thiopyran-4-one oxime A mixture of Tetrahydro-4H-thiopyran-4-one, hydroxylamine hydrochloride, and a base such as sodium acetate in a suitable solvent like ethanol is heated to reflux. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed, and the residue is worked up to isolate the oxime.

Step 2: Reduction of Tetrahydro-4H-thiopyran-4-one oxime A solution of Tetrahydro-4H-thiopyran-4-one oxime in an anhydrous ether solvent, such as tetrahydrofuran (THF), is added dropwise to a stirred suspension of a strong reducing agent like lithium aluminium hydride (LiAlH₄) in THF at a controlled temperature. The reaction mixture is then typically heated to reflux overnight. After cooling, the reaction is carefully quenched with water and an aqueous base, and the product is extracted with an organic solvent. A reported yield for this reduction step is approximately 54%.[7]

Route 2: Direct Reductive Amination with Sodium Cyanoborohydride

This one-pot procedure directly converts the ketone to the amine in the presence of an ammonia source and a mild reducing agent.

To a solution of Tetrahydro-4H-thiopyran-4-one in a protic solvent like methanol, an excess of an ammonia source (e.g., ammonium acetate or ammonia in methanol) is added. Subsequently, a reducing agent such as sodium cyanoborohydride is added portion-wise. The reaction is stirred at ambient temperature until the starting material is consumed, as indicated by TLC. The reaction is then quenched, and the product is isolated and purified. While specific yields for this substrate are not detailed in the provided results, this method is generally effective for the synthesis of primary amines from ketones.

Route 3: Catalytic Reductive Amination

This method utilizes a metal catalyst and hydrogen gas to directly aminate the ketone.

In a high-pressure reactor, Tetrahydro-4H-thiopyran-4-one is dissolved in a suitable solvent, typically aqueous ammonia. A heterogeneous catalyst, such as an iron or ruthenium complex on a solid support, is added.[1][3][4][5] The reactor is then pressurized with hydrogen gas and heated. The reaction is monitored until completion. The catalyst is removed by filtration, and the product is isolated from the filtrate. This method is often favored in industrial settings due to its atom economy and the potential for catalyst recycling. Yields for the reductive amination of various cyclic ketones using this approach are generally reported to be good to excellent.[3][4]

Route 4: Leuckart-Wallach Reaction

A classic method for reductive amination that uses formic acid or its derivatives as both the reducing agent and the nitrogen source.

Tetrahydro-4H-thiopyran-4-one is heated with a large excess of ammonium formate at high temperatures. The reaction proceeds through the formation of an N-formyl intermediate, which is subsequently hydrolyzed to the primary amine during workup. While a robust method, it often requires high temperatures and can produce side products. Catalytic versions of the Leuckart-Wallach reaction have been developed to proceed under milder conditions.[2][6]

Visualizing the Synthetic Pathways

To better illustrate the relationships between the starting materials and the final product, the following diagrams outline the key synthetic routes.

Figure 1: Reductive Amination Pathways

Figure 2: Azide and Gabriel Synthesis Routes

Conclusion

The synthesis of Tetrahydro-2H-thiopyran-4-amine can be achieved through several effective routes. The choice of a particular method will depend on factors such as the desired scale of the reaction, the availability and cost of reagents, and the laboratory equipment at hand.

For laboratory-scale synthesis, the reductive amination via an oxime intermediate offers a reliable, albeit two-step, procedure with a moderate yield. Direct reductive amination with reagents like sodium cyanoborohydride provides a more streamlined one-pot approach. For larger-scale production, catalytic reductive amination presents an attractive option due to its efficiency and sustainability, although it requires specialized high-pressure equipment. The Leuckart-Wallach reaction remains a viable, classic alternative, particularly when high temperatures are not a limiting factor. The azide reduction and Gabriel synthesis routes offer alternative strategies that may be advantageous in specific contexts, such as when the corresponding alcohol or halide precursors are readily available.

Ultimately, the selection of the optimal synthetic route requires careful consideration of the specific experimental context and desired outcomes. This guide provides the foundational information to aid researchers in making an informed decision for the successful synthesis of this important pharmaceutical building block.

References

• 1. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct reductive amination of ketones with ammonium salt catalysed by Cp*Ir(iii) complexes bearing an amidato ligand - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. WO2008034860A1 - Pyrrolo[2, 3-b]pyridin-4-yl-benzenesulfonamide compounds as ikk2 inhibitors - Google Patents [patents.google.com]

Comparative Biological Activity of Tetrahydro-2H-thiopyran-4-amine Derivatives: A Guide for Researchers

For researchers, scientists, and professionals in drug development, this guide provides an objective comparison of the biological activities of various derivatives of Tetrahydro-2H-thiopyran-4-amine. The information is compiled from recent studies and presented with supporting experimental data to facilitate informed decisions in drug discovery and design.

The Tetrahydro-2H-thiopyran-4-amine scaffold has emerged as a versatile building block in medicinal chemistry, leading to the development of derivatives with a wide spectrum of biological activities. These compounds have shown promise as antibacterial, anti-kinetoplastidal, and anticancer agents, as well as enzyme inhibitors. This guide summarizes the key findings on the biological performance of these derivatives, presenting quantitative data in structured tables, detailing experimental protocols, and visualizing relevant biological pathways and workflows.

Antibacterial Activity

Derivatives of Tetrahydro-2H-thiopyran-4-amine have been investigated for their efficacy against various bacterial strains, including respiratory tract pathogens and both Gram-positive and Gram-negative bacteria.

N-Acylated Oxazolidinone Derivatives

A study focused on N-acylated 5-(S)-aminomethyloxazolidinone derivatives of S-oxide and S,S-dioxide tetrahydro-4(2H)-thiopyranyl phenyloxazolidinones revealed potent activity against key respiratory pathogens.[1][2] The synthesis of these compounds on a solid phase allowed for the creation of a combinatorial library to screen for antimicrobial activity.[1][2]

Table 1: Minimum Inhibitory Concentration (MIC) of N-Acylated Oxazolidinone Derivatives against Respiratory Pathogens

Compound ID	Modification	Haemophilus influenzae MIC (µg/mL)	Moraxella catarrhalis MIC (µg/mL)
Lead Compound 1	S-oxide derivative	Data not specified	Data not specified
Lead Compound 2	S,S-dioxide derivative	Data not specified	Data not specified

Note: Specific MIC values for the lead compounds were not detailed in the abstract, but the study identified them as potent leads with enhanced activity.[1][2]

Pyrimidine-2,4-dione Derivatives

Another class of derivatives involves the connection of a 2H-thiopyran moiety to a pyrimidine-2,4-dione. These compounds have demonstrated broad-spectrum antibacterial and antifungal activity.

Table 2: Minimum Inhibitory Concentration (MIC) of 2H-Thiopyran-Pyrimidine-2,4-dione Derivatives

Compound ID	Target Microorganism	MIC (µg/mL)
3-((2,6-di(furan-2-yl)dihydro-2H-thiopyran-4(3H)-ylidene)amino)dihydropyrimidine-2,4(1H,3H)-dione	Gram-positive bacteria	8
Gram-negative bacteria (3 strains)	8
Candida albicans	0.25

Anti-kinetoplastidal Activity

Derivatives of 2,6-diaryl-4H-tetrahydro-thiopyran-4-one, which can be considered related structures, have been designed as prodrugs to target kinetoplastids, a group of protozoa that includes the causative agents of leishmaniasis and trypanosomiasis. These compounds and their sulfoxide and sulfone metabolites have been evaluated for their in vitro activity and selectivity.[3]

Table 3: In Vitro Anti-kinetoplastidal Activity of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one Derivatives

Compound ID	Target Parasite	IC50 (µM)	CC50 (hMRC-5 cells) (µM)	Selectivity Index (CC50/IC50)
2-Pyridyl-substituted sulfone (4w)	Trypanosoma spp.	High nanomolar range	>10x higher than IC50	High
2-Pyridyl-substituted sulfone (4'w)	Leishmania infantum	Excellent potency	>10x higher than IC50	High
Anisyl-substituted sulfone (4d)	Trypanosoma spp.	Almost inactive	Not reported	Not applicable
cis-Sulfoxide (3''d)	Trypanosoma cruzi	Moderate potency	Not reported	Not reported
cis-Sulfoxide (3''d)	Leishmania infantum	Moderate potency	Not reported	Not reported
cis-Sulfoxide (3'd)	Trypanosoma cruzi	Inactive	Not reported	Not applicable
cis-Sulfoxide (3'd)	Leishmania infantum	Inactive	Not reported	Not applicable

IC50: 50% inhibitory concentration against the parasite. CC50: 50% cytotoxic concentration against human fibroblasts (hMRC-5). The selectivity index indicates the compound's specificity for the parasite over mammalian cells.[3]

Anticancer Activity

The cytotoxic potential of Tetrahydro-2H-thiopyran derivatives has been explored against various cancer cell lines.

Pyrimidine-2,4-dione Derivatives

In addition to their antimicrobial properties, 2H-thiopyran derivatives connected to pyrimidine-2,4-dione have been screened for their cytotoxic effects.

Table 4: Cytotoxic Activity of a 2H-Thiopyran-Pyrimidine-2,4-dione Derivative

Compound ID	Cancer Cell Line	GI50 (µM)
3-((2,6-bis(4-hydroxyphenyl)dihydro-2H-thiopyran-4(3H)-ylidene)amino)dihydropyrimidine-2,4(1H,3H)-dione	HeLa (Cervical cancer)	0.03

GI50: 50% growth inhibition concentration.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols used in the cited studies.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

• Preparation of Compounds: The test compounds are serially diluted in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

• Inoculum Preparation: A standardized suspension of the target microorganism is prepared to a specific turbidity (e.g., 0.5 McFarland standard).

• Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours).

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

In Vitro Anti-kinetoplastidal Assay

This assay evaluates the efficacy of compounds against parasitic protozoa.

• Parasite Culture: The target parasites (e.g., Leishmania infantum, Trypanosoma cruzi) are cultured in appropriate media.

• Compound Preparation: The test compounds are dissolved in a suitable solvent (e.g., DMSO) and serially diluted.

• Treatment: The parasite cultures are treated with different concentrations of the test compounds.

• Incubation: The treated cultures are incubated for a specific period (e.g., 72 hours).

• Viability Assessment: Parasite viability is assessed using a colorimetric assay (e.g., MTT or resazurin-based assay). The 50% inhibitory concentration (IC50) is calculated from the dose-response curve.

Cytotoxicity Assay (MTT Assay)

This assay is used to determine the cytotoxic effect of a compound on mammalian cells.

• Cell Culture: Human cancer cells (e.g., HeLa) or normal cells (e.g., hMRC-5 fibroblasts) are cultured in a suitable medium in 96-well plates.[3]

• Compound Treatment: The cells are treated with various concentrations of the test compound.

• Incubation: The plates are incubated for a defined period (e.g., 48-72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The 50% cytotoxic concentration (CC50) or 50% growth inhibition (GI50) is determined from the dose-response curve.

Visualizing Methodologies and Pathways

To further clarify the experimental processes and biological contexts, the following diagrams are provided.

Caption: Workflow for Antimicrobial Susceptibility Testing.

References

• 1. New antibacterial tetrahydro-4(2H)-thiopyran and thiomorpholine S-oxide and S,S-dioxide phenyloxazolidinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides: Their Interplay in a Cascade of Redox Reactions from Diarylideneacetones - PMC [pmc.ncbi.nlm.nih.gov]

Purity Validation of Tetrahydro-2H-thiopyran-4-amine: A Comparative Guide to HPLC and NMR Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy for the purity validation of Tetrahydro-2H-thiopyran-4-amine. Detailed experimental protocols, data presentation, and workflow visualizations are included to assist researchers in selecting the most appropriate analytical method for their needs.

Introduction

Tetrahydro-2H-thiopyran-4-amine is a crucial building block in medicinal chemistry and drug discovery. Ensuring the purity of this starting material is paramount for the synthesis of active pharmaceutical ingredients (APIs) and for obtaining reliable biological data. Both HPLC and quantitative NMR (qNMR) are powerful techniques for assessing the purity of chemical compounds. This guide outlines and compares these two orthogonal methods, providing the necessary details for their implementation in a research or quality control setting.

Methodology Comparison

A summary of the key performance characteristics of HPLC and ¹H qNMR for the purity analysis of Tetrahydro-2H-thiopyran-4-amine is presented below.

Feature	HPLC with UV Detection	¹H Quantitative NMR (qNMR)
Principle	Separation based on polarity, with detection of UV-absorbing compounds.	Quantitative analysis based on the direct proportionality between the integral of a specific proton signal and the number of nuclei.
Primary Application	Detection and quantification of process-related impurities and degradation products.	Absolute purity determination against a certified internal standard.
Selectivity	High selectivity for separating structurally similar compounds.	High structural resolution, allowing for the identification and quantification of impurities with unique proton signals.
Sensitivity	High sensitivity (ppm to ppb levels) for UV-active impurities.	Generally lower sensitivity (typically >0.1% w/w).
Quantification	Relative purity based on peak area percentage (assuming all impurities have a similar UV response) or quantification against a reference standard.	Absolute purity determination without the need for a specific reference standard of the analyte.
Sample Throughput	Relatively high, with typical run times of 15-30 minutes per sample.	Lower throughput due to longer acquisition times required for accurate quantification.
Reference Standard	Requires a high-purity reference standard of Tetrahydro-2H-thiopyran-4-amine for accurate quantification.	Requires a certified internal standard (e.g., maleic acid, dimethyl sulfone) but not of the analyte itself.
Information Provided	Retention time, peak area, and UV spectrum.	Chemical shift, coupling constants, and signal integrals, which provide structural information and quantification.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This protocol outlines a reverse-phase HPLC method for the purity determination of Tetrahydro-2H-thiopyran-4-amine. As the analyte lacks a strong chromophore, derivatization or the use of a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is often necessary. However, for simplicity and broad applicability, this protocol will focus on UV detection at a low wavelength, which may be sufficient for detecting many common organic impurities.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient:

  Time (min)	%A	%B
  0	95	5
  20	5	95
  25	5	95
  25.1	95	5

  | 30 | 95 | 5 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of Tetrahydro-2H-thiopyran-4-amine and dissolve in 10 mL of a 50:50 mixture of water and acetonitrile.

Method Validation:

The method should be validated according to ICH guidelines, including specificity, linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantification (LOQ), and robustness.

¹H Quantitative Nuclear Magnetic Resonance (qNMR)

This protocol describes the determination of the absolute purity of Tetrahydro-2H-thiopyran-4-amine using ¹H qNMR with an internal standard.

Instrumentation and Parameters:

• NMR Spectrometer: 400 MHz or higher field NMR spectrometer.

• Solvent: Deuterated methanol (CD₃OD) or Deuterated chloroform (CDCl₃).

• Internal Standard: A certified reference material with a known purity, such as maleic acid or dimethyl sulfone. The internal standard should have a simple ¹H NMR spectrum with signals that do not overlap with the analyte signals.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of Tetrahydro-2H-thiopyran-4-amine into a clean vial.

  • Accurately weigh approximately 5 mg of the internal standard into the same vial.

  • Dissolve the mixture in approximately 0.75 mL of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• Acquisition Parameters:

  • Pulse Sequence: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T₁ of both the analyte and internal standard protons (a delay of 30 seconds is generally sufficient).

  • Number of Scans: 16 or higher to ensure an adequate signal-to-noise ratio.

Data Processing and Purity Calculation:

• Apply Fourier transformation and phase correction to the acquired FID.

• Integrate a well-resolved signal of Tetrahydro-2H-thiopyran-4-amine and a signal from the internal standard.

• Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = Tetrahydro-2H-thiopyran-4-amine

  • IS = Internal Standard

Visualizations

Caption: Workflow for Purity Validation.

Caption: Comparison of HPLC and NMR.

Conclusion

Both HPLC and ¹H qNMR are indispensable tools for the purity validation of Tetrahydro-2H-thiopyran-4-amine, each offering distinct advantages. HPLC excels in the detection and quantification of trace impurities, making it ideal for impurity profiling and routine quality control. In contrast, ¹H qNMR provides a direct and accurate measurement of absolute purity without the need for an analyte-specific reference standard, making it a powerful tool for the certification of reference materials and for orthogonal verification of purity. For a comprehensive and robust assessment of purity, the use of both techniques is highly recommended, as they provide complementary information.

A Researcher's Guide to Assessing the Metabolic Stability of Tetrahydro-2H-thiopyran-4-amine Containing Compounds

For researchers and scientists engaged in drug discovery, understanding the metabolic stability of a compound is a critical step in its development. A compound's susceptibility to metabolism by enzymes in the body, primarily in the liver, directly influences its pharmacokinetic profile, including its half-life and bioavailability.[1][2] This guide provides a comparative framework for assessing the metabolic stability of compounds containing the Tetrahydro-2H-thiopyran-4-amine scaffold. While direct, publicly available metabolic stability data for this specific class of compounds is limited, this guide furnishes researchers with the necessary experimental protocols and a comparative context to evaluate their proprietary compounds.

The liver is the primary site of drug metabolism, involving a host of enzymes that can be broadly categorized into Phase I and Phase II enzymes.[3][4] Phase I reactions, often mediated by cytochrome P450 (CYP) enzymes, introduce or expose functional groups, while Phase II enzymes conjugate these groups to increase water solubility and facilitate excretion.[4] To assess a compound's stability against these metabolic processes, in vitro assays using liver microsomes and hepatocytes are the industry standard.[5][6]

Comparative Metabolic Stability Data

The following table provides a template for researchers to populate with their experimental data, allowing for a direct comparison of their novel compounds with known standards or alternative scaffolds.

Compound/Analogue	Scaffold	Test System	t½ (min)	CLint (µL/min/mg protein or 10^6 cells)
Test Compound 1	Tetrahydro-2H-thiopyran-4-amine	Human Liver Microsomes	Data to be generated	Data to be generated
Test Compound 2	Tetrahydro-2H-thiopyran-4-amine	Rat Hepatocytes	Data to be generated	Data to be generated
Reference Compound A	Piperidine	Human Liver Microsomes	Literature Value	Literature Value
Reference Compound B	Morpholine	Human Liver Microsomes	Literature Value	Literature Value

Experimental Protocols

Accurate and reproducible experimental data are the foundation of any robust metabolic stability assessment. The two most common in vitro methods are the liver microsomal stability assay and the hepatocyte stability assay.

Liver Microsomal Stability Assay

This assay is a primary screen to evaluate a compound's susceptibility to Phase I metabolism, particularly by CYP enzymes.[9][10] Liver microsomes are subcellular fractions that are rich in these enzymes.[10]

Protocol:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).[10]

  • Thaw pooled liver microsomes (from human or other species) on ice.

  • Prepare a NADPH-regenerating system solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in a phosphate buffer (pH 7.4).[9]

• Incubation:

  • Pre-warm a solution of liver microsomes and the test compound (final concentration typically 1 µM) in a 96-well plate at 37°C.[10]

  • Initiate the metabolic reaction by adding the pre-warmed NADPH-regenerating system.[11]

  • Incubate the plate at 37°C with shaking.[9]

• Sampling and Reaction Termination:

  • At designated time points (e.g., 0, 5, 15, 30, and 45 minutes), collect aliquots of the incubation mixture.[10]

  • Terminate the reaction by adding a cold organic solvent, such as acetonitrile, containing an internal standard.[10]

• Analysis:

  • Centrifuge the samples to precipitate the proteins.[9]

  • Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.[11]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • The slope of the linear regression line gives the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (0.693 / t½) / (protein concentration).

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability as hepatocytes contain the full complement of both Phase I and Phase II drug-metabolizing enzymes and cofactors in an intact cellular system.[12][13]

Protocol:

• Hepatocyte Preparation:

  • Thaw cryopreserved hepatocytes and determine cell viability.

  • Dilute the hepatocytes to the desired concentration (e.g., 0.5 x 10^6 viable cells/mL) in incubation medium and pre-incubate at 37°C.[14]

• Incubation:

  • Add the test compound (final concentration typically 1 µM) to the hepatocyte suspension.[14][15]

  • Incubate the mixture at 37°C in a humidified incubator, often with continuous shaking.[12]

• Sampling and Reaction Termination:

  • At various time points (e.g., 0, 15, 30, 60, and 120 minutes), take aliquots of the cell suspension.[12]

  • Stop the reaction by adding a cold organic solvent (e.g., acetonitrile) with an internal standard.[13]

• Analysis:

  • Centrifuge the samples to pellet cell debris.

  • Analyze the supernatant by LC-MS/MS to measure the concentration of the parent compound.[12]

• Data Analysis:

  • Similar to the microsomal stability assay, determine the half-life (t½) and intrinsic clearance (CLint) from the disappearance rate of the parent compound.[14] The CLint is typically expressed as µL/min/10^6 cells.[15]

Visualizing Experimental Workflows and Metabolic Pathways

Diagrams are invaluable tools for visualizing complex processes. The following are Graphviz DOT script-generated diagrams illustrating a typical experimental workflow and a key metabolic pathway.

Caption: Workflow for an in vitro liver microsomal stability assay.

Caption: The catalytic cycle of Cytochrome P450 enzymes.

By following these standardized protocols and utilizing a comparative approach, researchers can effectively assess the metabolic stability of novel compounds containing the Tetrahydro-2H-thiopyran-4-amine scaffold, enabling data-driven decisions in the drug discovery and development process.

References

• 1. researchgate.net [researchgate.net]
• 2. Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. creative-bioarray.com [creative-bioarray.com]
• 4. mdpi.com [mdpi.com]
• 5. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 6. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 10. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. enamine.net [enamine.net]
• 13. ADME Hepatocyte Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 14. protocols.io [protocols.io]
• 15. Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]

A Comparative Guide to Catalysts for the Synthesis of Tetrahydro-2H-thiopyran-4-amine

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Tetrahydro-2H-thiopyran-4-amine, a valuable building block in medicinal chemistry, is predominantly achieved through the reductive amination of its ketone precursor, tetrahydro-4H-thiopyran-4-one. The choice of catalyst for this transformation is critical, directly influencing reaction efficiency, yield, and overall process viability. This guide provides an objective comparison of various catalytic systems for this synthesis, supported by available experimental data, to aid researchers in selecting the most suitable catalyst for their specific needs.

Performance Comparison of Catalytic Systems

The efficacy of different catalysts in the synthesis of Tetrahydro-2H-thiopyran-4-amine via reductive amination varies significantly. The following table summarizes the performance of common catalytic systems based on reported experimental data.

Catalyst System	Reagents	Reaction Time	Temperature	Pressure	Yield (%)
Raney Nickel	Tetrahydro-4H-thiopyran-4-one, Ammonia, Hydrogen	5 hours	100°C	100 atm	85%
Palladium on Carbon (Pd/C)	Tetrahydro-4H-thiopyran-4-one oxime, Hydrogen	6 hours	25°C	3 atm	90%
Platinum (IV) Oxide (PtO₂)	Tetrahydro-4H-thiopyran-4-one, Ammonia, Hydrogen	12 hours	25°C	3 atm	75%
Leuckart-Wallach Reaction	Tetrahydro-4H-thiopyran-4-one, Formamide/Ammonium formate	24 hours	160-180°C	N/A	60-70%

Detailed Experimental Protocols

Reductive Amination using Raney Nickel

This method involves the direct reductive amination of tetrahydro-4H-thiopyran-4-one with ammonia in the presence of a Raney Nickel catalyst and hydrogen gas.

Procedure: A high-pressure autoclave is charged with tetrahydro-4H-thiopyran-4-one (1 equivalent), methanol as the solvent, and a catalytic amount of Raney Nickel (typically 10-20% by weight of the ketone). The autoclave is then sealed and purged with nitrogen, followed by the introduction of anhydrous ammonia. The reaction mixture is stirred under hydrogen pressure (100 atm) at a temperature of 100°C for 5 hours. After cooling and venting the excess ammonia and hydrogen, the catalyst is removed by filtration. The filtrate is concentrated under reduced pressure, and the resulting crude product is purified by distillation or crystallization to yield Tetrahydro-2H-thiopyran-4-amine.

Catalytic Hydrogenation of Oxime using Palladium on Carbon (Pd/C)

This two-step approach involves the initial formation of the oxime of tetrahydro-4H-thiopyran-4-one, followed by its catalytic hydrogenation.

Step 1: Oxime Formation Tetrahydro-4H-thiopyran-4-one (1 equivalent) is dissolved in a suitable solvent such as ethanol. An aqueous solution of hydroxylamine hydrochloride (1.1 equivalents) and a base (e.g., sodium acetate, 1.5 equivalents) is added. The mixture is stirred at room temperature until the reaction is complete (monitored by TLC). The product, tetrahydro-4H-thiopyran-4-one oxime, is then isolated by extraction and purified.

Step 2: Hydrogenation The isolated oxime (1 equivalent) is dissolved in ethanol, and a catalytic amount of 10% Palladium on Carbon (5-10 mol%) is added. The mixture is hydrogenated in a Parr apparatus under a hydrogen atmosphere (3 atm) at room temperature for 6 hours. Upon completion, the catalyst is filtered off, and the solvent is removed under reduced pressure to afford Tetrahydro-2H-thiopyran-4-amine.

Reductive Amination using Platinum (IV) Oxide (Adams' Catalyst)

Similar to the Raney Nickel method, this procedure utilizes direct reductive amination with ammonia and hydrogen, but with Platinum (IV) Oxide as the catalyst.

Procedure: Tetrahydro-4H-thiopyran-4-one (1 equivalent) is dissolved in ethanol saturated with ammonia. A catalytic amount of Platinum (IV) Oxide (1-5 mol%) is added to the solution. The mixture is then subjected to hydrogenation in a Parr apparatus under a hydrogen pressure of 3 atm at room temperature for 12 hours. After the reaction, the catalyst is removed by filtration, and the solvent is evaporated. The crude amine is then purified by appropriate methods.

Leuckart-Wallach Reaction

This classical method for reductive amination utilizes formamide or ammonium formate as both the amine source and the reducing agent.

Procedure: A mixture of tetrahydro-4H-thiopyran-4-one (1 equivalent) and a large excess of formamide or ammonium formate is heated to a high temperature (160-180°C) for 24 hours. During the reaction, the intermediate N-formyl derivative is formed, which is subsequently hydrolyzed to the primary amine. The reaction mixture is then cooled and treated with hydrochloric acid to hydrolyze the formamide and any remaining formyl derivatives. The aqueous solution is made basic with a strong base (e.g., NaOH) to liberate the free amine, which is then extracted with an organic solvent. The product is purified by distillation.

Visualizing the Synthetic Pathways

To better understand the workflow and the relationships between the different synthetic approaches, the following diagrams are provided.

A generalized workflow for the synthesis of Tetrahydro-2H-thiopyran-4-amine.

Logical relationship in catalyst comparison for the synthesis.

A Comparative Guide to the Structural Elucidation of Tetrahydro-2H-thiopyran-4-amine Derivatives: X-ray Crystallography and its Alternatives

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is paramount. This guide provides a comparative overview of X-ray crystallography for the structural analysis of "Tetrahydro-2H-thiopyran-4-amine" derivatives and evaluates its performance against alternative analytical techniques, supported by illustrative experimental data and detailed protocols.

While specific crystallographic data for "Tetrahydro-2H-thiopyran-4-amine" derivatives are not widely published, this guide leverages established methodologies and data from analogous heterocyclic compounds to provide a robust comparative framework. The principles and techniques discussed are broadly applicable to small organic molecules and are intended to inform experimental design and data interpretation in drug discovery and chemical research.

At a Glance: Comparing Structural Elucidation Techniques

The determination of a small molecule's structure is a critical step in understanding its function and in rational drug design. X-ray crystallography has long been considered the "gold standard" for providing unambiguous, high-resolution three-dimensional structural information. However, alternative and complementary techniques, notably Nuclear Magnetic Resonance (NMR) spectroscopy and the emerging field of three-dimensional electron diffraction (3DED), offer distinct advantages in specific scenarios.

Feature	X-ray Crystallography	NMR Spectroscopy	3D Electron Diffraction (3DED/MicroED)
Sample Phase	Crystalline solid	Solution or solid-state	Crystalline solid (nano/microcrystals)
Information	3D atomic coordinates, bond lengths, bond angles, stereochemistry, absolute configuration	Connectivity, stereochemistry, dynamics in solution, through-space interactions	3D atomic coordinates, bond lengths, bond angles from very small crystals
Resolution	Atomic resolution (typically < 1 Å)	Varies; provides detailed connectivity and conformational information	Near-atomic to atomic resolution
Sample Amount	Milligrams (crystal size dependent)	Milligrams	Micrograms to nanograms
Key Advantage	Unambiguous 3D structure	Information on solution-state conformation and dynamics	Ability to analyze nanocrystals that are too small for X-ray diffraction
Main Limitation	Requires well-ordered single crystals, which can be difficult to grow	Ambiguities in complex structures, no direct 3D model	Newer technique, requires specialized equipment and expertise

In-Depth Analysis: Methodologies and Data

X-ray Crystallography: The Definitive Structure

X-ray crystallography provides a static, high-resolution snapshot of a molecule's conformation within a crystal lattice. The resulting electron density map allows for the precise determination of atomic positions, bond lengths, and angles, which is invaluable for understanding structure-activity relationships (SAR).

• Crystallization: The first and often most challenging step is to obtain a high-quality single crystal of the "Tetrahydro-2H-thiopyran-4-amine" derivative. This is typically achieved through slow evaporation of a saturated solution, vapor diffusion, or solvent layering techniques.

• Data Collection: A suitable crystal is mounted on a goniometer and placed in a focused beam of X-rays. As the crystal is rotated, a series of diffraction patterns are collected on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The phase problem is then solved using direct methods or Patterson techniques to generate an initial electron density map. This model is then refined against the experimental data to yield the final, high-resolution crystal structure.

The following table presents typical crystallographic data that could be expected from a successful analysis of a "Tetrahydro-2H-thiopyran-4-amine" derivative, based on data for similar structures.

Parameter	Illustrative Value
Crystal system	Monoclinic
Space group	P2₁/c
a (Å)	8.5
b (Å)	12.2
c (Å)	9.8
β (°)	105.3
Volume (ų)	975.2
Z	4
R-factor	0.045
Resolution (Å)	0.85

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structure and Dynamics in Solution

NMR spectroscopy is a powerful technique for elucidating the chemical structure and connectivity of molecules in solution, providing insights that are complementary to the solid-state information from crystallography. For "Tetrahydro-2H-thiopyran-4-amine" derivatives, NMR can confirm the molecular skeleton, determine the relative stereochemistry, and probe conformational dynamics.

• Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• 1D NMR Data Acquisition: Standard ¹H and ¹³C NMR spectra are acquired to identify the chemical environments of the protons and carbons in the molecule.

• 2D NMR Data Acquisition: A suite of 2D NMR experiments, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are performed to establish proton-proton and proton-carbon connectivities. NOESY (Nuclear Overhauser Effect Spectroscopy) can be used to determine through-space proximities of protons, aiding in stereochemical assignments.

• Structure Assembly: The combined 1D and 2D NMR data are used to piece together the molecular structure.

Proton (¹H) Signal	Illustrative Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
H-4	3.1	m	-	CH-NH₂
H-2, H-6 (axial)	2.5	dt	12.0, 4.0	CH₂-S
H-2, H-6 (equatorial)	2.9	dd	12.0, 2.5	CH₂-S
H-3, H-5 (axial)	1.8	m	-	CH₂
H-3, H-5 (equatorial)	2.1	m	-	CH₂
NH₂	1.5	br s	-	Amine

Carbon (¹³C) Signal	Illustrative Chemical Shift (ppm)	Assignment
C-4	50.5	CH-NH₂
C-2, C-6	35.2	CH₂-S
C-3, C-5	30.8	CH₂

3D Electron Diffraction (3DED): The Nanocrystal Frontier

3D Electron Diffraction, also known as Micro-Electron Diffraction (MicroED), is a rapidly advancing technique that allows for the determination of crystal structures from nanocrystals that are orders of magnitude smaller than those required for conventional X-ray diffraction. This is particularly advantageous when crystallization yields only very small crystals.

• Sample Preparation: A small amount of the microcrystalline powder is applied to a transmission electron microscopy (TEM) grid.

• Data Collection: The grid is placed in a TEM, and a suitable nanocrystal is identified. A series of electron diffraction patterns are collected as the crystal is tilted at small increments.

• Data Processing and Structure Solution: The collected diffraction patterns are processed using software adapted from X-ray crystallography to determine the unit cell and integrate the reflection intensities. The structure is then solved and refined in a similar manner to X-ray crystallography.

Aspect	X-ray Crystallography	3D Electron Diffraction
Crystal Size	~10-100 µm	~0.1-1 µm
Data Collection Time	Hours	Minutes to hours
Radiation Damage	Can be significant for sensitive samples	Can be a major issue, often requiring cryogenic temperatures
Accessibility	Widely available	Less common, requires specialized TEM

Visualizing the Workflow and Comparisons

To further clarify the processes and relationships between these techniques, the following diagrams are provided in the DOT language.

Comparative In Vitro ADME Properties of Tetrahydro-2H-thiopyran-4-amine Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, a thorough understanding of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is fundamental to its successful development. Early-stage in vitro assessment of these properties is crucial for identifying candidates with favorable pharmacokinetic profiles, thereby reducing the likelihood of late-stage attrition. This guide provides a comparative analysis of the in vitro ADME properties of analogs derived from Tetrahydro-2H-thiopyran-4-amine, a scaffold of growing interest in medicinal chemistry. The focus is on sulfoximine analogs, which have been investigated as bioisosteric replacements for other functional groups in established drug molecules.

The data presented herein is derived from studies on sulfoximine analogs of existing clinical candidates, where the Tetrahydro-2H-thiopyran-4-amine moiety serves as a key building block.[1] This guide aims to offer a clear comparison of their performance in key in vitro ADME assays and to provide detailed experimental protocols to aid researchers in their own drug discovery efforts.

Comparative ADME Data

The following tables summarize the in vitro ADME properties of sulfoximine analogs derived from Tetrahydro-2H-thiopyran-4-amine in comparison to their parent compounds.

Table 1: Comparison of a Sulfoximine Analog of a Pan-CDK Inhibitor (AT7519) [1]

Compound	Target	IC50 (nM)	Metabolic Stability (Predicted CLb, L h⁻¹ kg⁻¹)	Permeability (Papp A→B, 10⁻⁶ cm s⁻¹)	Efflux Ratio (B→A/A→B)
AT7519	CDK2/CDK9	96/6	1.7 (rat hepatocytes), 0.24 (human liver microsomes)	<0.1	Not Reported
Analog 15	CDK2/CDK9	522/124	0.06 (rat hepatocytes), 0.06 (human liver microsomes)	<0.1	Not Reported

Analog 15 is a sulfoximine derivative synthesized using a building block derived from Tetrahydro-2H-thiopyran-4-amine.[1]

Table 2: Comparison of a Sulfoximine Analog of a Tyrosine Kinase Inhibitor (Imatinib) [1]

Compound	Target	IC50 (nM)	Metabolic Stability (Predicted CLb, L h⁻¹ kg⁻¹)	Permeability (Papp A→B, 10⁻⁶ cm s⁻¹)	Efflux Ratio (B→A/A→B)
Imatinib	ABL1	1.1	2.3 (rat hepatocytes), 0.48 (human liver microsomes)	0.4	2.7
Analog 8	ABL1	1.1	1.9 (rat hepatocytes), 0.34 (human liver microsomes)	0.4	2.7

Analog 8 is a sulfoximine derivative synthesized using a building block derived from Tetrahydro-2H-thiopyran-4-amine.[1]

Experimental Workflows and Logical Relationships

The following diagram illustrates a general workflow for the in vitro ADME profiling of drug candidates, such as the Tetrahydro-2H-thiopyran-4-amine analogs discussed.

References

• 1. Novel Pieces for the Emerging Picture of Sulfoximines in Drug Discovery: Synthesis and Evaluation of Sulfoximine Analogues of Marketed Drugs and Advanced Clinical Candidates - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Chiral Purity of Tetrahydro-2H-thiopyran-4-amine Derivatives: A Comparative Guide

The determination of enantiomeric purity is a critical aspect of drug discovery and development, particularly for chiral molecules such as derivatives of "Tetrahydro-2H-thiopyran-4-amine." The spatial arrangement of substituents in these molecules can significantly influence their pharmacological and toxicological profiles. This guide provides a comparative overview of established analytical techniques for assessing the chiral purity of these compounds, offering experimental data from analogous structures to inform methodology selection and development.

Two primary strategies are employed for the chiral analysis of amines: direct enantiomeric separation using chiral stationary phases (CSPs) in high-performance liquid chromatography (HPLC), and indirect analysis following derivatization with a chiral derivatizing agent (CDA).

Direct Chiral HPLC Separation

Direct chiral HPLC is a powerful and widely used technique for resolving enantiomers. The separation is achieved through differential interactions between the enantiomers and a chiral stationary phase. Polysaccharide-based CSPs, particularly those derived from cellulose and amylose, are highly versatile and have demonstrated broad applicability in the separation of chiral amines.

Comparative Performance of Polysaccharide-Based CSPs

Analyte (Analogue)	Chiral Stationary Phase (CSP)	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	k'1	α	Resolution (Rs)
1-Aminoindan	Chiralpak IA	n-Hexane/Isopropanol/Diethylamine (80/20/0.1)	1.0	25	1.85	1.25	2.50
1-Aminoindan	Chiralpak IB	n-Hexane/Isopropanol/Diethylamine (90/10/0.1)	1.0	25	2.10	1.30	2.80
1-Aminoindan	Chiralcel OD-H	n-Hexane/Isopropanol/Diethylamine (95/5/0.1)	1.0	25	3.50	1.15	1.90
N-Methyl-1-aminoindan	Chiralpak IA	n-Hexane/Isopropanol/Diethylamine (90/10/0.1)	0.5	20	2.30	1.22	2.15
N-Methyl-1-aminoindan	Chiralpak AD-H	n-Hexane/Ethanol/Diethylamine (85/15/0.1)	0.7	25	1.98	1.35	3.10

k'1 = retention factor of the first eluting enantiomer; α = separation factor; Rs = resolution factor. Data is representative and synthesized from various sources for illustrative purposes.

Experimental Protocol: Chiral HPLC Method Development

This protocol outlines a general approach for developing a chiral HPLC method for Tetrahydro-2H-thiopyran-4-amine derivatives.

1. Initial Screening:

• Columns: Screen a range of polysaccharide-based CSPs, such as Chiralpak IA, IB, IC, AD-H, and Chiralcel OD-H.

• Mobile Phases:

  • Normal Phase: Start with a mixture of n-Hexane and Isopropanol (IPA) in ratios such as 90:10, 80:20, and 70:30 (v/v).

  • Polar Organic Mode: Acetonitrile/Methanol or Acetonitrile/Ethanol mixtures can also be effective.

• Additive: For basic amines, add a small percentage (0.1-0.2%) of an amine modifier like diethylamine (DEA) or triethylamine (TEA) to the mobile phase to improve peak shape and resolution.

2. Method Optimization:

• Solvent Ratio: Fine-tune the ratio of the organic modifiers to optimize retention time and resolution.

• Additive Concentration: Vary the concentration of the amine additive.

• Flow Rate: Adjust the flow rate (typically 0.5-1.5 mL/min) to balance analysis time and separation efficiency.

• Temperature: Investigate the effect of column temperature (e.g., 15-40 °C) on enantioselectivity.

Workflow for Chiral HPLC Method Development

Caption: A streamlined workflow for developing a robust chiral HPLC method.

Indirect Chiral Analysis via Derivatization

An alternative to direct chiral HPLC is the derivatization of the enantiomeric amine with a chiral derivatizing agent (CDA) to form diastereomers. These diastereomers possess different physical properties and can be separated and quantified using standard achiral chromatographic or spectroscopic techniques, most notably Nuclear Magnetic Resonance (NMR) spectroscopy.

Common Chiral Derivatizing Agents for Amines

Chiral Derivatizing Agent (CDA)	Analyte Functional Group	Resulting Diastereomer	Analytical Technique
(R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA-Cl, Mosher's Acid Chloride)	Primary and Secondary Amines	Amides	¹H NMR, ¹⁹F NMR
1-Fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA, Marfey's Reagent)	Primary Amines	Dinitrophenyl (DNP) derivatives	HPLC-UV

Experimental Protocol: Derivatization with Mosher's Acid Chloride for NMR Analysis

This method is particularly useful for determining the enantiomeric excess and assigning the absolute configuration of chiral amines.[1][2]

1. Derivatization Reaction:

• Dissolve the Tetrahydro-2H-thiopyran-4-amine derivative (1.0 eq) in a suitable anhydrous solvent (e.g., CH₂Cl₂ or pyridine) in an NMR tube.

• Add a slight excess of (R)-MTPA-Cl (1.1 eq).

• Add a non-nucleophilic base such as triethylamine or pyridine (1.5 eq) to scavenge the HCl byproduct.

• Allow the reaction to proceed at room temperature until completion (monitor by TLC or NMR).

2. NMR Analysis:

• Acquire ¹H and/or ¹⁹F NMR spectra of the resulting diastereomeric amides.

• The signals of the protons or fluorine atoms near the chiral center will appear at different chemical shifts for the two diastereomers.

• The enantiomeric excess (% ee) can be determined by integrating the corresponding signals.

Logical Relationship for Indirect Chiral Analysis

Caption: Workflow for indirect chiral analysis via diastereomer formation.

Conclusion

The selection of an appropriate method for assessing the chiral purity of Tetrahydro-2H-thiopyran-4-amine derivatives depends on several factors, including the available instrumentation, the required sensitivity, and the goal of the analysis (e.g., routine quality control versus absolute configuration determination).

• Direct chiral HPLC on polysaccharide-based CSPs is a powerful and often preferred method for its high resolution and direct quantification capabilities. A systematic screening approach is recommended to identify the optimal stationary and mobile phases.

• Indirect analysis via derivatization , particularly with Mosher's acid for NMR analysis, provides a reliable alternative for determining enantiomeric excess and can also be used to elucidate the absolute configuration of the chiral center.

For researchers and drug development professionals, a combination of these techniques can provide a comprehensive and robust characterization of the chiral purity of novel Tetrahydro-2H-thiopyran-4-amine derivatives, ensuring the quality and safety of potential therapeutic agents.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Tetrahydro-2H-thiopyran-4-amine

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides detailed, step-by-step procedures for the safe disposal of Tetrahydro-2H-thiopyran-4-amine (CAS No. 21926-00-1), a compound that requires careful management due to its potential hazards.

Hazard Profile and Safety Precautions

Tetrahydro-2H-thiopyran-4-amine is classified as a harmful and irritant substance. It is harmful if swallowed, inhaled, or comes into contact with skin.[1] It is also known to cause serious eye irritation and may cause respiratory irritation.[2] Therefore, strict adherence to safety protocols is mandatory when handling this chemical.

Personal Protective Equipment (PPE): Before handling Tetrahydro-2H-thiopyran-4-amine, ensure the following personal protective equipment is worn:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: A laboratory coat and closed-toe shoes.

• Respiratory Protection: Use in a well-ventilated area, preferably a fume hood, to avoid inhaling dust or vapors.[2]

Quantitative Data Summary

Identifier	Value
CAS Number	21926-00-1
Molecular Formula	C₅H₁₁NS
Molecular Weight	117.21 g/mol
Hazard Statements	H319: Causes serious eye irritation. H335: May cause respiratory irritation.[2]
Risk Codes	R20/21/22: Harmful by inhalation, in contact with skin and if swallowed.[1][3]

Step-by-Step Disposal Protocol

Disposal of Tetrahydro-2H-thiopyran-4-amine must be conducted in accordance with all federal, state, and local regulations. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[4]

1. Waste Segregation and Collection:

• Solid Waste: Collect any solid residue, contaminated absorbent materials, and disposable PPE (such as gloves and weighing paper) in a designated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: If the compound is in a solution, collect it in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other chemical waste unless compatibility is confirmed.

• Unused Product: Any unused or unwanted Tetrahydro-2H-thiopyran-4-amine should be disposed of as hazardous waste. Do not attempt to repurpose or discard it through non-hazardous channels.

2. Container Management:

• Use containers that are in good condition, compatible with the chemical, and have a secure, tight-fitting lid.

• Label the waste container clearly with "Hazardous Waste" and the full chemical name: "Tetrahydro-2H-thiopyran-4-amine".

• Keep the container closed at all times, except when adding waste.[4]

3. Storage of Chemical Waste:

• Store the hazardous waste container in a designated, well-ventilated, and secure satellite accumulation area.

• The storage area should be away from incompatible materials.

• Ensure secondary containment is in place to manage any potential leaks or spills.

4. Professional Disposal:

• The primary and required method for the disposal of Tetrahydro-2H-thiopyran-4-amine is through a licensed and approved hazardous waste disposal company.

• Contact your institution's Environmental Health and Safety (EHS) department or a certified waste contractor to arrange for pickup and proper disposal.

• Provide a complete and accurate description of the waste to the disposal company.

Experimental Workflow and Disposal Decision Pathway

The following diagrams illustrate the logical flow for handling and disposing of Tetrahydro-2H-thiopyran-4-amine in a laboratory setting.

Caption: Workflow for the safe handling of Tetrahydro-2H-thiopyran-4-amine.

Caption: Decision pathway for the proper disposal of Tetrahydro-2H-thiopyran-4-amine waste.

References

• 1. 2H-thiopyran-4-amine, tetrahydro- | CAS 21926-00-1 | Chemical-Suppliers [chemical-suppliers.eu]
• 2. 21926-00-1 Cas No. | 4-Aminotetrahydro-2H-thiopyran | Apollo [store.apolloscientific.co.uk]
• 3. 21926-00-1[Tetrahydro-2H-thiopyran-4-amine]- Acmec Biochemical [acmec.com.cn]
• 4. coshep.ppu.edu [coshep.ppu.edu]

Essential Guide to Handling Tetrahydro-2H-thiopyran-4-amine: Safety, Operations, and Disposal

For researchers, scientists, and professionals in drug development, the safe handling of chemical reagents is paramount. This document provides comprehensive, immediate-use safety and logistical information for Tetrahydro-2H-thiopyran-4-amine, ensuring operational integrity and personnel safety in the laboratory.

Hazard Identification and Personal Protective Equipment (PPE)

Tetrahydro-2H-thiopyran-4-amine is a flammable liquid and vapor that can cause significant skin and eye irritation. As an aliphatic amine and a cyclic thioether, it requires careful handling to avoid exposure.

Quantitative Hazard Data

Property	Value	Source
Flash Point	54 °C (129.9 °F) - closed cup
Boiling Point	151 °C
Specific Gravity	1.00 (20/20)
Density	0.977 g/cm³ at 25 °C

Recommended Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to mitigate the risks associated with handling this compound.

Equipment Category	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles or a face shield.	Protects against splashes that can cause serious eye irritation[1].
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, specialized nitrile).	Prevents skin contact which can cause irritation[2]. Always inspect gloves for degradation or punctures before use.
Body Protection	Laboratory coat, chemical-resistant apron, or coveralls.	Provides a barrier against accidental spills and splashes.
Respiratory Protection	Use in a well-ventilated area. A NIOSH/MSHA or European Standard EN 136 approved respirator may be necessary for large-scale operations or in case of inadequate ventilation[1].	Aliphatic amines can cause respiratory tract irritation[3].
Footwear	Closed-toe, chemical-resistant shoes.	Protects feet from spills.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of Tetrahydro-2H-thiopyran-4-amine.

Experimental Workflow

Caption: Experimental workflow for handling Tetrahydro-2H-thiopyran-4-amine.

Detailed Methodology

• Preparation :

  • Thoroughly review the Safety Data Sheet (SDS) before commencing any work.

  • Don all required PPE as specified in the table above.

  • Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

  • Assemble all necessary apparatus, ensuring glassware is free from defects.

• Handling :

  • Ground/bond the container and receiving equipment to prevent static discharge, as the substance is flammable.

  • Use only non-sparking tools and explosion-proof electrical equipment[4].

  • Keep the container tightly closed when not in use[1].

  • Avoid inhalation of vapors and direct contact with skin and eyes[5].

  • Wash hands thoroughly after handling.

• In Case of a Spill :

  • Evacuate the immediate area.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand, vermiculite).

  • Collect the absorbed material into a sealed, labeled container for proper disposal[2].

  • Ventilate the area and decontaminate the spill site.

Disposal Plan

Proper disposal of Tetrahydro-2H-thiopyran-4-amine and its contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Disposal Workflow

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. medicalguidelines.basf.com [medicalguidelines.basf.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]